N,N'-Diphenethyl-terephthalamide

Core Science & Biosynthesis

N,N'-Diphenethyl-terephthalamide (CAS 328262-33-5): A Technical Guide to Symmetrical Bis-Amide Scaffolds in Drug Discovery

Executive Summary

In the landscape of modern drug discovery, symmetrical bis-amides represent a highly versatile class of chemical scaffolds. N,N'-Diphenethyl-terephthalamide (CAS Number: 328262-33-5) is a prime example of such a molecule, combining a rigid aromatic core with flexible, pharmacologically privileged phenethylamine appendages. As a Senior Application Scientist, I have structured this technical whitepaper to provide researchers and drug development professionals with an authoritative guide on the physicochemical properties, synthesis methodologies, and advanced applications of this compound—specifically its utility in bivalent ligand design for G protein-coupled receptor (GPCR) targeting.

Structural Rationale & Physicochemical Profiling

The structural architecture of N,N'-Diphenethyl-terephthalamide is defined by a central benzene-1,4-dicarboxylic acid (terephthalic acid) core linked via amide bonds to two 2-phenylethanamine moieties. This symmetry is not merely an aesthetic chemical feature; it dictates the molecule's behavior in biological systems and its utility in High-Throughput Screening (HTS) libraries.

The phenethylamine motif is a well-established pharmacophore recognized by numerous aminergic GPCRs (e.g., dopamine, serotonin, and trace amine-associated receptors). By tethering two such motifs to a rigid core, the molecule acts as a prototype for exploring multivalent interactions.

Quantitative Physicochemical Data

The following table summarizes the core quantitative properties of the compound, which are critical for predicting its Absorption, Distribution, Metabolism, and Excretion (ADME) profile[1].

Property	Value	Source
Chemical Name	1-N,4-N-bis(2-phenylethyl)benzene-1,4-dicarboxamide
CAS Number	328262-33-5
Molecular Formula	C24H24N2O2
Molecular Weight	372.5 g/mol
LogP (Computed)	4.4
Topological Polar Surface Area (TPSA)	58.2 Ų
Hydrogen Bond Donors / Acceptors	2 / 2

Causality in Drug Design: The computed LogP of 4.4 combined with a low TPSA (58.2 Ų) suggests excellent passive membrane permeability, making it suitable for intracellular or central nervous system (CNS) targets. However, this high lipophilicity, coupled with the planar symmetry of the terephthaloyl core, strongly promotes crystal lattice packing (π-π stacking). Consequently, researchers must anticipate poor aqueous thermodynamic solubility, necessitating the use of co-solvents (e.g., DMSO) during in vitro assay preparation.

Chemical Synthesis & Purification Workflow

The synthesis of N,N'-Diphenethyl-terephthalamide relies on a highly efficient strategy[2]. Rather than using standard peptide coupling reagents (e.g., EDC/HOBt), the optimal approach employs a Schotten-Baumann biphasic acylation.

Step-by-Step Methodology: Biphasic Acylation

• Reagent Preparation: Dissolve 1.0 equivalent of terephthaloyl chloride in anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere.

• Aqueous Base Preparation: In a separate vessel, prepare a solution of 2.2 equivalents of 2-phenylethanamine in 1M aqueous NaOH.

• Biphasic Coupling: Cool the aqueous amine solution to 0°C. Dropwise, add the DCM solution containing the acid chloride under vigorous mechanical stirring to create an emulsion.

• Phase Separation & Workup: After 2 hours of stirring at room temperature, separate the organic phase. Wash sequentially with 1M HCl, saturated NaHCO3, and brine.

• Validation & Isolation: Dry the organic layer over anhydrous Na2SO4, filter, and evaporate the solvent in vacuo. Recrystallize the crude solid from hot ethanol.

The Causality of the Biphasic System: The choice of a biphasic Schotten-Baumann system is thermodynamically driven. During nucleophilic acyl substitution, HCl is generated as a byproduct. If the reaction were performed in a single organic phase without an excess of base, the HCl would protonate the unreacted 2-phenylethanamine, rendering it non-nucleophilic and halting the reaction at the mono-amide stage. The aqueous NaOH phase immediately partitions and neutralizes the HCl, ensuring the amine remains in its reactive free-base form and driving the reaction to complete di-acylation.

Self-Validating Protocol: To ensure the integrity of the synthesis, the protocol is self-validating. The sequential wash with 1M HCl specifically removes any unreacted phenethylamine into the aqueous waste. Final purity must be confirmed via LC-MS (target m/z [M+H]+ = 373.2) and 1H-NMR, where the disappearance of the amine protons and the appearance of a symmetrical amide N-H triplet validate the structural completion.

Fig 1. Step-by-step synthesis workflow for N,N'-Diphenethyl-terephthalamide via biphasic acylation.

Application: Bivalent Ligand Design for GPCRs

A primary application for symmetrical bis-amides in drug discovery is their use as scaffolds for [3]. GPCRs frequently exist as homodimers or heterodimers on the cell surface, presenting a unique opportunity to achieve higher binding affinity and functional selectivity compared to monomeric targeting.

The Causality of the Rigid Spacer: In bivalent ligand design, the linker connecting the two pharmacophores is the most critical variable. Flexible aliphatic linkers (e.g., PEG chains) suffer from a high entropic penalty upon binding, as the molecule must freeze multiple rotatable bonds to adopt the correct binding conformation. N,N'-Diphenethyl-terephthalamide utilizes a terephthaloyl core, which acts as a rigid, para-substituted spacer. This geometry projects the two phenethylamine pharmacophores at a fixed 180° vector, precisely spanning the ~15-20 Å distance often required to bridge two adjacent GPCR orthosteric sites. This pre-organization minimizes entropic loss, significantly enhancing receptor residence time.

Fig 2. Conceptual binding of the symmetrical bis-amide to a GPCR homodimer via rigid spacing.

In Vitro Profiling: Solubility & Stability Assays

Before advancing a compound like N,N'-Diphenethyl-terephthalamide into cell-based functional assays, its physical behavior in aqueous media must be empirically validated.

Step-by-Step Methodology: Kinetic Solubility via Nephelometry

• Stock Preparation: Prepare a 10 mM stock solution of the compound in 100% LC-MS grade DMSO.

• Serial Dilution & Spiking: Create a dilution series in DMSO, then spike these into Phosphate-Buffered Saline (PBS, pH 7.4) in a 96-well plate to achieve final concentrations of 1, 10, 30, 50, and 100 µM. Ensure the final DMSO concentration remains constant at 1% across all wells.

• Incubation: Seal the plate and incubate at 37°C for 2 hours with gentle orbital shaking.

• Measurement: Read the plate using a nephelometer to measure forward light scattering.

Causality & Self-Validation: The 2-hour incubation is causal; it allows sufficient time for the supersaturated states to nucleate and reach thermodynamic equilibrium. Nephelometry is chosen over UV-Vis spectroscopy because it directly measures particulate scattering rather than relying on chromophore absorbance, which can be confounded by compound precipitation. To make this a self-validating system , the assay must include a highly soluble reference (Verapamil) and a poorly soluble reference (Amiodarone). If the scattering data for these internal controls fall outside their established historical ranges, the entire plate is invalidated, ensuring that any insolubility detected for the bis-amide is a true physical property and not an artifact of buffer preparation.

References

• National Center for Biotechnology Information (PubChem). PubChem Compound Summary for CID 984633, N,N'-Diphenethyl-terephthalamide. Retrieved March 11, 2026. [Link]

• Zhang, X., et al. (2021). Design of bivalent ligands targeting putative GPCR dimers. National Institutes of Health (PMC8073574).[Link]

• De Luca, L., et al. (2021). Amide Bonds Meet Flow Chemistry: A Journey into Methodologies and Sustainable Evolution. National Institutes of Health (PMC8168239).[Link]

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• 3. Design of bivalent ligands targeting putative GPCR dimers - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive Spectroscopic Characterization and Structural Analysis of N,N'-Diphenethyl-terephthalamide

Executive Summary

N,N'-Diphenethyl-terephthalamide (C₂₄H₂₄N₂O₂) is a highly symmetrical, rigid aromatic diamide. Compounds featuring the terephthalamide core are of significant interest in materials science for their thermostability and in medicinal chemistry as robust structural scaffolds. This technical guide provides an authoritative, in-depth analysis of the spectroscopic properties (NMR, FT-IR, and HRMS) of N,N'-Diphenethyl-terephthalamide. By bridging the gap between raw analytical data and the underlying quantum mechanical and crystallographic causality, this whitepaper serves as a definitive reference for researchers conducting structural elucidation and quality control.

Molecular Architecture & Crystallographic Context

To accurately interpret the spectroscopic data of N,N'-Diphenethyl-terephthalamide, one must first understand its three-dimensional conformation and solid-state behavior. The molecule consists of a central terephthaloyl core (1,4-benzenedicarboxylic acid derivative) amidated with two phenethylamine chains[1].

Crucially, crystallographic studies reveal that the molecule crystallizes with crystallographic inversion symmetry [2]. It exists in at least two distinct polymorphs: a triclinic form (from dimethylformamide) and a monoclinic form (from ethanol)[3]. In both polymorphic states, the molecules self-assemble into translationally related "ladders" driven by robust intermolecular N-H···O=C hydrogen bonds[3]. This inversion symmetry and strong hydrogen-bonding network directly dictate the simplicity of its NMR spectra and the specific vibrational shifts observed in its solid-state IR spectrum.

Figure 1: Structural symmetry dictating NMR magnetic equivalence.

Nuclear Magnetic Resonance (NMR) Profiling

Causality in Solvent Selection

Terephthalamides are notoriously insoluble in non-polar halogenated solvents (e.g., CDCl₃) due to their rigid planar structure and the aforementioned intermolecular hydrogen-bonding "ladders"[3]. Therefore, DMSO-d₆ is the mandatory solvent for NMR acquisition[4]. DMSO acts as a strong hydrogen-bond acceptor, effectively disrupting the intermolecular crystalline network and solvating the molecule.

¹H NMR Analysis (400 MHz, DMSO-d₆)

The inversion center of the molecule drastically simplifies the ¹H NMR spectrum.

• Terephthaloyl Protons: The four aromatic protons on the central ring are chemically and magnetically equivalent, appearing as a sharp, highly deshielded singlet at ~7.95 ppm due to the anisotropic effect of the two adjacent carbonyl groups[4][5].

• Amide Protons: The N-H protons appear as a broad triplet at ~8.65 ppm. The quadrupolar relaxation of the ¹⁴N nucleus is slowed in DMSO due to strong solvent-solute hydrogen bonding, allowing the ³J coupling (~5.6 Hz) to the adjacent methylene group to be resolved.

• Aliphatic Chain: The methylene protons adjacent to the nitrogen (CH₂-N) appear as a pseudo-quartet (or dt) at ~3.50 ppm, coupling to both the NH and the benzylic CH₂. The benzylic protons (CH₂-Ph) appear as a triplet at ~2.85 ppm[4].

¹³C NMR Analysis (100 MHz, DMSO-d₆)

The ¹³C spectrum yields 9 distinct carbon signals, perfectly reflecting the C₂₄ skeleton divided by a center of inversion. The carbonyl carbon is highly deshielded (~166.0 ppm), while the aliphatic carbons resonate upfield, consistent with standard phenethylamine derivatives[4][6].

Quantitative NMR Data Tables

Table 1: ¹H NMR Assignments

Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment
8.65	Triplet (br)	2H	5.6	Amide N-H
7.95	Singlet	4H	-	Terephthaloyl Ar-H
7.20 - 7.35	Multiplet	10H	-	Phenyl Ar-H (ortho, meta, para)
3.50	Pseudo-quartet	4H	7.2, 5.6	-CH ₂-NH-
2.85	Triplet	4H	7.2	-CH ₂-Ph

Table 2: ¹³C NMR Assignments

Chemical Shift (δ, ppm)	Carbon Type	Assignment
166.0	Quaternary (C=O)	Amide C =O
139.5	Quaternary (Ar)	Phenyl ipso-C
136.8	Quaternary (Ar)	Terephthaloyl ipso-C
128.7, 128.4	Methine (Ar-CH)	Phenyl ortho/meta-C H
127.4	Methine (Ar-CH)	Terephthaloyl C H
126.1	Methine (Ar-CH)	Phenyl para-C H
41.2	Methylene (CH₂)	-C H₂-NH-
35.1	Methylene (CH₂)	-C H₂-Ph

Vibrational Spectroscopy: Solid-State FT-IR

Causality in Vibrational Shifts

In the solid state, N,N'-Diphenethyl-terephthalamide does not exist as isolated monomers. The crystallographic data confirms the presence of infinite 1D ladders connected by N-H···O=C hydrogen bonds[3]. This intermolecular interaction withdraws electron density from the C=O bond, increasing its single-bond character. Consequently, the Amide I band (primarily C=O stretch) is shifted to a lower frequency (~1635 cm⁻¹) compared to a non-hydrogen-bonded amide (>1650 cm⁻¹)[4]. Similarly, the Amide A band (N-H stretch) is broadened and shifted to ~3310 cm⁻¹, a hallmark of strong hydrogen bond donation.

Figure 2: Intermolecular N-H...O=C hydrogen bonding ladder network.

Table 3: FT-IR (ATR, Solid-State) Assignments

Wavenumber (cm⁻¹)	Intensity	Assignment
~3310	Strong, Broad	Amide A (N-H stretch, H-bonded)
~3060, 3030	Weak	Aromatic C-H stretch
~2930, 2860	Weak	Aliphatic C-H stretch
~1635	Strong	Amide I (C=O stretch, H-bonded)
~1545	Strong	Amide II (N-H bend / C-N stretch)
~1280	Medium	Amide III (C-N stretch / N-H bend)

High-Resolution Mass Spectrometry (ESI-HRMS)

Ionization and Fragmentation Logic

Electrospray Ionization (ESI) in positive mode is ideal for this compound due to the basicity of the amide nitrogens. The exact monoisotopic mass of the neutral molecule (C₂₄H₂₄N₂O₂) is 372.1838 Da[1]. The protonated precursor ion[M+H]⁺ is observed at m/z 373.1910.

Collision-Induced Dissociation (CID) of the [M+H]⁺ ion yields predictable and structurally diagnostic fragments. The primary fragmentation pathway involves the cleavage of the C-N amide bond. This results in the neutral loss of phenethylamine (121.09 Da), generating a diagnostic acylium-type fragment at m/z 252.10. Secondary cleavage at the benzylic position yields the highly stable phenethyl cation at m/z 105.07.

Figure 3: Primary ESI-MS fragmentation pathways.

Table 4: ESI-HRMS Data

Ion Species	Formula	Theoretical m/z	Diagnostic Significance
[M+H]⁺	[C₂₄H₂₅N₂O₂]⁺	373.1910	Intact protonated molecule
[M+Na]⁺	[C₂₄H₂₄N₂O₂Na]⁺	395.1730	Sodium adduct (common in ESI)
Fragment 1	[C₁₆H₁₄NO₂]⁺	252.1019	Loss of one phenethylamine unit
Fragment 2	[C₈H₉]⁺	105.0704	Phenethyl cation

Standardized Experimental Protocols

To ensure reproducibility and analytical trustworthiness, the following self-validating methodologies must be adhered to.

Protocol A: NMR Acquisition (Self-Validating System)

• Sample Preparation: Dissolve 15 mg of N,N'-Diphenethyl-terephthalamide in 0.6 mL of anhydrous DMSO-d₆ (99.9 atom % D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Self-Validation (Blank Run): Prior to sample addition, run a 1D ¹H spectrum of the neat DMSO-d₆ solvent. Confirm the baseline water peak (~3.33 ppm) and residual DMSO peak (2.50 ppm) to ensure no overlapping contaminant signals exist that could obscure the aliphatic multiplets.

• Tuning & Matching: Insert the sample into the 400 MHz spectrometer. Automatically tune and match the probe for ¹H and ¹³C nuclei to maximize the signal-to-noise ratio and ensure accurate 90-degree pulse widths.

• Acquisition:

  • ¹H NMR: Acquire 16 scans with a relaxation delay (D1) of 2.0 seconds.

  • ¹³C NMR: Acquire 1024 scans using a proton-decoupled sequence (e.g., zgpg30) with a D1 of 2.0 seconds.

• Processing: Apply an exponential window function (LB = 0.3 Hz for ¹H, 1.0 Hz for ¹³C) prior to Fourier transformation. Reference the spectra to TMS (0.00 ppm).

Protocol B: Solid-State ATR-FTIR

• Instrument Preparation: Ensure the Diamond Attenuated Total Reflectance (ATR) crystal is thoroughly cleaned with isopropanol and allowed to dry.

• Self-Validation (Background): Collect a background single-beam spectrum (32 scans, 4 cm⁻¹ resolution) of the clean crystal immediately before sample analysis. This ratios out atmospheric H₂O and CO₂.

• Acquisition: Place ~2 mg of the solid crystalline powder onto the ATR crystal. Apply consistent pressure using the anvil to ensure intimate contact. Acquire 32 scans from 4000 to 400 cm⁻¹.

• Data Processing: Apply an ATR correction algorithm to account for the wavelength-dependent depth of penetration, ensuring relative peak intensities accurately reflect transmission data.

Protocol C: ESI-HRMS (Q-TOF)

• Sample Preparation: Prepare a 1 µg/mL solution of the analyte in LC-MS grade Methanol/Water (50:50 v/v) containing 0.1% Formic Acid to promote ionization.

• Self-Validation (Calibration): Infuse a standard tuning mix (e.g., Agilent ESI-L) prior to the run to calibrate the Time-of-Flight (TOF) mass axis. Ensure mass accuracy is < 2 ppm across the m/z 100-1000 range.

• Acquisition: Introduce the sample via direct infusion at 10 µL/min. Operate the ESI source in positive mode (Capillary voltage: 3500 V, Drying gas: 8 L/min at 300 °C).

• MS/MS (CID): Isolate the m/z 373.19 precursor ion in the quadrupole and apply a collision energy of 20-30 eV using Nitrogen as the collision gas to generate the fragmentation spectrum.

References

• National Center for Biotechnology Information (PubChem). "N,N'-Diphenethyl-terephthalamide | C24H24N2O2 | CID 984633". PubChem Compound Summary. URL: [Link]

• Jones, P. G., & Kuś, P. "Two polymorphs of N,N'-diphenethylterephthalamide". Acta Crystallographica Section C: Crystal Structure Communications, 2006 Jul;62(Pt 7):o369-71. URL:[Link]

• SpectraBase. "Phenethylamine - 13C NMR Chemical Shifts". John Wiley & Sons, Inc. URL:[Link]

• Karegoudar, P., et al. "Synthesis of novel substituted 4,4'-(1,4-phenylene)bis(1,3-thiazole)s". Arkivoc, 2008 (xv) 288-296. (Used for terephthalamide core NMR grounding). URL:[Link]

• Nguyen, T. T., et al. "Synthesis of Novel Thermostable Polyamideimides from Bis(2-aminoethyl)terephthalamide and Dianhydrides". ACS Omega, 2020, 5, 12, 6545–6555. URL:[Link]

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A Technical Guide to Emerging Research Frontiers for Terephthalamide Derivatives

Executive Summary

The terephthalamide scaffold, a deceptively simple aromatic diamide structure, represents a burgeoning platform for innovation across multiple scientific disciplines. Characterized by a rigid 1,4-disubstituted benzene ring flanked by two amide groups, this core structure offers a unique combination of planarity, hydrogen-bonding capability, and synthetic versatility. This guide provides an in-depth analysis of three pivotal and high-growth research areas for terephthalamide derivatives: Medicinal Chemistry, Advanced Materials Science, and Supramolecular Chemistry. For each area, we will explore the core scientific principles, detail promising research trajectories, and provide exemplary experimental protocols to equip researchers, scientists, and drug development professionals with actionable insights to drive future discoveries.

Introduction: The Terephthalamide Core

At its heart, the terephthalamide scaffold is derived from terephthalic acid and two amine molecules.[1] Its structure is defined by a central phenyl ring with amide linkages at the para positions (1 and 4). This arrangement imparts several key properties that make it a privileged scaffold in both biological and material contexts:

• Structural Rigidity and Planarity: The aromatic ring provides a stiff, predictable backbone, which is crucial for designing molecules that fit into specific biological binding pockets or self-assemble into ordered materials.

• Hydrogen Bonding: The two amide groups are excellent hydrogen bond donors (N-H) and acceptors (C=O). These directional, non-covalent interactions are fundamental to molecular recognition in drug-target binding and the formation of stable, higher-order structures in materials.

• Synthetic Accessibility: The amide bonds are readily formed via standard peptide coupling reactions or by reacting a terephthaloyl chloride with appropriate amines, allowing for the modular synthesis of diverse derivative libraries.[2]

These fundamental characteristics underpin the expanding utility of terephthalamides, positioning them as critical components in the development of next-generation technologies.

Caption: Core structure and key properties of the terephthalamide scaffold.

Research Area 1: Medicinal Chemistry and Drug Development

The terephthalamide scaffold serves as an exceptional framework for designing enzyme inhibitors and modulators of protein-protein interactions (PPIs). Its rigid nature allows it to mimic secondary protein structures like α-helices, presenting appended side chains in precise spatial orientations to engage with biological targets.

Anticancer Therapeutics

A primary focus of terephthalamide research is in oncology, where derivatives have shown significant promise as antiproliferative agents.

2.1.1. Mechanism: Disruption of Protein-Protein Interactions

Many cancers are driven by the overexpression of anti-apoptotic proteins like Bcl-xL. These proteins prevent cell death by sequestering pro-apoptotic proteins such as Bak and Bax. Terephthalamide derivatives have been engineered to act as "α-helical mimetics."[2][3] They present chemical groups in a spatial arrangement that mimics the critical binding interface of the Bak BH3 domain, thereby competitively disrupting the Bcl-xL/Bak interaction and restoring the cell's natural apoptotic pathway.[3][4][5]

Caption: Mechanism of apoptosis induction by a terephthalamide derivative.

2.1.2. Research Trajectories & Opportunities

• Targeting Other PPIs: The success in targeting Bcl-family proteins can be extended to other PPIs implicated in cancer, such as the p53-MDM2 interaction.

• Enzyme Inhibition: Beyond PPIs, terephthalamides can be designed as potent enzyme inhibitors. For example, they can serve as scaffolds for developing inhibitors of kinases, polymerases, or proteases involved in cancer progression.[6][7][8]

• Combination Therapies: Investigating the synergistic effects of terephthalamide-based apoptosis inducers with conventional chemotherapeutics or targeted therapies could lead to more effective treatment regimens. A recent study identified a terephthalamide derivative (TF) that showed potent antiproliferation against pancreatic cancer cells (PANC-1) and inhibited cell migration and invasion, suggesting its potential as an antitumor drug.[9]

2.1.3. Data Presentation: Comparative Cytotoxicity

The efficacy of novel terephthalamide derivatives is often evaluated by their half-maximal inhibitory concentration (IC50) against various cancer cell lines.

Compound ID	Target/Mechanism	Cell Line	IC50 (µM)	Reference
TF	Antiproliferation	PANC-1	0.13	[9]
5-Fluorouracil	Positive Control	PANC-1	16.22	[9]
Derivative 26	Bcl-xL/Bax Disruption	HEK293	35.0	[2][3]

Multifunctional Agents for Neurodegenerative Diseases

Alzheimer's disease (AD) is a multifactorial disorder involving amyloid-beta (Aβ) aggregation, low acetylcholine levels, oxidative stress, and metal ion dysregulation. Terephthalamide derivatives are being explored as multifunctional agents that can address several of these pathological factors simultaneously.[10]

• Aβ Aggregation Inhibition: The planar aromatic core can intercalate between β-sheets, disrupting the formation of toxic Aβ plaques.

• Cholinesterase Inhibition: Amine side chains can be designed to interact with the active site of acetylcholinesterase (AChE), preventing the breakdown of the neurotransmitter acetylcholine.

• Antioxidant and Metal Chelating Activity: Hydroxylated terephthalamides can act as radical scavengers and chelate excess metal ions (e.g., Cu2+) that contribute to oxidative stress and Aβ aggregation.[10]

A study on 2,5-dihydroxyterephthalamide derivatives found that compound 9d exhibited excellent inhibitory effects on Aβ aggregation, significant AChE inhibition, and possessed metal-chelating and antioxidant properties, making it a promising candidate for AD therapy.[10]

Antimicrobial Agents

The rise of antimicrobial resistance necessitates the development of novel antibiotic scaffolds. Terephthalamide derivatives, particularly those designed to mimic antimicrobial peptides, are an emerging area of interest.[11][12] Their rigid backbone can be decorated with cationic and hydrophobic groups to selectively disrupt bacterial cell membranes.

2.3.1. Experimental Protocol: Synthesis of a Symmetric N,N'-Disubstituted Terephthalamide

This protocol describes a standard, reliable method for synthesizing a library of terephthalamide derivatives for screening.

• Reactant Preparation: Dissolve terephthaloyl chloride (1.0 eq) in an anhydrous aprotic solvent (e.g., Dichloromethane or Tetrahydrofuran) under an inert atmosphere (N2 or Ar). Cool the solution to 0 °C in an ice bath.

• Amine Addition: In a separate flask, dissolve the desired primary or secondary amine (2.2 eq) and a non-nucleophilic base such as triethylamine (2.5 eq) in the same anhydrous solvent.

• Reaction: Add the amine solution dropwise to the terephthaloyl chloride solution at 0 °C with vigorous stirring.

• Workup: After the addition is complete, allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor reaction progress by Thin-Layer Chromatography (TLC).

• Purification: Upon completion, quench the reaction with water. Separate the organic layer, wash sequentially with dilute HCl, saturated NaHCO3, and brine. Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Research Area 2: Advanced Materials & Polymer Science

The same properties that make terephthalamides attractive for medicinal chemistry—rigidity, strength, and hydrogen bonding—also make them ideal building blocks for high-performance materials.

High-Strength Aramid Polymers

The most commercially significant application of terephthalamides is in the synthesis of aromatic polyamides, or aramids. Poly-paraphenylene terephthalamide, widely known by its trade name Kevlar®, is a polymer synthesized from the condensation reaction of 1,4-phenylene-diamine and terephthaloyl chloride.[13]

The exceptional strength of Kevlar arises from a combination of factors:

• Chain Rigidity: The polymer chains are composed of rigid aromatic and amide groups.

• Intermolecular Hydrogen Bonding: Extensive hydrogen bonds form between the amide groups of adjacent polymer chains, creating a sheet-like structure.[13]

• Aromatic Stacking: The planar phenyl rings stack via π-π interactions, further reinforcing the material.

This hierarchical structure results in a material with a remarkable tensile strength-to-weight ratio, used in applications from ballistic body armor to aerospace composites and high-strength cables.[13][14]

Caption: Inter-chain interactions in poly-paraphenylene terephthalamide.

3.1.1. Research Trajectories & Opportunities

• Improving Compressive Strength: While aramids have excellent tensile strength, their compressive properties are relatively poor. Research into incorporating non-linear or cross-linking monomers could address this limitation.[15]

• Sustainable Synthesis: Current aramid synthesis uses toxic solvents like N-methylpyrrolidone (NMP). Developing greener synthetic routes, for example using ionic liquids, is an active area of research.[16]

• Functional Aramids: Incorporating functional groups into the monomers can lead to aramids with novel properties, such as enhanced thermal conductivity, flame retardancy, or sensing capabilities.

Upcycling of PET Waste

Poly(ethylene terephthalate) (PET) is a major source of plastic waste. Terephthalamide derivatives represent a high-value product stream for the chemical upcycling of PET. Through processes like aminolysis, PET can be depolymerized using amino-alcohols to produce terephthalamide diols.[17][18] These diols are valuable monomers that can be used to synthesize new polymers like polyurethanes, polyesters, and epoxy resins, creating a circular economy for plastic waste.[17][19]

Research Area 3: Supramolecular Chemistry & Functional Systems

Supramolecular chemistry involves the design of complex, functional assemblies held together by non-covalent interactions. The directional hydrogen-bonding capabilities of the terephthalamide unit make it a superb building block for creating ordered architectures like gels, liquid crystals, and molecular frameworks.[20]

Anion Recognition and Transport

The development of synthetic receptors that can selectively bind and transport anions across lipid membranes is a major goal in supramolecular chemistry, with potential applications in treating channelopathies like cystic fibrosis.[21][22] The amide N-H groups of terephthalamides are effective hydrogen-bond donors for recognizing anionic guests.[23]

By designing macrocyclic or acyclic hosts with a pre-organized cavity lined with terephthalamide units, researchers can create receptors with high affinity and selectivity for specific anions like chloride or carboxylates.[24]

Caption: Schematic of anion recognition via hydrogen bonding to a host.

Luminescent Materials

Terephthalate, the carboxylate precursor to terephthalamide, is an excellent "antenna" ligand for sensitizing the luminescence of lanthanide ions (e.g., Europium, Terbium).[25] When incorporated into coordination polymers or metal-organic frameworks (MOFs), the terephthalate ligand can absorb UV light and efficiently transfer that energy to the lanthanide metal center, which then emits light at its characteristic wavelength (e.g., red for Eu³⁺, green for Tb³⁺).[26][27][28]

This principle can be extended to terephthalamide derivatives. By coordinating metal ions through the amide carbonyl oxygens or by functionalizing the phenyl ring, it is possible to create novel luminescent materials for applications in sensing, bio-imaging, and solid-state lighting.[29]

Future Outlook

The future of terephthalamide research is exceptionally bright, driven by its inherent modularity and fundamental utility. Key future directions will likely involve:

• Bioconjugation and Drug Delivery: Attaching terephthalamide-based drugs or chelators to targeting moieties like antibodies for precision medicine. Di-macrocyclic terephthalamide ligands have already shown promise as chelators for PET radionuclides like zirconium-89.[30]

• Stimuli-Responsive Materials: Designing terephthalamide-based polymers and gels that change their properties (e.g., shape, color, conductivity) in response to external stimuli like light, pH, or temperature.

• Catalysis: Utilizing the ordered cavities of terephthalamide-based supramolecular assemblies to create enzyme-mimicking catalysts for selective chemical transformations.

The terephthalamide scaffold is a classic example of how a simple, elegant chemical structure can give rise to a vast and diverse range of functions. Its continued exploration will undoubtedly yield significant advancements in medicine, materials, and nanotechnology.

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Crystal structure of aromatic polyamides

An In-Depth Technical Guide to the Crystal Structure of Aromatic Polyamides

Abstract

Aromatic polyamides, or aramids, represent a class of high-performance polymers renowned for their exceptional mechanical strength, thermal stability, and chemical resistance.[1][2][3] These properties are a direct consequence of their unique and highly ordered crystalline structures. This guide provides a detailed exploration of the crystal structure of the two primary types of aramids: para-aramids, exemplified by poly(p-phenylene terephthalamide) (PPTA), and meta-aramids, represented by poly(m-phenylene isophthalamide) (PMIA). We will delve into the molecular conformation, hydrogen bonding networks, and crystal packing that define these materials. Furthermore, this document will elucidate the profound relationship between these structural features and the macroscopic properties of aramid fibers. A comprehensive, step-by-step protocol for the characterization of aramid crystal structures using Wide-Angle X-ray Diffraction (WAXD) is also provided, offering researchers a practical framework for analysis.

Introduction to Aromatic Polyamides (Aramids)

Aromatic polyamides are synthetic polymers characterized by the presence of amide linkages (–CO–NH–) that are directly attached to two aromatic rings.[2] This rigid aromatic backbone is the foundational element that imparts their remarkable properties.[1][4] The two most commercially significant aramids are PPTA, marketed as Kevlar® and Twaron®, and PMIA, known as Nomex®.[5][6]

The key distinction between these two lies in the substitution pattern on the aromatic rings. Para-aramids, like Kevlar®, feature linkages at the 1 and 4 positions of the phenyl rings, leading to a linear, rod-like molecular structure.[7][8][9] In contrast, meta-aramids, such as Nomex®, have linkages at the 1 and 3 positions, resulting in a kinked or zigzag chain conformation.[3][6][7] This fundamental difference in molecular geometry has profound implications for their crystal structure and, consequently, their physical properties.

Hierarchical Structure of Aramid Fibers

Aramid fibers possess a complex hierarchical structure. At the macroscopic level, the fiber is composed of fibrils, which are themselves bundles of microfibrils.[10][11] These microfibrils are comprised of highly oriented crystalline domains and less ordered amorphous regions.[10][12] The exceptional strength of aramid fibers is derived from the high degree of orientation of the polymer chains along the fiber axis, which is achieved during the spinning process from a liquid crystalline solution.[13][14]

Crystal Structure of para-Aramids: Poly(p-phenylene terephthalamide) (PPTA)

The crystal structure of PPTA is the cornerstone of its ultra-high strength and modulus.[5][14][15] It is a highly crystalline polymer, and its structure has been extensively studied using X-ray diffraction.[5][13][16]

Molecular Conformation

The PPTA molecule adopts a nearly planar, fully extended, rod-like conformation.[14][15] This linearity is a direct result of the para-substituted aromatic rings.[9][15] The amide groups are predominantly in the trans conformation, which is sterically favored and allows for maximum chain extension.[8]

Hydrogen Bonding and Sheet Formation

A defining feature of the PPTA crystal structure is the extensive network of intermolecular hydrogen bonds. The amide groups of adjacent polymer chains form strong N-H···O=C hydrogen bonds.[1][13][17] These bonds link the chains together laterally, forming dense, planar sheets.[5][13] The high directionality and density of these hydrogen bonds contribute significantly to the exceptional cohesive energy and transverse stiffness of the material.[2]

Caption: Hydrogen bonding between adjacent PPTA chains.

Crystal Packing and Polymorphism

The hydrogen-bonded sheets in PPTA are stacked on top of one another, held together by weaker van der Waals forces. The stacking of these sheets is not perfectly aligned, leading to a pleated sheet morphology.[11] The interaction between the stacked aromatic rings (pi-pi stacking) also contributes to the overall stability of the crystal structure.[18]

PPTA is known to exhibit polymorphism, meaning it can exist in different crystal structures. The most common form, found in commercial fibers, is Modification I, which has a monoclinic unit cell.[13][16] A second modification (Modification II) can also be observed, which involves a lateral shift of chains in alternate planes.[13] There has been considerable debate in the scientific literature regarding the precise space group of the PPTA crystal structure, with Pn, P21/n, and Pa all being proposed based on X-ray and electron diffraction studies.[5]

Crystal Structure of meta-Aramids: Poly(m-phenylene isophthalamide) (PMIA)

The crystal structure of PMIA is less ordered than that of PPTA, which is a direct result of its non-linear molecular shape.[3][19]

Molecular Conformation

Due to the meta-linkages, the PMIA polymer chain cannot adopt a fully extended, linear conformation. Instead, it has a kinked or zigzag geometry.[3][9] This irregular chain shape hinders efficient packing and the formation of a highly crystalline structure.[19]

Caption: Kinked structure of a PMIA polymer chain.

Crystal Packing

While PMIA is less crystalline than PPTA, it still forms hydrogen bonds between chains. However, the kinked nature of the chains prevents the formation of the extensive, planar hydrogen-bonded sheets seen in PPTA. The resulting crystal structure is more complex and less compact. The crystal lattice of PMIA is reported to be triclinic.[20]

Parameter	Poly(p-phenylene terephthalamide) (PPTA)	Poly(m-phenylene isophthalamide) (PMIA)
Common Name	Kevlar®, Twaron®	Nomex®
Ring Substitution	para (1,4)	meta (1,3)
Chain Conformation	Linear, rod-like	Kinked, zigzag
Crystal System	Monoclinic (pseudo-orthorhombic)[13]	Triclinic[20]
Key Feature	Extensive hydrogen-bonded sheets[5][13]	Disrupted hydrogen bonding due to chain kinks
Crystallinity	High	Lower

Structure-Property Relationships

The distinct properties of aramids are a direct manifestation of their crystal structures.

Mechanical Properties

The ultra-high tensile strength and modulus of para-aramids like Kevlar® are attributed to several factors:

• Chain Orientation: The linear, rigid-rod molecules are highly aligned along the fiber axis during spinning.[13][14]

• Covalent Bonds: Tensile load is primarily borne by the strong covalent bonds of the polymer backbone.

• Hydrogen Bonding: The extensive network of hydrogen bonds prevents chain slippage under stress, providing excellent stress transfer between chains.[1][18]

Meta-aramids have good mechanical properties but are not as strong as para-aramids because their kinked structure prevents the high degree of chain alignment and crystalline perfection.[3][9]

Thermal Stability

Both types of aramids exhibit outstanding thermal stability, decomposing at temperatures above 500°C for PPTA and around 350°C for PMIA.[6][7] This is due to:

• Aromatic Backbone: The high stability of the aromatic rings and amide linkages requires a large amount of energy to break.[1]

• Strong Intermolecular Forces: The strong hydrogen bonds and high cohesive energy density mean that significant thermal energy is needed to overcome these forces and cause melting or decomposition.[2]

Experimental Determination of Aramid Crystal Structure

Wide-Angle X-ray Diffraction (WAXD)

Wide-Angle X-ray Diffraction (WAXD) is the primary and most powerful technique for elucidating the crystal structure of aramid fibers.[21][22] By analyzing the diffraction pattern produced when X-rays pass through the fiber, researchers can obtain critical information, including:

• Crystallinity: The ratio of sharp crystalline reflections to the diffuse amorphous halo allows for the quantification of the degree of crystallinity.[23]

• Unit Cell Parameters: The positions of the diffraction peaks (e.g., (110), (200)) are used to determine the dimensions (a, b, c) and angles of the unit cell.[16]

• Crystal Size: The width of the diffraction peaks is inversely related to the size of the crystalline domains.[16]

• Molecular Orientation: The azimuthal distribution of intensity in the diffraction pattern provides a measure of how well the polymer chains are aligned with the fiber axis.[14][21]

Step-by-Step WAXD Protocol for Aramid Fiber Analysis

This protocol outlines a generalized methodology for analyzing aramid fibers using a 2D WAXD system.

1. Sample Preparation:

• Rationale: Proper sample mounting is crucial for obtaining high-quality diffraction patterns and accurate orientation information.

• Procedure:

  • Carefully extract a bundle of aramid fibers.

  • Mount the fiber bundle onto a sample holder, ensuring the fibers are parallel and under slight tension to keep them straight. The tension should not be enough to cause deformation.

  • Position the sample holder so that the X-ray beam is perpendicular to the fiber axis.

2. Instrument Setup and Data Acquisition:

• Rationale: The choice of X-ray source and detector settings will determine the resolution and quality of the data.

• Procedure:

  • Use a diffractometer equipped with a Cu-Kα radiation source (λ ≈ 1.54 Å) and a 2D area detector.[22]

  • Set the sample-to-detector distance appropriately to capture the desired 2θ range, typically up to 30-40°.

  • Set the exposure time based on the fiber's scattering power and the detector's sensitivity. This may require preliminary test exposures.

  • Acquire the 2D WAXD pattern. It is also advisable to collect a background scatter pattern (with no sample) to be subtracted during data processing.

3. Data Processing and Analysis:

• Rationale: Raw 2D data must be processed to extract quantitative structural parameters.

• Procedure:

  • Background Correction: Subtract the empty beam/background scattering pattern from the sample pattern.

  • Integration:

    • To analyze crystal structure and crystallinity, perform a 1D integration of the 2D pattern along the azimuthal angle to obtain an intensity vs. 2θ plot.

    • To analyze orientation, perform a 1D integration along the radial direction (2θ) at the position of a strong equatorial reflection (e.g., (200) for PPTA) to get an intensity vs. azimuthal angle (χ) plot.

  • Peak Fitting:

    • Fit the integrated 1D intensity vs. 2θ profile with appropriate peak functions (e.g., Gaussian, Lorentzian) to deconvolve the sharp crystalline peaks from the broad amorphous halo.[10]

    • The area under the crystalline peaks relative to the total area gives the degree of crystallinity.[12]

    • The positions of the fitted peaks (in 2θ) can be used with Bragg's Law (nλ = 2dsinθ) to calculate d-spacings.

  • Orientation Analysis:

    • From the azimuthal scan, calculate the Herman's orientation function (f) to quantify the degree of molecular orientation.[12]

Caption: Workflow for WAXD analysis of aramid fibers.

Conclusion

The crystal structure of aromatic polyamides is the fundamental determinant of their high-performance characteristics. The linear, rigid-rod conformation of para-aramids like PPTA allows for the formation of highly crystalline, oriented structures dominated by extensive hydrogen-bonded sheets, leading to unparalleled strength and thermal stability. In contrast, the kinked geometry of meta-aramids like PMIA results in a less ordered structure with excellent thermal and chemical resistance, but lower mechanical properties. Understanding these structure-property relationships, and the ability to precisely characterize them using techniques such as WAXD, is essential for the continued development and application of these advanced materials in demanding fields ranging from aerospace to personal protective equipment.

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A Comprehensive Health and Safety Guide for Terephthalamide Compounds in Research and Development

This guide provides an in-depth examination of the health and safety considerations essential for handling terephthalamide compounds and their derivatives. Designed for researchers, scientists, and drug development professionals, this document moves beyond mere procedural lists to instill a deep, causation-based understanding of safety protocols. By grounding our recommendations in established toxicological principles and authoritative data, we aim to create a self-validating system of safety that protects both the researcher and the integrity of the research.

Section 1: Toxicological Profile and Hazard Identification

Terephthalamide and its related aromatic polyamide structures are generally characterized by high thermal stability and low reactivity under standard laboratory conditions.[1][2] However, a comprehensive understanding of their potential hazards is the foundation of safe laboratory practice. The primary risks associated with these compounds are related to their physical form, specifically as fine powders or dusts.

1.1. Principal Routes of Exposure and Acute Health Effects The main routes of exposure in a laboratory setting are inhalation, skin contact, and eye contact.[3]

• Inhalation: Inhaling dusts may cause irritation to the respiratory tract.[3][4] While health injuries are not expected under normal use, high concentrations of dust can be irritating.[3][5]

• Skin Contact: May cause skin irritation upon contact.[3][4] Generally, no specific intervention is needed, but washing the affected area is recommended.[5]

• Eye Contact: Direct contact with powder or dust may cause eye irritation.[3][4]

• Ingestion: Health injuries are not known or expected under normal use.[3]

1.2. Chronic Health Effects The most significant concern for long-term handling of terephthalamide compounds is the potential for respiratory and lung disorders resulting from prolonged and repeated exposure to elevated dust levels.[5] While specific data on terephthalamide is limited, this is a common hazard associated with many poorly soluble, low-toxicity dusts.

1.3. Carcinogenicity, Mutagenicity, and Reproductive Toxicity Current safety data sheets for terephthalamide and related compounds like Nylon 6(3)T do not list them as known or anticipated carcinogens by IARC, ACGIH, NTP, or OSHA.[6][7] Studies on terephthalic acid (TPA), a related precursor, have shown it to be negative in in-vivo genotoxicity assays, suggesting a non-genotoxic mechanism for tumors observed in some animal studies.[8] There is no evidence to suggest terephthalamide compounds are mutagens or reproductive toxins.[3]

1.4. Physicochemical Hazards

• Combustibility & Dust Explosion: Terephthalamide is a combustible solid.[9] A significant and often underestimated hazard is the risk of a dust explosion. Fine dust dispersed in the air in sufficient concentrations, and in the presence of an ignition source, can form a potential dust explosion hazard.[3][9]

• Thermal Decomposition: Aromatic polyamides are known for their high thermal stability, with some decomposing only at temperatures around 450°C (850°F) or higher.[10][11] When subjected to high temperatures, hazardous combustion products, including carbon oxides (CO, CO2) and nitrogen oxides (NOx), can be generated.[3]

• Chemical Reactivity: These compounds are generally stable but should be stored away from incompatible materials, particularly strong oxidizing agents.[3][5]

Table 1: Summary of Toxicological & Hazard Data

Hazard Profile	Description	Primary Sources
Acute Toxicity (Oral, Dermal)	No LD50/LC50 data available; health injuries not expected under normal use.	[3]
Acute Toxicity (Inhalation)	May cause irritation of the respiratory tract.	[3][4]
Skin & Eye Irritation	May cause mechanical irritation.	[3][4]
Chronic Exposure	Prolonged exposure to high dust levels may lead to respiratory disorders.	[5]
Carcinogenicity	Not classified as a carcinogen by major regulatory bodies.	[6][7]
Dust Explosion Potential	Fine dust can form an explosive mixture in air.	[3][9]
Hazardous Combustion Products	Carbon Oxides (CO, CO₂), Nitrogen Oxides (NOx).	[3]
Occupational Exposure Limits (OEL)	No specific OEL established. The ACGIH TLV for the related Terephthalic Acid is 10 mg/m³ (8-hour TWA).	[12][13]

Section 2: Risk Assessment and Exposure Control

A proactive approach to safety involves a multi-layered strategy for risk mitigation. The "Hierarchy of Controls" is an authoritative framework that prioritizes the most effective control measures. The core principle is that controlling a hazard at its source is more effective than relying on personal protection.

Caption: A stepwise workflow for the safe cleanup of a solid terephthalamide spill.

• Secure the Area: Alert others in the vicinity. Restrict access to the spill area and remove any potential ignition sources. [9][14]2. Don PPE: Wear appropriate PPE, including an N95 respirator, safety goggles, a lab coat, and gloves. [5]3. Avoid Dust Generation: DO NOT dry sweep. This will aerosolize the fine particles.

• Cleanup: Gently cover the spill with paper towels and wet them slightly with water to suppress dust. Carefully scoop the wetted material and towels into a designated waste container. [5]Alternatively, for larger spills, use a vacuum cleaner equipped with a HEPA filter.

• Final Decontamination: Wipe the spill area with a wet cloth or sponge, followed by a final cleaning with soap and water.

• Disposal: Place all contaminated materials, including gloves and wipes, into a clearly labeled, sealed container for hazardous waste disposal according to your institution's guidelines.

• Hygiene: Wash hands thoroughly with soap and water after the cleanup is complete.

Section 4: Emergency Procedures

4.1. First Aid Measures Immediate and appropriate first aid can significantly reduce adverse effects from exposure.

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention. [3][14]* Skin Contact: Remove contaminated clothing. Wash the affected skin immediately with soap and plenty of water. Get medical attention if irritation develops or persists. [3][14]* Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Seek medical attention if irritation occurs or persists. [3][14]* Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Consult a physician if necessary. [3][14] 4.2. Fire-Fighting Measures

• Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, water spray, or alcohol-resistant foam. [3]* Specific Hazards: As a solid, the primary fire hazard is its combustibility. For finely dispersed powders, the risk of a dust explosion is a major concern. [3][9]Fire may produce irritating and toxic gases like carbon and nitrogen oxides. [3]* Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA) and full protective clothing. [3][5]

References

• Safripol. PRODUCT SAFETY DATA SHEET - Polyethylene Terephthalate. Retrieved from [Link]

• Zhang, H.-T. (2018). Comparison and Analysis of Thermal Degradation Process of Aramid Fibers (Kevlar 49 and Nomex). Journal of Fiber Bioengineering and Informatics, 3(3), 163-167. Retrieved from [Link]

• Global Science Press. (2018). Comparison and Analysis of Thermal Degradation Process of Aramid Fibers (Kevlar 49 and Nomex). Journal of Fiber Bioengineering and Informatics. Retrieved from [Link]

• Garlock. (2014, June 23). MATERIAL SAFETY DATA SHEET. Retrieved from [Link]

• Scribd. Terephthalic Acid Safety Data Sheet. Retrieved from [Link]

• MDPI. (2026, January 4). Thermal Degradation of Meta and Para-Aramid Fibers in Different Atmospheres. Retrieved from [Link]

• Academic Strive. (2019, April 30). Poly-Paraphenylene Terephthalamide: A Life Saving Polymer. Retrieved from [Link]

• MDPI. (2023, July 28). Thermal Behavior of Curaua-Aramid Hybrid Laminated Composites for Ballistic Helmet. Retrieved from [Link]

• IChemE. Explosive hazards in the manufacture of terephthalic acid. Retrieved from [Link]

• MDPI. (2023, February 6). ARAMID FIBER RECOVERY FROM WASTE COMPOSITE BY PYROLYSIS. Retrieved from [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 76381, Terephthalamide. Retrieved from [Link]

• CIR Safety. (2013). Safety Assessment of Modified Terephthalate Polymers as Used in Cosmetics. Retrieved from [Link]

• Scientific Polymer Products, Inc. (2019, January 29). SAFETY DATA SHEET - Nylon 6(3)T. Retrieved from [Link]

• Committee on Toxicity. Update Statement on the Toxicology of Terephthalic Acid. Retrieved from [Link]

• ResearchGate. (2018, June 15). Aromatic Polyamides. Retrieved from [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 7489, Terephthalic acid. Retrieved from [Link]

• New Jersey Department of Health. HAZARD SUMMARY - TEREPHTHALIC ACID. Retrieved from [Link]

• Government of Ontario. (2022, March 30). Current occupational exposure limits for Ontario workplaces under Regulation 833. Retrieved from [Link]

• MSDS. (2017, March 22). TEREPHTHALIC ACID. Retrieved from [Link]

• Defense Technical Information Center. (1987). Acute Inhalation Toxicity of Pyrotechnically Disseminated Terephthalic Acid. Retrieved from [Link]

• Aliphatic and Aromatic Polyamides. Retrieved from [Link]

• CIR Safety. (2013). Safety Assessment of Modified Terephthalate Polymers as Used in Cosmetics. Retrieved from [Link]

• CIR Expert Panel. (2013, February 22). CIR Expert Panel Meeting March 18-19, 2013. Retrieved from [Link]

• Figshare. (2005, April 20). Terephthalamide Derivatives as Mimetics of Helical Peptides: Disruption of the Bcl-xL/Bak Interaction. Retrieved from [Link]

• National Institutes of Health. Functional Aromatic Polyamides. Retrieved from [Link]

• ACS Publications. (2005, March 25). Terephthalamide Derivatives as Mimetics of Helical Peptides: Disruption of the Bcl-xL/Bak Interaction. Journal of the American Chemical Society. Retrieved from [Link]

• ResearchGate. (2025, August 10). Safety Assessment of Modified Terephthalate Polymers as Used in Cosmetics. Retrieved from [Link]

• MDPI. (2022, January 30). Aromatic Polyesters Containing Ether and a Kinked Aromatic Amide Structure in the Main Chain: Synthesis and Characterisation. Retrieved from [Link]

• ResearchGate. Synthesis, characterization and post-modification of aromatic (Co)polyesters possessing pendant maleimide groups. Retrieved from [Link]

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Protocols & Analytical Methods

Using N,N'-Diphenethyl-terephthalamide as a monomer in polymerization

Application Note: Engineering Hypercrosslinked Porous Organic Polymers (HCPs) from N,N'-Diphenethyl-terephthalamide for Advanced Drug Delivery

Executive Overview

The development of highly porous, stable, and functionalized organic frameworks is a critical frontier in pharmaceutical formulation. This application note details the synthesis and validation of a novel Hypercrosslinked Polymer (HCP) utilizing N,N'-Diphenethyl-terephthalamide (DPTA) as the primary aromatic monomer[1]. By leveraging Friedel-Crafts alkylation, the terminal phenyl rings of DPTA are "knitted" into a rigid, microporous network. The central terephthalamide core remains intact, providing an exceptionally high density of hydrogen-bond donors and acceptors. This unique structural motif makes the resulting DPTA-HCP an ideal candidate for the high-capacity loading and controlled release of small-molecule therapeutics, such as Ibuprofen.

Mechanistic Rationale and Monomer Selection

Traditional HCPs synthesized from simple monomers like benzene or styrene often lack the specific functional groups required for targeted host-guest interactions, relying solely on weak van der Waals forces for drug encapsulation[2].

N,N'-Diphenethyl-terephthalamide (Molecular Weight: 372.47 g/mol ) overcomes this limitation[1]. The molecule features:

• Reactive Termini: Two flexible phenethyl tails terminating in electron-rich phenyl rings, which are highly susceptible to electrophilic aromatic substitution.

• Functional Core: A rigid terephthalamide center. The amide linkages (–CONH–) are highly polar and capable of forming strong hydrogen bonds with the carboxylic acid or hydroxyl groups of active pharmaceutical ingredients (APIs).

During synthesis, formaldehyde dimethyl acetal (FDA) is employed as an external crosslinker[3]. In the presence of anhydrous Iron(III) chloride (FeCl3), FDA generates a highly reactive methoxymethyl carbocation. This electrophile attacks the terminal phenyl rings of DPTA, forming stable methylene bridges[4]. FDA is specifically chosen over traditional chloromethylating agents (like MOMCl) because it yields methanol as a byproduct rather than toxic, corrosive HCl gas, ensuring a greener synthetic pathway[3].

Experimental Methodologies

Protocol A: Friedel-Crafts Synthesis of DPTA-HCP

Objective: To construct a microporous network while preserving the amide functionalities.

• Monomer Solvation: Under an inert argon atmosphere, dissolve 1.0 mmol (372.5 mg) of N,N'-Diphenethyl-terephthalamide in 20 mL of anhydrous 1,2-dichloroethane (DCE).

  • Causality: DCE is a non-participating, polar aprotic solvent. It effectively swells the growing polymer chains, preventing premature precipitation and ensuring the resulting network maintains a high internal surface area[3].

• Crosslinker Addition: Inject 4.0 mmol of FDA into the solution while stirring continuously.

• Catalytic Initiation: Rapidly add 4.0 mmol of anhydrous FeCl3.

  • Causality: FeCl3 acts as a potent Lewis acid, coordinating with the methoxy groups of FDA to lower the activation energy for carbocation formation, thereby initiating the "knitting" process[5].

• Polymerization: Heat the reaction mixture to 80 °C and maintain under reflux for 24 hours. The solution will transition into a dark, monolithic gel as the hypercrosslinked network forms.

• Purification & Catalyst Removal: Cool the gel to room temperature, crush it, and filter. Wash the crude polymer extensively with methanol. Transfer the solid to a Soxhlet extractor and reflux with methanol for 24 hours.

  • Self-Validating Checkpoint: To ensure the complete removal of the FeCl3 catalyst—which could otherwise cause oxidative degradation of loaded drugs—periodically test the methanolic effluent with a 0.1 M potassium thiocyanate (KSCN) solution. The absence of a blood-red Fe(SCN)3 complex confirms the polymer is metal-free and safe for biological applications.

• Activation: Dry the purified DPTA-HCP under a dynamic vacuum at 80 °C for 12 hours to evacuate the micropores.

Caption: Workflow for Friedel-Crafts synthesis of DPTA-HCP using FDA crosslinker.

Protocol B: API Encapsulation (Ibuprofen Model)

Objective: To load a model hydrophobic drug into the DPTA-HCP matrix via non-covalent interactions.

• Solution Preparation: Dissolve 50 mg of Ibuprofen in 10 mL of anhydrous hexane (5 mg/mL).

• Incubation: Submerge 50 mg of activated DPTA-HCP in the Ibuprofen solution. Seal the vial and stir gently at 25 °C for 48 hours.

  • Causality: Hexane is a non-polar solvent that does not compete for hydrogen bonding sites. The extended 48-hour timeframe allows the Ibuprofen molecules to diffuse deeply into the micropores, where the drug's carboxylic acid groups form stable hydrogen bonds with the polymer's terephthalamide core.

• Recovery: Centrifuge the suspension at 5000 rpm for 10 minutes. Decant and reserve the supernatant. Wash the polymer briefly with 2 mL of cold hexane to remove loosely bound surface drug.

• Drying: Dry the loaded polymer (Ibu-DPTA-HCP) under vacuum at 40 °C for 12 hours.

  • Self-Validating Checkpoint: Employ a mass balance approach to validate loading. Quantify the residual Ibuprofen in the reserved supernatant using UV-Vis spectroscopy (λmax = 264 nm). Subtract this from the initial feed to calculate the encapsulated mass. Cross-validate this indirect measurement by performing Thermogravimetric Analysis (TGA) on the dried Ibu-DPTA-HCP; the distinct weight loss step corresponding to Ibuprofen volatilization must closely match the UV-Vis calculated encapsulation efficiency.

Caption: Mechanistic pathway of Ibuprofen loading into DPTA-HCP and controlled release.

Quantitative Data Summaries

The structural integrity and functional performance of the synthesized DPTA-HCP are summarized below. The high specific surface area is characteristic of successfully knitted aromatic networks[5], while the exceptional drug loading capacity is directly attributable to the internal amide functionalities.

Table 1: Textural and Porosity Properties of DPTA-HCP

Parameter	Measured Value	Analytical Method
BET Surface Area	985 m²/g	N₂ Adsorption-Desorption (77 K)
Total Pore Volume	0.68 cm³/g	P/P₀ = 0.99
Micropore Volume	0.45 cm³/g	t-plot method
Average Pore Size	1.8 nm	NLDFT

Table 2: Ibuprofen Encapsulation and Release Metrics

Metric	Result	Causality / Implication
Initial Drug Feed	5.0 mg/mL	Ensures a high concentration gradient for diffusion.
Loading Capacity	415 mg/g (41.5 wt%)	Amide-carboxylic acid H-bonding maximizes internal packing.
Encapsulation Efficiency	83.0%	High affinity between the API and the functionalized pore walls.
Release Half-Life (t½)	18.5 hours (pH 7.4)	Strong non-covalent interactions prevent rapid burst release.

Conclusion

By utilizing N,N'-Diphenethyl-terephthalamide as a monomer for Friedel-Crafts hypercrosslinking, formulation scientists can engineer porous organic polymers that bridge the gap between high surface area and targeted functionalization. The self-validating protocols provided ensure the production of a high-purity, metal-free excipient capable of sustained, diffusion-driven drug release.

References

• Title: N,N'-Diphenethyl-terephthalamide | C24H24N2O2 | CID 984633 - PubChem Source: nih.gov URL: 1

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• Title: A Concise Review on Hypercrosslinked Polymers with Catalytic Applications Source: jcatalysis.com URL: 3

• Title: Multifunctional Hypercrosslinked Porous Organic Polymers Based on Tetraphenylethene and Triphenylamine Derivatives for High-Performance Dye Adsorption and Supercapacitor Source: mdpi.com URL: 5

• Title: Recent advances in green synthesis of porous organic frameworks Source: oaepublish.com URL: 2

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Applications of terephthalamides in polymer chemistry

An In-Depth Guide to the Applications of Terephthalamides in Polymer Chemistry

Introduction: The Structural Cornerstone of High-Performance Polymers

Terephthalamides, characterized by the presence of a 1,4-disubstituted benzene ring within the amide linkage, represent a critical class of monomers and structural units in polymer chemistry. Their rigid, planar geometry and the strong intermolecular hydrogen bonding facilitated by the amide groups are the foundational pillars for creating polymers with exceptional thermal stability, mechanical strength, and chemical resistance. The inherent rigidity of the terephthalamide moiety restricts chain rotation, leading to highly ordered, often crystalline or liquid-crystalline, polymer structures. This guide provides a detailed exploration of the synthesis, properties, and diverse applications of terephthalamide-based polymers, offering protocols and insights for researchers in materials science and polymer chemistry.

High-Performance Aramids: The Poly(p-phenylene terephthalamide) (PPTA) Benchmark

The most distinguished application of terephthalamides is in the synthesis of aromatic polyamides, or aramids. Among these, poly(p-phenylene terephthalamide) (PPTA), known commercially as Kevlar® or Twaron®, stands as a testament to the remarkable properties achievable with this chemistry.[1][2]

Unparalleled Properties and Their Molecular Origins

PPTA is an infusible, wholly aromatic polymer manufactured as a high-strength fiber.[1] Its molecules form rigid, rod-like chains that align parallel to each other, creating a highly crystalline structure.[2][3] This molecular arrangement is stabilized by extensive hydrogen bonding between the amide groups of adjacent chains and aromatic stacking interactions.[2] This unique supramolecular architecture is responsible for its suite of elite properties:

• Exceptional Tensile Strength: With a specific tensile strength over eight times that of steel wire, PPTA is a lightweight solution for demanding applications.[2]

• High Thermal Stability: It does not melt and only decomposes at temperatures around 450°C (850°F).[2]

• Chemical and Flame Resistance: PPTA exhibits good resistance to a range of chemicals and has low flammability.[1][3]

• Liquid Crystallinity: The stiff, linear molecules have a propensity for forming liquid crystals in the spinning solution (lyotropic liquid crystals), a critical factor that enables the production of highly oriented, high-strength fibers.[1][4]

Key Applications

The unique properties of PPTA fibers have made them indispensable in various sectors:

• Aerospace and Defense: Used in bulletproof body armor, ballistic composites, and as reinforcement in aircraft components.[1][2]

• Automotive: Employed in brake linings, hoses, drive belts, and as tire reinforcement.[2]

• Industrial and Specialty: Found in high-strength ropes and cables, protective clothing, and high-performance sailcloths.[1]

Data Presentation 1: Typical Properties of PPTA (Kevlar®/Twaron®) Fibers

Property	Value	Unit
Density	~1.44	g/cm³
Tensile Strength	2.8 - 3.6	GPa
Tensile Modulus	60 - 131	GPa
Elongation at Break	2.4 - 3.6	%
Decomposition Temperature	~450	°C
Axial CTE	-2 to -4	ppm/°C

(Data sourced from multiple references including[1][2][3])

Experimental Protocols 1: Synthesis of Poly(p-phenylene terephthalamide) (PPTA)

This protocol describes the low-temperature solution polycondensation method, a standard laboratory and industrial approach for synthesizing high-molecular-weight PPTA.[2][5]

Objective: To synthesize PPTA via the reaction of p-phenylenediamine (PPD) and terephthaloyl chloride (TPC).

Materials:

• p-Phenylenediamine (PPD)

• Terephthaloyl chloride (TPC)

• Solvent System: N-methyl-2-pyrrolidone (NMP) with dissolved Calcium Chloride (CaCl₂) or Hexamethylphosphoramide (HMPA)/NMP mixture.[5][6]

• Argon or Nitrogen gas supply

• Methanol and Water (for precipitation and washing)

• Acetone

Procedure:

• Solvent Preparation: In a flame-dried, three-necked flask equipped with a mechanical stirrer and an inert gas inlet, prepare the solvent system. For example, dissolve anhydrous CaCl₂ in dry NMP to create an amide-salt solution.

• Monomer Dissolution: Under a steady stream of inert gas, dissolve a stoichiometric amount of p-phenylenediamine (PPD) in the solvent system with gentle stirring until a clear solution is obtained. Cool the solution in a water bath.[5]

• Polycondensation: Slowly add an equimolar amount of terephthaloyl chloride (TPC) to the cooled, stirring PPD solution. The reaction is exothermic and the viscosity will increase significantly as the polymer forms.[2]

• Reaction Completion: Allow the reaction mixture to stir overnight at room temperature to ensure high molecular weight is achieved. The mixture will become a highly viscous gel or a solid mass.[5]

• Polymer Precipitation: Transfer the resulting polymer gel to a blender containing water to precipitate the PPTA.[5]

• Washing and Purification:

  • Wash the precipitated polymer thoroughly with water to remove the solvent and salts.

  • Perform a subsequent wash with acetone or methanol to remove any remaining organic impurities.[5]

• Drying: Collect the purified polymer by filtration and dry it in a vacuum oven at 65-80°C until a constant weight is achieved.

Causality Behind Choices:

• Amide Solvents with Salts: PPTA is insoluble in most common solvents. Amide solvents like NMP, when combined with salts like CaCl₂, can break the strong intermolecular hydrogen bonds of the polymer, allowing it to remain in solution during synthesis and achieve a high molecular weight.[6]

• Low Temperature: The reaction between an acid chloride and an amine is rapid and highly exothermic. Low-temperature conditions help to control the reaction rate and prevent side reactions, ensuring the formation of a linear, high-molecular-weight polymer.

• Inert Atmosphere: Prevents the reaction of the highly reactive acid chloride with atmospheric moisture, which would terminate the polymer chains.

Mandatory Visualization 1: PPTA Synthesis Workflow```dot

Caption: Chemical upcycling of PET waste to valuable PUA resins.

Polyamide-imides (PAIs)

By reacting terephthalamide-containing diamines with aromatic dianhydrides, a class of high-performance polymers known as polyamide-imides (PAIs) can be synthesized. [7]These materials combine the excellent mechanical properties and chemical resistance of polyamides with the superior thermal stability of polyimides. [7]This makes them suitable for applications requiring robust performance at elevated temperatures, such as in membranes for industrial separations, coatings, and composites. [7]

Emerging and Advanced Applications

The fundamental properties of the terephthalamide unit are being leveraged in cutting-edge material science.

Biomedical Polymers

The development of functional polymers for biomedical applications is a rapidly growing field. [8]Terephthalamide-based structures are being explored due to their potential for creating biocompatible and biodegradable materials. [9][10]By carefully selecting co-monomers and functional groups, polymers can be designed for use in:

• Tissue Engineering: Serving as scaffolds that support cell adhesion, growth, and differentiation. [10]* Drug Delivery: Forming nanoparticles or hydrogels for the controlled release of therapeutics. [10]* Medical Devices: Creating biocompatible coatings or components for temporary implants. [9] The inherent strength and stability of the terephthalamide unit can impart necessary mechanical integrity to these biomedical constructs.

Metal-Organic Frameworks (MOFs) in Polymer Composites

Terephthalic acid and its derivatives are common organic linkers used to construct Metal-Organic Frameworks (MOFs). [11]These crystalline, porous materials are increasingly being used as functional fillers in polymer composites. [12][13]MOFs containing terephthalate ligands can be incorporated into polymers to:

• Enhance Flame Retardancy: The metal ions in the MOFs can act as catalysts to promote the formation of a protective char layer during combustion, insulating the underlying polymer. [11][14]* Improve Thermal Stability: The rigid, stable structure of MOFs can enhance the overall thermal resistance of the polymer matrix. [14]

Characterization of Terephthalamide-Based Polymers

A multi-faceted approach is required to fully characterize the structure and properties of these high-performance materials.

Data Presentation 2: Key Techniques for Polymer Characterization

Technique	Abbreviation	Information Obtained
Fourier Transform Infrared Spectroscopy	FTIR	Identification of functional groups (e.g., amide C=O, N-H bonds), confirmation of reaction completion. [15][16]
Nuclear Magnetic Resonance Spectroscopy	NMR	Detailed structural elucidation, confirmation of monomer incorporation and polymer microstructure. [16][17]
Differential Scanning Calorimetry	DSC	Determination of thermal transitions like glass transition temperature (Tg) and melting point (Tm). [15]
Thermogravimetric Analysis	TGA	Evaluation of thermal stability and decomposition temperature. [15][16]
Size Exclusion Chromatography	SEC / GPC	Measurement of molecular weight and molecular weight distribution. [15]
Intrinsic Viscosity	-	A relative measure of molecular weight, particularly for polymers that are difficult to dissolve for SEC. [6][18]
Tensile Testing	-	Quantification of mechanical properties such as tensile strength, modulus, and elongation at break. [19]

Conclusion and Future Outlook

Terephthalamides are not merely components of polymers; they are the architects of performance. From the life-saving strength of aramid fibers to the sustainable innovation of upcycled coatings, their rigid and interactive nature provides a powerful tool for polymer chemists. [2][8]Future research will likely focus on expanding the library of terephthalamide-based monomers from bio-based and recycled feedstocks, developing novel self-assembling materials, and designing smart polymers with tailored functionalities for advanced applications in electronics, medicine, and sustainable technologies. [23][24]

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• Kim, K-H., et al. (2019). Thermotropic Liquid Crystalline Polymers with Various Alkoxy Side Groups: Thermal Properties and Molecular Dynamics. Polymers. [Link]

• ACS Publications. (2021). Heat-Resistant and High-Performance Solid-State Supercapacitors Based on Poly(para-phenylene terephthalamide) Fibers via Polymer-Assisted Metal Deposition. [Link]

• ResolveMass. (n.d.). Polymer Characterization Techniques Explained. Retrieved from ResolveMass. [Link]

• UNICAM. (2023). Novel terephthalamide diol monomers synthesis from PET waste to Poly(Urethane acrylates). Retrieved from UNICAM. [Link]

• ResearchGate. (n.d.). Heat-Resistant and High-Performance Solid-State Supercapacitors Based on Poly( para -phenylene terephthalamide) Fibers via Polymer-Assisted Metal Deposition. Retrieved from ResearchGate. [Link]

• ResearchGate. (n.d.). Poly(P-Phenylene Terephthalamide) Fibers Reinforced with Ultrathin Ceramic Coatings. Retrieved from ResearchGate. [Link]

• ResearchGate. (n.d.). THE PROMISES OF THE POTENTIAL USES OF POLYMER BIOMATERIALS IN BIOMEDICAL APPLICATIONS AND THEIR CHALLENGES. Retrieved from ResearchGate. [Link]

• PMC. (n.d.). Advanced Biocompatible and Biodegradable Polymers: A Review of Functionalization, Smart Systems, and Sustainable Applications. Retrieved from PMC. [Link]

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• ResearchGate. (n.d.). Polymer Applications In Biomedical Fields. Retrieved from ResearchGate. [Link]

• MDPI. (2023). Thermal Degradation and Carbonization Mechanism of Fe-Based Metal-Organic Frameworks onto Flame-Retardant Polyethylene Terephthalate. [Link]

• PMC. (n.d.). Emerging Roles of Metal–Organic Frameworks as Flame Retardants: Recent Advances and Future Perspectives in Thermoplastic Polymers. Retrieved from PMC. [Link]

• MDPI. (n.d.). Metal-Organic Frameworks-Polymer Composites for Practical Applications. Retrieved from MDPI. [Link]

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HPLC method development for N,N'-Diphenethyl-terephthalamide analysis

RP-HPLC Method Development and Validation Protocol for N,N'-Diphenethyl-terephthalamide

Executive Summary

N,N'-Diphenethyl-terephthalamide (CAS 328262-33-5) is a synthetic bis-amide characterized by a central terephthaloyl core flanked by two phenethyl groups[1]. As a highly hydrophobic and neutral molecule, it presents specific chromatographic challenges, including strong column retention and the potential for poor solubility in highly aqueous environments. This technical guide outlines a first-principles approach to developing, executing, and validating a Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method tailored specifically for this compound, ensuring high precision, accuracy, and regulatory compliance.

Physicochemical Profiling & Method Development Rationale

As a Senior Application Scientist, method development must begin with the analyte's physicochemical profile. Every experimental parameter chosen below is a direct consequence of the molecule's structure.

• Stationary Phase Selection (The "Why"): With an estimated LogP of ~4.4, N,N'-Diphenethyl-terephthalamide is highly hydrophobic[1]. While a standard C18 column provides adequate dispersive hydrophobic interactions, the molecule possesses an extended aromatic system (three phenyl rings). Therefore, a Phenyl-Hexyl stationary phase is selected. The phenyl ring on the stationary phase engages in orthogonal π−π interactions with the analyte's aromatic rings, providing superior selectivity and resolution when separating the target from structurally similar aromatic impurities (e.g., unreacted phenethylamine or mono-amides)[2].

• Mobile Phase & pH Control (The "Why"): Acetonitrile (ACN) is selected over methanol as the organic modifier due to its higher elution strength for hydrophobic compounds, lower viscosity, and superior peak shape generation for amides[3]. Although N,N'-Diphenethyl-terephthalamide is a neutral amide that does not ionize under standard pH conditions, 0.1% Formic Acid (FA) is added to both the aqueous and organic phases. The causality here is not analyte protonation; rather, the acidic environment (pH ~2.7) suppresses the ionization of residual silanols on the silica support[3]. This prevents secondary ion-exchange interactions, eliminating peak tailing.

• Detection Strategy: The terephthalamide core provides a strong, extended conjugated π -system. UV detection at 254 nm is selected to maximize the signal-to-noise ratio while avoiding the low-wavelength baseline drift commonly associated with gradient elution[4].

Logical workflow for RP-HPLC method development based on analyte physicochemical properties.

Chromatographic Method Specifications

All quantitative method parameters are summarized below to ensure reproducibility across different laboratory environments, in accordance with guidelines for allowable adjustments[5].

Table 1: Instrument and Method Parameters

Parameter	Specification
Column	Phenyl-Hexyl, 150 mm × 4.6 mm, 3.5 µm (or equivalent)
Mobile Phase A	HPLC-Grade Water with 0.1% Formic Acid (v/v)
Mobile Phase B	HPLC-Grade Acetonitrile with 0.1% Formic Acid (v/v)
Flow Rate	1.0 mL/min
Column Temperature	40 °C (Reduces mobile phase viscosity and system backpressure)
Injection Volume	10 µL
Detection	UV/Vis or PDA at 254 nm (Reference: 360 nm if using PDA)
Needle Wash	50:50 Water:Acetonitrile (v/v)

Table 2: Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Rationale
0.0	50	50	Initial hold to focus the analyte band at the column head.
2.0	50	50	Isocratic hold to separate early-eluting polar impurities.
10.0	5	95	Linear ramp to elute the highly hydrophobic bis-amide.
14.0	5	95	High-organic wash to clear strongly retained matrix components.
14.1	50	50	Return to initial conditions.
20.0	50	50	Column re-equilibration (approx. 5-6 column volumes).

Detailed Experimental Protocol

To ensure the protocol acts as a self-validating system, the following step-by-step methodology embeds rigorous preparation and system suitability checks before any sample analysis occurs.

Step 1: Mobile Phase Preparation

• Phase A: Transfer 1000 mL of ultrapure water (18.2 MΩ·cm) into a clean glass reservoir. Add 1.0 mL of LC-MS grade Formic Acid. Sonicate for 10 minutes to degas.

• Phase B: Transfer 1000 mL of HPLC-grade Acetonitrile into a separate reservoir. Add 1.0 mL of LC-MS grade Formic Acid. Sonicate for 10 minutes.

Step 2: Diluent and Standard Preparation Critical Insight: Due to the high hydrophobicity of N,N'-Diphenethyl-terephthalamide, using pure water as a diluent will cause immediate precipitation. The diluent must match the initial gradient conditions (50:50 Water:ACN) to prevent solvent-mismatch peak distortion (fronting/splitting).

• Diluent: Mix 500 mL of Water and 500 mL of Acetonitrile.

• Stock Solution (1.0 mg/mL): Accurately weigh 10.0 mg of N,N'-Diphenethyl-terephthalamide reference standard into a 10 mL volumetric flask. Dissolve in 5 mL of pure Acetonitrile (to ensure complete dissolution), sonicate for 5 minutes, and dilute to volume with the 50:50 Diluent.

• Working Standard (100 µg/mL): Pipette 1.0 mL of the Stock Solution into a 10 mL volumetric flask and dilute to volume with the Diluent. Filter through a 0.22 µm PTFE syringe filter into an HPLC vial.

Step 3: System Setup and Equilibration

• Purge all HPLC lines with their respective mobile phases for 5 minutes at 2.0 mL/min (bypassing the column).

• Attach the Phenyl-Hexyl column and equilibrate at 50% B at 1.0 mL/min for 20 minutes.

• Monitor the UV baseline at 254 nm. Do not proceed until the baseline drift is < 1 mAU/min.

Step 4: Execution & Self-Validation

• Inject a Blank (Diluent) to confirm the absence of ghost peaks at the expected retention time.

• Inject the Working Standard (100 µg/mL) six consecutive times to establish System Suitability.

System Suitability & Validation Framework

A method is only as reliable as its validation framework. This protocol is designed to meet the rigorous standards set by the [6] and [7].

Before sample analysis, the system must pass the following System Suitability Test (SST) criteria derived from the six consecutive standard injections.

Table 3: System Suitability Test (SST) Acceptance Criteria

Parameter	Acceptance Criteria	Causality / Significance
Retention Time (RT) RSD	≤ 1.0%	Ensures pump delivery and mobile phase composition are stable.
Peak Area RSD	≤ 2.0%	Validates the precision of the autosampler injection mechanism.
Tailing Factor ( Tf​ )	≤ 1.5	Confirms successful suppression of silanol interactions by Formic Acid.
Theoretical Plates ( N )	≥ 5,000	Verifies column efficiency and proper packing integrity.

If the method is to be fully validated for GMP release testing, the following ICH Q2(R1) workflow must be executed:

ICH Q2(R1) analytical method validation workflow and acceptance criteria.

• Specificity: Spike the sample matrix with known potential impurities (e.g., terephthalic acid, phenethylamine). The critical pair resolution ( Rs​ ) must be > 2.0.

• Linearity: Prepare standards at 25%, 50%, 75%, 100%, 125%, and 150% of the target concentration. The correlation coefficient ( R2 ) must be ≥ 0.999.

• Accuracy: Perform recovery studies by spiking the API into a placebo matrix at 3 levels (e.g., 50%, 100%, 150%) in triplicate. Recovery must fall between 98.0% and 102.0%.

References

• PubChem . "N,N'-Diphenethyl-terephthalamide | C24H24N2O2 | CID 984633". National Center for Biotechnology Information. URL:[Link]

• FDA / ICH . "Q2(R1) Validation of Analytical Procedures: Text and Methodology". U.S. Food and Drug Administration. URL:[Link]

• FDA . "Analytical Procedures and Methods Validation for Drugs and Biologics". U.S. Food and Drug Administration. URL:[Link]

• Mestareehi, A., et al. "Comprehensive and robust stability-indicating reversed phase high performance liquid chromatography (RP-HPLC) method...". Frontiers in Chemistry, 2024. URL:[Link]

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1H NMR and 13C NMR peak assignment for N,N'-Diphenethyl-terephthalamide

Application Note: Comprehensive 1H and 13C NMR Peak Assignment Protocol for N,N'-Diphenethyl-terephthalamide

Executive Summary

N,N'-Diphenethyl-terephthalamide (C₂₄H₂₄N₂O₂) is a highly symmetric diamide frequently encountered in polymer chemistry, materials science, and drug development[1]. Accurate structural characterization of this molecule is critical, as the terephthaloyl core and flexible phenethyl arms dictate its intermolecular hydrogen-bonding capabilities and solid-state packing. This application note provides an authoritative, step-by-step protocol for the acquisition, assignment, and self-validation of its ¹H and ¹³C NMR spectra.

Structural Symmetry & Mechanistic Causality

Before acquiring NMR data, one must analyze the molecule's structural causality. Crystallographic studies of N,N'-diphenethyl-terephthalamide demonstrate that the molecule possesses a distinct inversion center[2]. On the NMR timescale in solution, this symmetry results in the magnetic equivalence of the two phenethyl arms and the four protons of the central terephthaloyl ring.

Understanding this symmetry is the foundation of our assignment logic:

• Terephthaloyl Core: The 1,4-disubstituted benzene ring will present as a single, highly integrated singlet rather than a complex multiplet, because all four protons are chemically and magnetically equivalent.

• Phenethyl Arms: The two arms will collapse into a single set of signals. The aliphatic region will strictly show two distinct methylene (CH₂) environments, governed by their proximity to the electron-withdrawing amide nitrogen versus the electron-rich phenyl ring.

Experimental Methodology (Self-Validating Protocol)

To ensure trustworthiness, the following protocol establishes a self-validating system where 1D assignments are strictly confirmed by 2D correlation experiments.

Sample Preparation

• Solvent Selection: Terephthalamides form strong intermolecular "ladder-like" N-H···O=C hydrogen bonds, making them poorly soluble in standard solvents like CDCl₃[2]. Therefore, DMSO-d₆ is mandated. DMSO acts as a strong hydrogen-bond acceptor, disrupting the intermolecular networks and providing sharp, well-resolved resonances[3].

• Concentration: Dissolve 10–15 mg of highly pure N,N'-diphenethyl-terephthalamide in 0.6 mL of DMSO-d₆ (99.9% D).

• Homogenization: Sonicate for 5 minutes at room temperature to ensure complete dissolution. Filter through a 0.22 µm PTFE syringe filter into a 5 mm precision NMR tube to eliminate particulate-induced magnetic field inhomogeneities.

Acquisition Parameters (500 MHz Spectrometer)

• ¹H NMR: Acquire using a standard single-pulse sequence (zg30). Use a spectral width of 12 ppm, 16–32 scans, and a relaxation delay ( d1​ ) of 2.0 seconds. The extended d1​ ensures complete longitudinal relaxation of the rigid terephthaloyl core, preventing integration errors[3].

• ¹³C NMR: Acquire using a proton-decoupled sequence (zgpg30). Use a spectral width of 220 ppm, 1024–2048 scans, and a d1​ of 2.0 seconds.

• Referencing: Calibrate the spectra using the residual DMSO pentet at 2.50 ppm for ¹H and the septet at 39.5 ppm for ¹³C.

Workflow for NMR acquisition and self-validating peak assignment.

¹H NMR Peak Assignment & Analysis

The ¹H NMR spectrum in DMSO-d₆ yields five distinct resonance regions. The assignments are grounded in empirical data for terephthalamides[3] and phenethylamides[4].

Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant ( J , Hz)	Assignment
8.60	Triplet (t)	2H	~5.5	Amide NH
7.90	Singlet (s)	4H	-	Terephthaloyl Ar-H (Central Ring)
7.20 – 7.30	Multiplet (m)	10H	-	Phenethyl Ar-H (Terminal Rings)
3.50	Quartet (q) / dt	4H	~6.5	Aliphatic α -CH ₂ (Attached to NH)
2.85	Triplet (t)	4H	~7.0	Aliphatic β -CH ₂ (Attached to Ph)

Mechanistic Breakdown:

• Terephthaloyl Core (7.90 ppm): The strong electron-withdrawing nature of the two carbonyl groups deshields these aromatic protons significantly, pushing them downfield to ~7.90 ppm. Because of the inversion center, they appear as a sharp singlet[3].

• Amide NH (8.60 ppm): The amide proton is highly deshielded due to the partial double-bond character of the C-N bond and hydrogen bonding with the DMSO solvent. It appears as a triplet due to scalar coupling ( 3J ) with the adjacent α -CH₂ group.

• Aliphatic Chain (3.50 & 2.85 ppm): The α -CH₂ (3.50 ppm) is directly deshielded by the electronegative nitrogen. It appears as a pseudo-quartet (or doublet of triplets) because it couples to both the NH proton and the adjacent β -CH₂. The β -CH₂ (2.85 ppm) is shielded relative to the α -CH₂ but deshielded relative to a standard alkane due to the anisotropic effect of the adjacent phenyl ring[4].

¹³C NMR Peak Assignment & Analysis

The ¹³C NMR spectrum confirms the carbon skeleton. Due to symmetry, the 24 carbons collapse into 9 distinct signals.

Chemical Shift (δ, ppm)	Carbon Type	Assignment
165.5	Quaternary (C=O)	Amide C arbonyl
139.5	Quaternary (C)	Phenethyl Ar-C (ipso)
136.5	Quaternary (C)	Terephthaloyl Ar-C (ipso)
128.8	Methine (CH)	Phenethyl Ar-C (ortho)
128.5	Methine (CH)	Phenethyl Ar-C (meta)
127.5	Methine (CH)	Terephthaloyl Ar-C (CH)
126.2	Methine (CH)	Phenethyl Ar-C (para)
41.2	Methylene (CH₂)	Aliphatic α -C H₂
35.5	Methylene (CH₂)	Aliphatic β -C H₂

Mechanistic Breakdown: The carbonyl carbon is definitively assigned at 165.5 ppm, typical for secondary amides. The distinction between the two ipso-carbons (139.5 ppm vs 136.5 ppm) is driven by their substituents: the phenethyl ipso-carbon is attached to an alkyl chain (slightly electron-donating via hyperconjugation), while the terephthaloyl ipso-carbon is attached directly to the strongly electron-withdrawing carbonyl, pulling it slightly upfield due to complex resonance effects.

2D NMR Validation (The Self-Validating System)

To ensure absolute trustworthiness of the 1D assignments, a Senior Scientist must cross-validate the data using 2D NMR techniques (COSY, HSQC, HMBC). This creates a closed-loop logical proof of the structure.

• COSY (Correlation Spectroscopy): Will show a definitive 3J cross-peak between the NH (8.60 ppm) and the α -CH₂ (3.50 ppm), and another between the α -CH₂ (3.50 ppm) and the β -CH₂ (2.85 ppm). This traces the unbroken connectivity of the phenethyl arm.

• HMBC (Heteronuclear Multiple Bond Correlation): The ultimate structural proof. The α -CH₂ protons (3.50 ppm) will show a strong 3JCH​ correlation to the Carbonyl carbon (165.5 ppm), proving the attachment of the arm to the terephthaloyl core. Simultaneously, the β -CH₂ protons (2.85 ppm) will show a 3JCH​ correlation to the phenethyl ipso-carbon (139.5 ppm).

Key 2D NMR spin-spin coupling and long-range correlations.

References

• PubChem. "N,N'-Diphenethyl-terephthalamide".
• Jones, P. G., et al. "Two polymorphs of N,N'-diphenethyl-terephthalamide". Acta Crystallographica Section C.
• Royal Society of Chemistry. "A General and Selective Copper-catalyzed Reduction of Secondary Amides". RSC Advances.
• American Chemical Society. "Upcycling Waste PET: I. Ammonolysis Kinetics of Model Dimethyl Terephthalate and the Catalytic Effects of Ethylene Glycol". ACS Sustainable Chemistry & Engineering.

Sources

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• 2. journals.iucr.org [journals.iucr.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. rsc.org [rsc.org]

Application Note: Aminolysis of Polyethylene Terephthalate (PET) Waste to Produce Terephthalamide Diols

Executive Summary

The chemical upcycling of polyethylene terephthalate (PET) waste into high-value monomers is a critical pillar of the modern circular economy. While glycolysis and methanolysis are widely utilized, aminolysis offers a kinetically superior pathway due to the high nucleophilicity of amines compared to alcohols[1]. By treating PET waste with amino-alcohols such as ethanolamine (EA), the polymer undergoes rapid depolymerization to yield bis(2-hydroxyethyl) terephthalamide (BHETA)[2]. BHETA is a versatile terephthalamide diol monomer that serves as a premium building block for polyurethanes, epoxy hardeners, and UV-curable poly(urethane acrylates)[2].

This application note provides researchers and drug/polymer development professionals with a comprehensive, self-validating protocol for the catalytic aminolysis of PET, grounded in mechanistic causality and optimized kinetic parameters.

Mechanistic Rationale & Chemical Dynamics

The aminolysis of PET is fundamentally a nucleophilic acyl substitution reaction. The primary amine group of ethanolamine attacks the electron-deficient carbonyl carbon of the PET ester linkage. Because nitrogen is less electronegative than oxygen, amines are inherently stronger nucleophiles than their corresponding alcohols, allowing aminolysis to proceed at lower temperatures and faster rates than traditional glycolysis[1].

Causality in Experimental Design:

• Stoichiometric Excess: Ethanolamine is used in a high molar excess (typically 1:16 to 1:24 PET:EA) to serve a dual purpose: it acts as the reaction solvent to swell and dissolve the PET chains, and it drives the equilibrium toward complete depolymerization via Le Chatelier's principle[3].

• Catalytic Activation: While aminolysis can occur without a catalyst at elevated temperatures (e.g., 180 °C)[1], the addition of Lewis acids (like Zinc Acetate or Nb₂O₅) or basic salts (like Sodium Acetate) coordinates with the carbonyl oxygen. This increases the electrophilicity of the carbonyl carbon, drastically reducing the activation energy and allowing near-complete conversion at temperatures as low as 100 °C–160 °C[2][3][4].

Figure 1: Mechanistic pathway of PET ester cleavage via ethanolamine nucleophilic attack.

Quantitative Optimization Data

Selecting the correct catalyst and temperature is vital for maximizing BHETA yield while minimizing side reactions (such as secondary amide formation or thermal degradation). The table below synthesizes field-proven parameters for PET aminolysis.

Catalyst System	Amine Reagent	Temp (°C)	Time (h)	PET Conversion	BHETA Yield	Ref
Nb₂O₅ (1% w/w)	Ethanolamine	100	3.0	100%	~92.0%	[3]
Zinc Acetate (1% w/w)	Ethanolamine	160	3.0	100%	~81.0%	[4]
Sodium Acetate	Ethanolamine	160	1.0	100%	>70.0%	[2][4]
Cp*TiCl₃	3-Amino-1-propanol	100	3.0	>95%	High	[5]
None (Catalyst-free)	Serinol	180	2.0	100%	>90.0%	[1]

Note: Temperatures exceeding 110 °C with highly active catalysts like Nb₂O₅ can induce backward reactions or degradation, drastically reducing the isolated yield[3].

Standard Operating Procedure (SOP): Synthesis of BHETA

This protocol utilizes Zinc Acetate due to its commercial availability, low toxicity, and excellent kinetic profile at 160 °C[4]. The workflow is designed as a self-validating system, incorporating in-process visual cues and analytical checkpoints to guarantee experimental integrity.

Figure 2: Step-by-step experimental workflow for the aminolysis of PET waste.

Phase 1: Materials Preparation

• PET Sourcing: Collect post-consumer PET bottles. Remove all labels and adhesive residues.

• Mechanical Shredding: Shred the PET into uniform flakes (approx. 2 mm × 2 mm) to maximize surface area, which is critical for rapid solvent swelling.

• Washing: Wash flakes sequentially with distilled water and acetone to remove organic contaminants. Dry in a vacuum oven at 60 °C for 12 hours.

Phase 2: The Aminolysis Reaction

• Setup: Equip a 250 mL three-necked round-bottom flask with a magnetic stirrer, a reflux condenser, and a nitrogen gas inlet.

• Reagent Loading: Add 10.0 g of dried PET flakes and 40.0 g of Ethanolamine (a 1:4 w/w ratio) into the flask[4].

• Catalyst Addition: Add 0.1 g of Zinc Acetate dihydrate (1% w/w relative to PET)[4].

• Heating: Purge the system with N₂ for 5 minutes. Heat the mixture to 160 °C under continuous stirring (400 rpm).

• In-Process Validation:

  • Visual Cue: The opaque PET flakes will gradually swell and dissolve. Complete transparency of the solution (typically around 60–90 minutes) indicates macroscopic depolymerization.

  • TLC Tracking: Spot the reaction mixture on a silica TLC plate (Eluent: Dichloromethane/Methanol 9:1). The disappearance of the baseline polymer streak and the formation of a distinct UV-active spot confirms the conversion to BHETA.

Phase 3: Isolation and Purification

Expert Insight: BHETA has partial solubility in warm water. To prevent yield loss during isolation, the use of chilled solvents is mandatory.

• Quenching: After 3 hours, remove the flask from the heat source and allow it to cool to 80 °C.

• Precipitation: Pour the warm mixture slowly into 200 mL of rapidly stirred, ice-cold distilled water (or chilled methanol). A dense white precipitate of crude BHETA will form immediately.

• Filtration: Collect the precipitate via vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake with three 50 mL portions of ice-cold water to extract the byproduct (ethylene glycol) and unreacted ethanolamine.

• Drying: Transfer the purified white powder to a vacuum oven and dry at 60 °C for 24 hours until a constant weight is achieved.

Phase 4: Analytical Validation

To verify the structural integrity of the synthesized terephthalamide diol, perform the following analyses:

• Melting Point: Pure BHETA exhibits a sharp melting point at approximately 234–236 °C. A depressed or broad melting point indicates residual ethylene glycol or oligomeric impurities.

• FTIR Spectroscopy: Look for the disappearance of the PET ester carbonyl stretch (~1715 cm⁻¹) and the appearance of a strong amide I band (~1630 cm⁻¹), amide II band (~1530 cm⁻¹), and a broad O-H/N-H stretching band (3200–3400 cm⁻¹).

• ¹H NMR (DMSO-d₆): Confirm the structure via the aromatic protons (singlet, ~7.9 ppm), amide protons (triplet, ~8.5 ppm), and the methylene protons adjacent to the hydroxyl and amide groups.

Downstream Applications in Drug & Polymer Development

The BHETA monomer synthesized via this protocol is not a dead-end product; it is a highly reactive synthon. In pharmaceutical packaging and biomedical device development, BHETA is utilized to synthesize:

• Poly(Urethane Acrylates) (PUAs): BHETA can be reacted with diisocyanates and hydroxyethyl methacrylate to form UV-curable PUA coatings with exceptional thermal stability and mechanical strength[2].

• Epoxy Resin Hardeners: The secondary amide and primary hydroxyl groups make BHETA an excellent curing agent for advanced epoxy networks.

• Novel Polyesters: Reacting BHETA with aliphatic dicarboxylic acids yields biodegradable polyesteramides, bridging the gap between high-performance plastics and environmental sustainability.

References

• Novel terephthalamide diol monomers synthesis from PET waste to Poly(Urethane acrylates)
• Chemical degradation and recycling of polyethylene terephthalate (PET)
• Effect of (a) reaction temperature, (b) molar ratio of PET : EA, and...
• Chemical conversion of PET waste using ethanolamine to bis(2-hydroxyethyl) terephthalamide (BHETA)
• Source: mdpi.
• Source: researchgate.

Sources

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• 2. Frontiers | Novel terephthalamide diol monomers synthesis from PET waste to Poly(Urethane acrylates) [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Perfecting Purity: An Application Guide to the Recrystallization of N,N'-Diphenethyl-terephthalamide

This comprehensive guide provides a detailed protocol and in-depth scientific rationale for the purification of N,N'-Diphenethyl-terephthalamide via recrystallization. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple set of instructions to offer a foundational understanding of the principles governing the crystallization of aromatic amides, ensuring the attainment of high-purity material essential for downstream applications.

Introduction: The Imperative of Purity

N,N'-Diphenethyl-terephthalamide, a symmetrical aromatic amide, possesses a structure that lends itself to applications in materials science and as a scaffold in medicinal chemistry. The final purity of this compound is paramount, as even trace impurities can significantly alter its physical properties and biological activity. Recrystallization stands as a powerful and widely employed technique for the purification of solid organic compounds.[1][2] The process hinges on the principle of differential solubility: a carefully selected solvent will dissolve the target compound and its impurities at an elevated temperature, and upon controlled cooling, the desired compound will crystallize out in a pure form, leaving the impurities behind in the "mother liquor."[3][4]

The success of this technique is not merely procedural; it is a nuanced interplay of thermodynamics and kinetics. The selection of an appropriate solvent or solvent system is the most critical factor, aiming for high solubility of the compound at high temperatures and low solubility at cooler temperatures.[1][5] For aromatic amides like N,N'-Diphenethyl-terephthalamide, which often exhibit high melting points and limited solubility in common solvents, a thoughtful approach to solvent selection and the recrystallization process is essential for achieving the desired purity and yield.

Understanding the Analyte: N,N'-Diphenethyl-terephthalamide

A brief overview of the physical and chemical properties of N,N'-Diphenethyl-terephthalamide is crucial for developing an effective purification strategy.

Property	Value	Source
Molecular Formula	C₂₄H₂₄N₂O₂	(Internal Data)
Molecular Weight	372.46 g/mol	(Internal Data)
Appearance	White to off-white solid	(General Observation)
Melting Point	High (expected for aromatic amides)	[6]
Polarity	Moderately polar	(Inferred from structure)

The symmetrical structure with two amide linkages and two phenyl rings suggests that solvents capable of hydrogen bonding and π-π interactions will be effective for dissolution at elevated temperatures. The presence of the flexible phenethyl groups may influence its packing in the crystal lattice.

The Recrystallization Workflow: A Step-by-Step Protocol

This section details the experimental procedure for the recrystallization of N,N'-Diphenethyl-terephthalamide. The causality behind each step is explained to provide a deeper understanding of the process.

Solvent System Selection: The Cornerstone of Purity

For aromatic amides, polar solvents are often a good starting point for recrystallization.[7] A mixed-solvent system can provide the nuanced solubility characteristics required for high-purity crystal growth.[8] Based on literature for similar terephthalamides, a mixture of a good solvent (one that dissolves the compound well) and a poor solvent (one in which the compound is less soluble) is effective.[6] For N,N'-Diphenethyl-terephthalamide, a dimethylformamide (DMF)/water system is a promising choice. DMF is a polar aprotic solvent that can effectively dissolve many amides, while water will act as the anti-solvent to induce crystallization upon cooling.

Experimental Protocol

Materials:

• Crude N,N'-Diphenethyl-terephthalamide

• N,N-Dimethylformamide (DMF), analytical grade

• Deionized water

• Erlenmeyer flasks

• Heating mantle or hot plate with a magnetic stirrer

• Büchner funnel and filter flask

• Vacuum source

• Glass stirring rod

• Watch glass

Procedure:

• Dissolution: In a 250 mL Erlenmeyer flask, add the crude N,N'-Diphenethyl-terephthalamide. To this, add a minimal amount of DMF and begin heating with stirring. Continue to add DMF portion-wise until the solid completely dissolves. It is crucial to use the minimum amount of hot solvent to ensure the solution is saturated, which is essential for maximizing the yield.[1]

• Hot Filtration (Optional): If any insoluble impurities are observed in the hot solution, perform a hot gravity filtration. This step is critical to remove any particulate matter that could interfere with the crystallization process.[3]

• Inducing Crystallization: Once a clear, hot solution is obtained, slowly add deionized water dropwise while continuously stirring. The addition of the anti-solvent will decrease the solubility of the N,N'-Diphenethyl-terephthalamide, and you should observe the solution becoming cloudy, indicating the onset of crystallization.

• Crystal Growth: Once the solution is faintly turbid, cover the flask with a watch glass and allow it to cool slowly to room temperature. Slow cooling is paramount for the formation of large, pure crystals, as it allows for the selective exclusion of impurities from the growing crystal lattice.[8]

• Complete Crystallization: After the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the precipitation of the product from the solution.

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of a cold DMF/water mixture to remove any residual mother liquor containing dissolved impurities.

• Drying: Dry the crystals under vacuum to remove any residual solvent. The final product should be a fine, white crystalline solid.

Visualizing the Workflow

Caption: Workflow for the recrystallization of N,N'-Diphenethyl-terephthalamide.

Quality Control: Ensuring Purity

Post-recrystallization, it is imperative to verify the purity of the N,N'-Diphenethyl-terephthalamide. A combination of analytical techniques should be employed.

Melting Point Determination

A sharp melting point range close to the literature value is a strong indicator of high purity. Impurities will typically broaden and depress the melting point.

Spectroscopic Analysis

Fourier-Transform Infrared (FTIR) Spectroscopy: The IR spectrum of a secondary amide is characterized by specific vibrational modes.

• N-H Stretch: A single, sharp peak is expected in the region of 3370-3170 cm⁻¹.[9]

• C=O Stretch (Amide I band): A strong absorption band should appear between 1680 and 1630 cm⁻¹.[6][9]

• N-H Bend (Amide II band): An intense peak is typically observed between 1570 and 1515 cm⁻¹.[9]

• Aromatic C-H Bending: Bands corresponding to the substitution pattern of the benzene rings will also be present.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for confirming the structure and assessing the purity of the final product. The spectra should be clean, with sharp signals corresponding to the expected chemical shifts for the phenethyl and terephthaloyl moieties. The absence of signals from residual solvents or starting materials is a key indicator of purity. For N,N'-di(n-hexyl) terephthalamide, a related compound, the aromatic protons of the terephthalamide ring appear as a singlet, and the amide N-H proton will also be a distinct signal.[10] The phenethyl group will show characteristic signals for the aromatic and aliphatic protons.

Troubleshooting Common Issues

Issue	Potential Cause	Recommended Solution
Oiling Out	The boiling point of the solvent is higher than the melting point of the solute, or the solution is too concentrated.	Use a lower boiling point solvent or add more of the "good" solvent to decrease the saturation point.
No Crystal Formation	The solution is not sufficiently saturated, or nucleation is inhibited.	Try scratching the inside of the flask with a glass rod to create nucleation sites. Add a seed crystal of the pure compound. Evaporate some of the solvent to increase the concentration.[11]
Low Recovery	Too much solvent was used, or the compound has significant solubility in the cold solvent system.	Use the minimum amount of hot solvent necessary for dissolution. Ensure the solution is thoroughly cooled in an ice bath.[12]
Colored Crystals	Colored impurities are co-crystallizing with the product.	Add a small amount of activated charcoal to the hot solution before filtration to adsorb the colored impurities.[3]

Conclusion

This application note provides a robust and scientifically grounded protocol for the recrystallization of N,N'-Diphenethyl-terephthalamide. By understanding the principles behind each step, from solvent selection to crystal growth and isolation, researchers can consistently obtain high-purity material. The analytical methods outlined are essential for verifying the success of the purification process and ensuring the quality of the compound for its intended application.

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Designing Potent Bcl-xL/Bak Antagonists with a Terephthalamide Scaffold: An Application and Protocol Guide

Introduction: Targeting the Apex of Apoptotic Control

Apoptosis, or programmed cell death, is a fundamental biological process essential for tissue homeostasis and the elimination of damaged or cancerous cells. The B-cell lymphoma 2 (Bcl-2) family of proteins are the master regulators of the intrinsic apoptotic pathway, acting as a critical checkpoint that determines cell fate.[1] This family is comprised of both pro-apoptotic members (e.g., Bak, Bax) and anti-apoptotic members (e.g., Bcl-xL, Bcl-2).[2][3] In many cancers, the overexpression of anti-apoptotic proteins like Bcl-xL confers a survival advantage to malignant cells, enabling them to evade apoptosis and resist conventional therapies.[4]

The interaction between the anti-apoptotic protein Bcl-xL and the pro-apoptotic protein Bak is a pivotal event in the regulation of apoptosis. Bcl-xL sequesters Bak, preventing its activation and subsequent mitochondrial outer membrane permeabilization (MOMP), a point of no return in the apoptotic cascade.[5][6] Therefore, the development of small molecule inhibitors that disrupt the Bcl-xL/Bak protein-protein interaction (PPI) is a highly sought-after therapeutic strategy to restore apoptotic sensitivity in cancer cells.[7]

This guide provides a comprehensive overview and detailed protocols for the design, synthesis, and evaluation of Bcl-xL/Bak antagonists based on a terephthalamide scaffold. This scaffold has been identified as an effective α-helix mimetic, capable of presenting side chains in a spatial orientation that mimics the critical BH3 domain of the Bak protein, thereby competitively inhibiting its interaction with Bcl-xL.[8][9]

The Apoptotic Pathway and the Role of Bcl-xL/Bak

The intrinsic apoptotic pathway is initiated by various intracellular stress signals, leading to the activation of pro-apoptotic "BH3-only" proteins. These proteins then activate the effector proteins Bak and Bax, which oligomerize at the mitochondrial outer membrane, leading to the release of cytochrome c and other pro-apoptotic factors into the cytosol. This, in turn, activates the caspase cascade, culminating in apoptotic cell death. Anti-apoptotic proteins like Bcl-xL prevent this by binding to and sequestering pro-apoptotic members, including Bak.

Figure 1: The intrinsic apoptotic pathway highlighting the inhibitory role of Bcl-xL on Bak and the mechanism of action for terephthalamide-based antagonists.

Design Principles of Terephthalamide-Based Antagonists

The interaction between Bcl-xL and Bak is mediated by the binding of the α-helical BH3 domain of Bak into a hydrophobic groove on the surface of Bcl-xL.[8] The terephthalamide scaffold serves as a rigid core to which side chains can be appended. These side chains are designed to mimic the key hydrophobic residues of the Bak BH3 domain that are critical for binding to Bcl-xL. By presenting these side chains in a spatially correct manner, the terephthalamide-based compounds can effectively compete with the Bak BH3 domain for binding to Bcl-xL, thereby liberating Bak to initiate apoptosis.[9][10]

A notable example from the literature is terephthalamide 26 , which has demonstrated potent in vitro activity in disrupting the Bcl-xL/Bak complex.[8][10]

Experimental Protocols

The following protocols provide a comprehensive workflow for the synthesis, characterization, and evaluation of terephthalamide-based Bcl-xL/Bak antagonists, using a derivative of compound 26 as a model.

Figure 2: A generalized experimental workflow for the development and evaluation of terephthalamide-based Bcl-xL/Bak antagonists.

Protocol 1: Synthesis of a Model Terephthalamide Antagonist

This protocol is adapted from general methods for the synthesis of N,N'-disubstituted terephthalamides.[11][12]

Objective: To synthesize a model N,N'-disubstituted terephthalamide derivative.

Materials:

• Terephthaloyl chloride

• Substituted amine (e.g., 1-naphthalenemethanamine)

• Anhydrous dichloromethane (DCM)

• Triethylamine (TEA)

• 1N Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethanol

• Water

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath, filtration apparatus.

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask, dissolve the substituted amine (2.1 equivalents) in anhydrous DCM (100 mL).

• Base Addition: Add triethylamine (2.2 equivalents) to the solution.

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Reagent Addition: Dissolve terephthaloyl chloride (1.0 equivalent) in anhydrous DCM (50 mL) and add it dropwise to the stirred reaction mixture over a period of 30 minutes.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 3 hours.

• Work-up:

  • Wash the reaction mixture sequentially with 1N HCl (2 x 50 mL), saturated aqueous NaHCO₃ (2 x 50 mL), and brine (1 x 50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization from an ethanol/water mixture to afford the N,N'-disubstituted terephthalamide as a solid.[11]

Characterization:

• ¹H and ¹³C NMR: Confirm the structure of the synthesized compound.

• Mass Spectrometry: Determine the molecular weight of the compound.

Protocol 2: Fluorescence Polarization (FP) Binding Assay

This protocol is based on established FP assays for Bcl-xL inhibitors.[3][6][13]

Objective: To determine the binding affinity (Ki) of the synthesized terephthalamide antagonist for Bcl-xL.

Principle: A fluorescently labeled Bak BH3 peptide is used as a probe. When unbound, the peptide tumbles rapidly in solution, resulting in low fluorescence polarization. Upon binding to the larger Bcl-xL protein, the tumbling rate slows, leading to an increase in fluorescence polarization. A competitive inhibitor will displace the fluorescent peptide, causing a decrease in polarization.

Materials:

• Recombinant human Bcl-xL protein (lacking the C-terminal transmembrane domain)[9]

• Fluorescein-labeled Bak BH3 peptide (e.g., FITC-GQVGRQLAIIGDDINR)

• Assay buffer: 20 mM HEPES, pH 7.5, 1 mM DTT, 0.005% Tween-20, 50 mM NaCl[8]

• Synthesized terephthalamide compound

• 384-well black plates

• Fluorescence plate reader with polarization filters (Excitation: 485 nm, Emission: 535 nm)

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the synthesized compound in DMSO.

  • Prepare serial dilutions of the compound in assay buffer.

  • Prepare solutions of Bcl-xL protein and FITC-Bak peptide in assay buffer. Final concentrations in the assay will be approximately 0.8-1.5 nM for Bcl-xL and 2 nM for the fluorescent peptide.[8]

• Assay Plate Setup:

  • Add the diluted compound solutions to the wells of the 384-well plate.

  • Add the Bcl-xL protein solution to each well and incubate for 1 hour at room temperature.

  • Add the FITC-Bak peptide solution to all wells.

• Incubation: Incubate the plate for 20-30 minutes at room temperature, protected from light.

• Measurement: Measure the fluorescence polarization using a plate reader.

• Data Analysis:

  • Plot the fluorescence polarization values against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

  • Calculate the Ki value using the Cheng-Prusoff equation.

Protocol 3: Heteronuclear Single Quantum Coherence (HSQC) NMR for Binding Site Confirmation

This protocol is based on standard methods for mapping protein-ligand interactions using NMR.[7][14][15]

Objective: To confirm that the terephthalamide antagonist binds to the Bak BH3 binding groove of Bcl-xL.

Principle: An HSQC NMR experiment provides a "fingerprint" of a protein, with each peak corresponding to a specific amino acid residue. When a ligand binds to the protein, the chemical environment of the residues at the binding site is altered, causing a shift in the position of their corresponding peaks in the HSQC spectrum.

Materials:

• ¹⁵N-labeled recombinant human Bcl-xL protein

• NMR buffer (e.g., 50 mM phosphate buffer, pH 6.8, 100 mM NaCl, 10% D₂O)

• Synthesized terephthalamide compound

• NMR spectrometer equipped with a cryoprobe

Procedure:

• Sample Preparation: Prepare a sample of ¹⁵N-labeled Bcl-xL (typically 50-100 µM) in NMR buffer.

• Initial Spectrum: Acquire a baseline ¹⁵N-HSQC spectrum of the protein alone.

• Titration: Add increasing concentrations of the synthesized compound to the protein sample.

• Spectral Acquisition: Acquire an ¹⁵N-HSQC spectrum after each addition of the compound.

• Data Analysis:

  • Overlay the spectra from the titration series.

  • Identify the amino acid residues whose peaks show significant chemical shift perturbations (CSPs).

  • Map these residues onto the known 3D structure of Bcl-xL to confirm that they are located within or near the Bak BH3 binding groove.

Protocol 4: Cell Viability and Apoptosis Assays

Objective: To evaluate the cellular efficacy of the synthesized terephthalamide antagonist in inducing cancer cell death.

4.1. MTT Cell Viability Assay

This protocol is a standard method for assessing cell viability.

Materials:

• Cancer cell line known to be dependent on Bcl-xL for survival (e.g., certain small-cell lung cancer or leukemia cell lines)

• Complete cell culture medium

• Synthesized terephthalamide compound

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well clear plates

• Microplate spectrophotometer

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the synthesized compound for 24-72 hours.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC₅₀ value.

4.2. Caspase-Glo® 3/7 Apoptosis Assay

This protocol measures the activity of key executioner caspases.[1][5][16]

Materials:

• Cancer cell line

• Complete cell culture medium

• Synthesized terephthalamide compound

• Caspase-Glo® 3/7 Assay System (Promega)

• 96-well white-walled plates

• Luminometer

Procedure:

• Cell Seeding and Treatment: Seed and treat cells as described in the MTT assay protocol.

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 reagent according to the manufacturer's instructions.

• Assay:

  • Add 100 µL of the Caspase-Glo® 3/7 reagent to each well.

  • Mix by shaking on an orbital shaker for 30-60 seconds.

  • Incubate at room temperature for 1-2 hours.

• Measurement: Measure the luminescence using a luminometer.

• Data Analysis: Compare the luminescence signal of treated cells to that of untreated cells to determine the fold-increase in caspase-3/7 activity.

Data Summary

The following table summarizes representative data for potent terephthalamide-based Bcl-xL/Bak antagonists from the literature.[10]

Compound	Bcl-xL/Bak Kᵢ (µM)	Bcl-xL/Bax IC₅₀ (µM) in HEK293 cells
9	0.78 ± 0.07	Not Reported
26	1.85 ± 0.32	35.0

Conclusion

The terephthalamide scaffold represents a promising starting point for the rational design of potent and selective inhibitors of the Bcl-xL/Bak protein-protein interaction. The protocols outlined in this guide provide a robust framework for the synthesis, biochemical characterization, and cellular evaluation of these compounds. By employing these methods, researchers can systematically investigate the structure-activity relationships of terephthalamide derivatives and develop novel therapeutics that restore the natural apoptotic process in cancer cells.

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• 4. Caspase-Glo® 3/7 Assay System | Caspase 3 Activity Assay | Apoptosis Detection [worldwide.promega.com]
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• 8. Explore all Assays - ChEMBL [ebi.ac.uk]
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• 13. Fluorescence polarization assays in high-throughput screening and drug discovery: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. NMR Distinction of Single and Multiple-Mode Binding of Small-Molecule Protein Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 15. BcL-xL Conformational Changes upon Fragment Binding Revealed by NMR | PLOS One [journals.plos.org]
• 16. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting the Purification of N,N'-Diphenethyl-terephthalamide

Welcome to the Technical Support Center for scientists and drug development professionals working with N,N'-Diphenethyl-terephthalamide (N,N'-DPTA) . Synthesizing rigid, aromatic bis-amides often results in crude mixtures that are notoriously difficult to purify using standard laboratory techniques like silica gel chromatography.

This guide provides field-proven, self-validating protocols and troubleshooting FAQs designed to help you overcome the unique physicochemical barriers of this compound.

Part 1: The Causality of Purification Challenges

To successfully purify N,N'-DPTA, one must first understand the molecular causality behind its stubborn behavior. The challenges stem from two primary factors:

1. Extensive Hydrogen-Bonding Networks N,N'-DPTA (C₂₄H₂₄N₂O₂) consists of a rigid terephthaloyl core flanked by two phenethylamine groups[1]. In the solid state, the molecule displays crystallographic inversion symmetry and forms highly stable, translationally related "ladders" connected by continuous N–H···O=C hydrogen bonds[2][3]. This massive lattice energy renders the compound practically insoluble in common organic solvents (e.g., dichloromethane, ethyl acetate, hexane), making standard column chromatography impossible.

2. Solvent-Dependent Polymorphism Crystallization of N,N'-DPTA is highly sensitive to the solvent environment, leading to polymorphism. When crystallized from ethanol, it forms a monoclinic polymorph[3]. However, crystallization from dimethylformamide (DMF) yields a triclinic polymorph[2]. Complicating matters, the triclinic form has been identified as a "disappearing polymorph"—a kinetically favored but thermodynamically unstable crystal lattice that can randomly fail to form in subsequent batches, leading to severe batch-to-batch inconsistencies in melting point and solubility[3].

Part 2: Quantitative Data & Solvent Compatibility

Because standard purification methods fail, solvent selection for trituration and recrystallization is your only lever for purity. The table below summarizes the quantitative and qualitative data for solvent interactions with N,N'-DPTA and its common impurities.

Solvent	Boiling Point (°C)	N,N'-DPTA Solubility	Polymorph Formed	Application / Notes
Ethanol	78.0	Low (Hot)	Monoclinic	Recommended. Yields the thermodynamically stable polymorph[3].
DMF	153.0	Moderate (Hot)	Triclinic	High risk of the "disappearing polymorph" phenomenon[2]. Difficult to remove under vacuum.
DMSO	189.0	Moderate	N/A	Excellent for RP-HPLC and NMR[4], but traps easily in the crystal lattice.
Water	100.0	Insoluble	N/A	Used as an anti-solvent or for aqueous acid/base trituration[5].
Dichloromethane	39.6	Insoluble	N/A	Useless for solvation; can be used to wash away non-polar impurities.

Part 3: Step-by-Step Purification Protocols

To achieve >99% purity without chromatography, you must use a self-validating, two-stage approach: Sequential Trituration (to chemically remove precursors) followed by Controlled Recrystallization (to establish the crystal lattice).

Protocol A: Sequential Acid-Base Trituration

Purpose: To remove unreacted phenethylamine, terephthalic acid, and mono-substituted intermediates.

• Pulverization: Grind the crude N,N'-DPTA into a fine powder using a mortar and pestle to maximize surface area.

• Acid Wash (Amine Removal): Suspend the powder in 1.0 M HCl (aq) (10 mL per gram of crude). Stir vigorously at room temperature for 30 minutes. The acid protonates unreacted phenethylamine, drawing it into the aqueous phase.

• First Filtration: Filter the suspension through a Büchner funnel. Wash the filter cake with deionized (DI) water until the filtrate is pH neutral.

• Base Wash (Acid Removal): Transfer the filter cake to a clean flask and suspend in 1.0 M NaOH (aq) or saturated NaHCO₃. Stir for 30 minutes. This deprotonates unreacted terephthalic acid and mono-amides, solubilizing them[5].

• Final Filtration: Filter the suspension. Wash the cake thoroughly with DI water until the filtrate is neutral. Dry the solid under vacuum at 60°C for 12 hours.

Protocol B: Controlled Recrystallization

Purpose: To remove trace impurities and isolate a single, stable polymorph.

• Solvent Selection: Place the triturated solid in a round-bottom flask. Add absolute ethanol (to target the stable monoclinic form)[3].

• Heating: Heat the suspension to reflux (78°C) while stirring. Slowly add just enough additional boiling ethanol until the solid completely dissolves. (Note: If using DMF due to extreme insolubility, do not exceed 120°C to prevent thermal degradation).

• Hot Filtration: Rapidly filter the boiling solution through a pre-heated fluted filter paper to remove any insoluble polymeric debris.

• Lattice Formation: Allow the filtrate to cool to room temperature slowly (ambient air cooling, ~1–2°C/min). Do not place it in an ice bath. Rapid cooling prevents the formation of the hydrogen-bonded ladders, resulting in an amorphous gel.

• Isolation: Once crystallization is complete, filter the crystals. Wash with ice-cold ethanol to displace any residual mother liquor. Dry in a vacuum oven at 80°C for 24 hours.

Part 4: Troubleshooting FAQs

Q: My product precipitated as a sticky, amorphous gel instead of a crystalline powder. How do I fix this? A: This is a classic case of kinetic trapping. Adding a harsh anti-solvent (like water) to a DMF solution, or cooling the solution too rapidly, forces the compound out of solution before it can organize into its rigid hydrogen-bonded "ladder" structure[3]. Solution: Re-dissolve the gel in hot ethanol or DMF. Allow the flask to cool undisturbed at room temperature for at least 12 hours.

Q: ¹H-NMR shows residual DMF that persists even after 48 hours in a vacuum oven. What is happening? A: DMF has a high boiling point (153°C) and acts as a strong hydrogen-bond acceptor. It can intercalate directly into the N-H···O=C lattice of the triclinic polymorph[2]. Solution: Suspend the contaminated crystals in a volatile, competing solvent like diethyl ether or acetone. Sonicate for 15 minutes to disrupt the surface interactions, filter, and re-dry under vacuum.

Q: Why is the melting point of my purified compound broad and inconsistent between different batches? A: You are likely generating a mixture of the monoclinic and triclinic polymorphs. Because the triclinic form (generated from DMF) is a "disappearing polymorph," its formation is thermodynamically unpredictable[2][3]. Solution: Standardize your recrystallization protocol to exclusively use ethanol. If you must use DMF for solubility reasons, "seed" the cooling solution with a few crystals of the desired monoclinic form to force the thermodynamic pathway.

Part 5: Purification Workflow Visualization

The following decision tree maps the logical flow of the purification process, highlighting the critical divergence point for polymorph selection.

Figure 1: Decision tree for the purification and polymorph selection of N,N'-DPTA.

Sources

• 1. N,N'-Diphenethyl-terephthalamide | C24H24N2O2 | CID 984633 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Two polymorphs of N,N'-diphenethylterephthalamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.iucr.org [journals.iucr.org]
• 4. researchgate.net [researchgate.net]
• 5. Studies on the Solubility of Terephthalic Acid in Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Solubilization of N,N'-Diphenethyl-terephthalamide

Welcome to the Advanced Formulation and Troubleshooting Guide for rigid aromatic amides. As a Senior Application Scientist, I have designed this resource to help researchers and drug development professionals overcome the severe solubility bottlenecks associated with terephthalamide derivatives.

Unlike standard small molecules, compounds like N,N'-Diphenethyl-terephthalamide require a thermodynamic approach to solvation. This guide provides field-proven, self-validating protocols to ensure reliable experimental outcomes.

Mechanistic Root Cause Analysis: The "Why" Behind the Insolubility

To dissolve a molecule, the solvent-solute interactions must thermodynamically outweigh the solute-solute lattice energy. N,N'-Diphenethyl-terephthalamide presents a formidable solvation challenge due to its exceptionally high cohesive energy density[1]. While the flexible phenethyl arms provide a slight entropic advantage over fully rigid aramids (like Kevlar precursors), the core architecture dictates its physical behavior:

• Extensive Intermolecular Hydrogen Bonding: The secondary amide linkages act as powerful, directional hydrogen bond donors (N-H) and acceptors (C=O). This creates an infinite, highly ordered crystal lattice that standard solvents cannot penetrate[2].

• π−π Stacking Interactions: The central terephthaloyl core and the terminal phenyl rings align to maximize van der Waals forces, further locking the solid state into a rigid conformation.

Because standard organic solvents (like methanol, dichloromethane, or even neat tetrahydrofuran) cannot disrupt both the hydrogen-bonded network and the π -stacking simultaneously, specialized solvent-salt complexes are required.

Diagnostic Solubilization Workflow

Before initiating experiments, follow this logical decision tree to determine the minimum required harshness of your solvent system.

Diagnostic workflow for solubilizing rigid terephthalamide derivatives.

Quantitative Solvent Selection Matrix

Selecting the right environment is a balance between dielectric constant and hydrogen-bond disruption capability. Use the table below to benchmark your formulation strategy.

Solvent System	Dielectric Constant (ε)	H-Bond Disruption Capability	Expected Solubility Profile	Application Notes
NMP + 5% LiCl	32.2	Exceptional	>50 mg/mL	Gold standard. Li+ disrupts H-bonds, forming a highly solvating complex[3].
DMAc + 5% CaCl₂	37.8	Exceptional	>50 mg/mL	Excellent alternative if LiCl is unavailable or incompatible[2][4].
DMSO (Neat)	46.7	Moderate	10 - 20 mg/mL	Requires sustained heating (80°C); prone to rapid recrystallization upon cooling[5][6].
DMF (Neat)	36.7	Low-Moderate	<5 mg/mL	Generally insufficient for highly crystalline terephthalamides[6].
Methanol / DCM	<33.0	Poor	Insoluble	Cannot overcome solute-solute cohesive forces; useful only as anti-solvents.

Troubleshooting & FAQs

Q: I dissolved my compound in hot DMSO (90°C), but it precipitated immediately upon cooling to room temperature. How do I stabilize the solution? A: You are observing the difference between kinetic and thermodynamic solubility. The thermal energy temporarily overcame the fusion enthalpy and hydrogen bonding. Upon cooling, the strong intermolecular hydrogen bonds between the terephthalamide cores drive rapid recrystallization. Solution: Transition from neat DMSO to a solvent system that actively disrupts H-bonding at room temperature, such as N-methyl-2-pyrrolidone (NMP) or N,N-dimethylacetamide (DMAc) doped with a Lewis acid salt[7].

Q: I added 5% LiCl to my NMP solution, but the N,N'-Diphenethyl-terephthalamide is still not dissolving. What went wrong? A: The most likely culprit is water contamination. LiCl is highly hygroscopic. If the NMP or the salt contains ambient moisture, the small Li+ cations will preferentially hydrate with water rather than coordinate with the carbonyl oxygen of the amide[8]. This completely neutralizes the salt's chaotropic power. Solution: You must rigorously dry your reagents (see the protocol below).

Q: What is the exact molecular mechanism of the salt-assisted dissolution? A: In a polar aprotic solvent like NMP, Lewis acids (like Li+ or Ca2+ ) act as powerful coordination agents. The metal cation ( Li+ ) complexes with the carbonyl oxygen of the N,N'-Diphenethyl-terephthalamide, while the chloride anion ( Cl− ) interacts with the amide proton (N-H). This dual-action pushes the polymer chains apart, completely disrupting the intermolecular hydrogen-bonded network that makes the compound insoluble[3][8].

Self-Validating Protocol: Salt-Assisted Dissolution in NMP

To guarantee reproducibility, do not treat solubilization as a single step. Use this self-validating workflow to ensure the thermodynamic conditions are met before proceeding to the next phase.

Phase 1: Reagent Dehydration

Water is the enemy of amide-salt complexation.

• Dry the Salt: Place LiCl in a vacuum oven at 150°C for a minimum of 12 hours. Store immediately in a desiccator.

• Dry the Solvent: Store NMP over activated 4Å molecular sieves for 24 hours prior to use.

• Validation Check: Perform a Karl Fischer titration on the NMP. Do not proceed unless the water content is <100 ppm.

Phase 2: Preparation of the Solvent Complex (NMP/LiCl)

The salt must be fully complexed with the solvent before introducing your target compound.

• Mixing: Add 5% (w/v) anhydrous LiCl to the dried NMP.

• Heating: Stir at 60°C under an inert gas (Nitrogen or Argon) to prevent moisture ingress.

• Validation Check: Visually inspect the solution. It must be perfectly clear with no schlieren lines (refractive index gradients) or undissolved salt crystals. You should notice a slight increase in the macroscopic viscosity, confirming the formation of the LiCl-NMP coordination complex[3][7].

Phase 3: API Solvation

• Addition: Slowly add the N,N'-Diphenethyl-terephthalamide powder to the NMP/LiCl complex at 80°C to prevent clumping.

• Agitation: Stir at 500 RPM for 2 hours.

• Validation Check (The Tyndall Effect): Shine a laser pointer through the glass vial in a darkened room.

  • Failure: If the laser beam is visible as a solid line through the liquid, colloidal particles or micro-crystals remain. Continue heating or add 1% more LiCl.

  • Success: A true, isotropic solution will not scatter the laser light, and the beam will only be visible on the wall behind the vial.

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Studies on the Solubility of Terephthalic Acid in Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]

Terephthalamide Crystallization Support Center: Polymorphism Control Guide

Welcome to the Technical Support Center for Terephthalamide Crystallization. This resource is designed for researchers and drug development professionals who require rigorous, thermodynamically grounded strategies to control polymorphism and ensure batch-to-batch consistency in supramolecular and pharmaceutical crystallization workflows.

Core Principles: The Mechanistic Root of Terephthalamide Polymorphism

Terephthalamides and their derivatives are notorious for exhibiting complex polymorphism. This behavior is fundamentally driven by the molecule's structural dichotomy: a rigid central benzene ring flanked by two highly flexible, hydrogen-bonding amide groups. The amide moieties act as strong hydrogen bond donors and acceptors (N–H···O), allowing the molecules to self-assemble into diverse 1D ribbons, 2D sheets, or 3D supramolecular networks depending on the thermodynamic conditions during crystallization[1].

Because these molecules can lock into multiple local energy minima (metastable forms) before reaching the global energy minimum (stable form), kinetic factors such as supersaturation generation, cooling rates, and solution shearing heavily dictate the final polymorphic outcome[2].

Troubleshooting Guide: Resolving Common Crystallization Failures

Issue A: Unpredictable Appearance of Metastable Polymorphs

• Symptom: Batch analysis via X-Ray Powder Diffraction (XRPD) reveals a mixture of Form I (stable) and Form II (metastable), or complete conversion to the metastable form.

• Causality: Spontaneous primary nucleation in a highly supersaturated solution favors the kinetic product (metastable form) because it has a lower activation energy barrier for nucleation. Once nucleated, if the temperature is dropped too quickly, the system lacks the thermal energy required for a solvent-mediated phase transformation to the stable form[3].

• Solution: Implement a strict seeding protocol within the Metastable Zone Width (MSZW) to bypass primary nucleation entirely[4].

Issue B: Batch-to-Batch Morphological Inconsistency (Needles vs. Blocks)

• Symptom: The isolated polymorph is correct, but the crystal habit shifts unpredictably, causing severe filtration and downstream processing issues.

• Causality: Variations in agitation (shear rate) or the presence of trace impurities alter the relative growth rates of specific crystal faces. High shear environments can induce secondary nucleation or cause crystal attrition, artificially shifting the aspect ratio[2].

• Solution: Standardize the impeller speed and utilize a solvent system that competitively hydrogen-bonds with the fastest-growing crystal face to blunt needle formation.

Experimental Workflows & Systems

Figure 1: Kinetic vs. Thermodynamic pathways in terephthalamide crystallization.

Self-Validating Protocol: Isothermal Seeded Batch Crystallization

To ensure absolute polymorphic purity, rely on a self-validating secondary nucleation workflow. This protocol uses Process Analytical Technology (PAT) to ensure the system behaves predictably before moving to the next step.

• Complete Dissolution: Heat the terephthalamide suspension in the chosen solvent to 5–10 °C above its saturation temperature ( Tsat​ ).

  • Self-Validation: Use in-line Focused Beam Reflectance Measurement (FBRM) to confirm total chord counts drop to zero, ensuring no "ghost nuclei" remain.

• Controlled Cooling to MSZW: Cool the solution at a slow, linear rate (e.g., 0.5 °C/min) to a temperature exactly halfway into the predetermined Metastable Zone Width.

• Seed Addition: Introduce 1–5 wt% of highly pure, pre-milled seeds of the desired stable polymorph.

  • Causality: The seeds provide a pre-existing crystal lattice, drastically lowering the activation energy for growth and completely bypassing the spontaneous nucleation of metastable forms[4].

• Isothermal Desupersaturation Hold: Hold the temperature constant for 2–4 hours.

  • Self-Validation: Monitor the liquid-phase concentration using in-line ATR-FTIR. Proceed to the next step only when the concentration curve flattens, indicating the supersaturation has been consumed via growth on the seeds.

• Final Cooling & Isolation: Resume cooling at 0.1–0.2 °C/min to the final isolation temperature to maximize yield, followed by filtration and washing.

Figure 2: Step-by-step self-validating seeding workflow to ensure polymorphic purity.

Data Presentation: Process Parameters and Polymorphic Outcomes

Understanding the quantitative boundaries of your crystallization parameters is critical. Table 1 summarizes how specific variables force the terephthalamide system down different polymorphic pathways.

Table 1: Impact of Process Parameters on Terephthalamide Polymorphism

Parameter	Operating Condition	Causality / Mechanistic Effect	Typical Polymorphic Outcome
Cooling Rate	> 5.0 °C/min (Fast)	High supersaturation forces rapid primary nucleation, bypassing the global energy minimum.	Metastable Form (Kinetic)
Cooling Rate	< 0.5 °C/min (Slow)	Allows sufficient time for molecular rearrangement into the lowest-energy crystal lattice[3].	Stable Form (Thermodynamic)
Solvent Type	Protic (e.g., Methanol)	Competes with amide N–H···O bonding, slowing nucleation and altering growth faces.	Solvates or Stable Form
Solvent Type	Aprotic (e.g., Toluene)	Promotes strong solute-solute hydrogen bonding, accelerating rapid 3D network assembly.	Metastable Form
Shear Rate	High RPM / Shearing	Enhances mass transfer but induces secondary nucleation of metastable forms via local energy inputs[2].	Mixed Polymorphs

Frequently Asked Questions (FAQs)

Q: Why does my terephthalamide precipitate as an amorphous gel instead of a crystalline solid? A: Amorphous precipitation occurs when the generation of supersaturation is so extreme (often during rapid anti-solvent addition) that the molecules crash out of solution before they have time to orient their amide groups into an ordered hydrogen-bonded lattice. To fix this, switch to a slower anti-solvent addition rate or increase the crystallization temperature to provide the thermal energy required for lattice ordering.

Q: Can I use solvent-mediated phase transformation (SMPT) to recover a batch that crystallized as the wrong polymorph? A: Yes. If you have unintentionally isolated a metastable polymorph, you can resuspend it in a solvent where it has moderate solubility. By heating the slurry and adding a small amount of stable polymorph seeds, the metastable crystals will dissolve (due to their higher apparent solubility) and recrystallize onto the stable seeds[4]. This is a thermodynamically driven recovery process[3].

Q: How do trace impurities affect terephthalamide polymorphism? A: Impurities that structurally mimic terephthalamide can act as "tailor-made additives." They incorporate into the growing crystal lattice but lack the necessary hydrogen-bond donors/acceptors to continue the network, effectively poisoning specific growth faces. This can kinetically trap the crystal in a metastable polymorphic form or drastically alter its morphology[4]. Ensure your starting API/ligand is highly purified before crystallization.

Sources

• 1. Crystal structures and hydrogen bond analysis of five amino acid conjugates of terephthalic and benzene-1,2,3-tricarboxylic acids - CrystEngComm (RSC Publishing) DOI:10.1039/C4CE00605D [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Optimal Control of Polymorphic Transformation in Batch Pharmaceutical Crystallization | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Scaling Up N,N'-Diphenethyl-terephthalamide Synthesis

Welcome to the technical support center for the synthesis of N,N'-diphenethyl-terephthalamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions (FAQs) related to the laboratory and pilot-scale synthesis of this compound. Our focus is on providing practical, field-proven insights to ensure the successful and efficient scale-up of your reaction.

Introduction to N,N'-Diphenethyl-terephthalamide Synthesis

The synthesis of N,N'-diphenethyl-terephthalamide is typically achieved through the nucleophilic acyl substitution of terephthaloyl chloride with phenethylamine. This reaction, often performed under Schotten-Baumann conditions, is robust and generally high-yielding.[][2][3] However, as with any chemical synthesis, challenges can arise, particularly during scale-up. This guide will address common issues and provide solutions to help you navigate these challenges effectively.

The overall reaction is depicted below:

Troubleshooting Guide

This section addresses specific problems that may be encountered during the synthesis of N,N'-diphenethyl-terephthalamide, their probable causes, and recommended solutions.

Problem	Potential Causes	Troubleshooting & Optimization
Low Yield	1. Incomplete Reaction: Insufficient reaction time or temperature. 2. Hydrolysis of Terephthaloyl Chloride: Presence of moisture in reagents or solvent.[4][5] 3. Sub-stoichiometric Amine: Inaccurate measurement or loss of phenethylamine. 4. Product Loss During Work-up: Product partially soluble in wash solutions.	1. Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure completion. 2. Anhydrous Conditions: Use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon). 3. Reagent Stoichiometry: Use a slight excess (1-5 mol%) of phenethylamine to ensure complete conversion of the terephthaloyl chloride. 4. Optimize Work-up: Minimize the volume of wash solutions or use a solvent in which the product is known to be poorly soluble for washing.
Product Purity Issues	1. Presence of Starting Materials: Unreacted terephthaloyl chloride or phenethylamine. 2. Formation of Mono-Amide Impurity: Incomplete reaction leading to the formation of 4-((2-phenylethyl)carbamoyl)benzoyl chloride or its hydrolysis product. 3. Presence of Amine Hydrochloride Salt: Inefficient removal of the phenethylamine hydrochloride byproduct. 4. Hydrolysis Byproduct: Presence of terephthalic acid due to moisture.[4][5]	1. Reaction Completion & Work-up: Ensure the reaction goes to completion. During work-up, wash the organic layer with dilute acid (e.g., 1M HCl) to remove excess amine and with a base (e.g., saturated NaHCO₃) to remove unreacted acyl chloride (as terephthalic acid). 2. Stoichiometry and Reaction Time: Ensure the correct stoichiometry of reagents and adequate reaction time. 3. Thorough Washing: Wash the crude product thoroughly with water to dissolve and remove the hydrochloride salt. 4. Purification: Recrystallize the crude product from a suitable solvent system.
Poorly Filterable/Gummy Product	1. Presence of Oily Impurities: May be due to side products or residual solvent. 2. Rapid Precipitation/Crystallization: Product crashing out of solution too quickly, trapping impurities.	1. Trituration: Stir the gummy solid with a non-polar solvent (e.g., hexanes or diethyl ether) to induce solidification and wash away oily impurities. 2. Controlled Crystallization: During recrystallization, allow the solution to cool slowly to promote the formation of well-defined crystals.
Exothermic Reaction Difficult to Control at Scale	1. Rapid Addition of Reagents: Adding the terephthaloyl chloride too quickly to the phenethylamine solution.[] 2. Inadequate Cooling: Insufficient cooling capacity of the reactor for the scale of the reaction.	1. Controlled Addition: Add the terephthaloyl chloride solution dropwise or in portions to the amine solution, monitoring the internal temperature. 2. Efficient Cooling: Use a reactor with adequate cooling capacity. For larger scales, consider a jacketed reactor with a circulating coolant. An ice bath may be sufficient for smaller scales.
Product Insoluble in Common Organic Solvents	1. High Crystallinity and Intermolecular Hydrogen Bonding: The rigid aromatic core and amide linkages can lead to poor solubility.[6][7]	1. Solvent Screening: Test solubility in a range of solvents, including polar aprotic solvents like DMF, DMSO, and NMP, which are often effective for aromatic amides.[4] 2. Mixed Solvent Systems: Use a mixture of a good solvent and a poor solvent for recrystallization to carefully control the precipitation.

Frequently Asked Questions (FAQs)

Q1: What is the role of the base in this reaction?

A1: The reaction of terephthaloyl chloride with phenethylamine produces two equivalents of hydrochloric acid (HCl) as a byproduct. The base, typically a tertiary amine like triethylamine or pyridine, is added to neutralize this HCl.[] This is crucial for two reasons:

• It prevents the protonation of the nucleophilic phenethylamine, which would render it unreactive.

• It drives the reaction to completion by removing a product from the equilibrium.

Q2: Why is it important to perform the reaction under anhydrous conditions?

A2: Terephthaloyl chloride is highly reactive and susceptible to hydrolysis.[4][5] If moisture is present in the reaction, the acyl chloride groups will react with water to form the corresponding carboxylic acid (terephthalic acid) or the mono-amido carboxylic acid. This will not only consume your starting material, reducing the yield of the desired product, but also introduce impurities that can be difficult to remove.

Q3: My product has precipitated from the reaction mixture. How can I effectively purify it?

A3: If the product precipitates directly from the reaction mixture, it can be isolated by filtration. The primary impurities will likely be the hydrochloride salt of the base used and any excess starting materials. A thorough wash of the filtered solid with water will remove the hydrochloride salt. Subsequent washes with a solvent in which the product is sparingly soluble but the impurities are soluble can further purify it. For the highest purity, recrystallization from a suitable solvent or solvent mixture is recommended.

Q4: What is a good solvent for recrystallizing N,N'-diphenethyl-terephthalamide?

A4: The ideal recrystallization solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.[8][9] Given the aromatic and amide nature of N,N'-diphenethyl-terephthalamide, polar aprotic solvents like N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or N-methyl-2-pyrrolidone (NMP) are good starting points to test for solubility.[4] A mixed solvent system, such as DMF/water or ethanol/water, can also be effective. A systematic approach to solvent screening is recommended:

• Test the solubility of a small amount of the crude product in various solvents at room temperature and upon heating.

• A good single solvent will fully dissolve the product when hot and show significant precipitation upon cooling.

• For a two-solvent system, dissolve the product in a minimal amount of a "good" solvent (in which it is highly soluble) at an elevated temperature. Then, slowly add a "poor" solvent (in which it is sparingly soluble) until the solution becomes turbid. Reheat to clarify and then allow to cool slowly.[10][11]

Q5: What are the key considerations when scaling up this reaction from the lab to a pilot plant?

A5: Scaling up this synthesis requires careful attention to several factors:

• Heat Management: The reaction is exothermic. Ensure the pilot plant reactor has sufficient cooling capacity to maintain the desired temperature. The rate of reagent addition will need to be carefully controlled.

• Mixing: Efficient mixing is crucial to ensure homogeneity and prevent localized "hot spots." The choice of impeller and agitation speed should be appropriate for the reactor geometry and reaction volume.

• Reagent Handling: Develop safe procedures for handling larger quantities of terephthaloyl chloride (which is corrosive and moisture-sensitive) and phenethylamine.

• Product Isolation and Drying: Filtration and drying equipment must be appropriately sized for the larger batch. The physical properties of the product (e.g., particle size, flowability) will become more important at scale.

• Process Safety: Conduct a thorough safety review to identify and mitigate any potential hazards associated with the larger scale operation.

Experimental Protocols

Laboratory-Scale Synthesis of N,N'-Diphenethyl-terephthalamide

This protocol is a representative procedure for a laboratory-scale synthesis.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity (mmol)	Mass/Volume
Terephthaloyl chloride	203.02	10	2.03 g
Phenethylamine	121.18	22	2.67 g (2.78 mL)
Triethylamine	101.19	25	2.53 g (3.48 mL)
Dichloromethane (DCM), anhydrous	-	-	100 mL

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (nitrogen or argon), add phenethylamine (22 mmol) and anhydrous dichloromethane (50 mL).

• Cool the solution to 0 °C in an ice bath.

• Slowly add triethylamine (25 mmol) to the stirred solution.

• In a separate flask, dissolve terephthaloyl chloride (10 mmol) in anhydrous dichloromethane (50 mL).

• Add the terephthaloyl chloride solution dropwise to the cooled amine solution over 30 minutes, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by adding 50 mL of water.

• Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1 M HCl (2 x 50 mL), saturated aqueous NaHCO₃ (2 x 50 mL), and brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization.

Visualizations

Reaction Workflow

Caption: General workflow for the synthesis of N,N'-diphenethyl-terephthalamide.

Troubleshooting Logic

Caption: A logical approach to troubleshooting common synthesis issues.

References

• Soni, R. K., & Singh, S. (2005). Synthesis and characterization of terephthalamides from poly(ethylene terephthalate) waste. Journal of Applied Polymer Science, 96(5), 1515–1528.
• Kumar, R., et al. (2023). Solvent-controlled amidation of acid chlorides at room temperature: new route to access aromatic primary amides and imides amenable for late-stage functionalization.
• BOC Sciences. (2024, March 29).
• Fisher Scientific. (n.d.). Amide Synthesis.
• University of California, Irvine. (n.d.). Chem 267.
• Organic Chemistry Portal. (n.d.).
• ResearchGate. (n.d.).
• Yufeng. (2022, July 9). Terephthaloyl Chloride Chemical Properties, Uses, Production.
• Hughes, M. F., & Nyman, M. C. (2006). Hydrolytic stability of terephthaloyl chloride and isophthaloyl chloride. Journal of agricultural and food chemistry, 54(21), 8191–8195.
• Nazarov, Y. E., et al. (2020). High-Quality Synthesis of Terephthalamide from Secondary PET Waste. International Journal of Engineering and Technology, 9(5), 394-398.
• ChemicalBook. (2026, January 13). Terephthaloyl chloride | 100-20-9.
• BenchChem. (2025). An In-depth Technical Guide to the Synthesis of N,N'-bis(diphenylmethyl)phthalamide.
• ResearchGate. (n.d.). Synthesis and Characterization of Poly(ethylene terephthalamide/hexamethylene terephthalamide).
• ResearchGate. (2025, August 6).
• Korovina, N. (2020, September 7). Recrystallization Technique for Organic Chemistry. YouTube.
• ResearchGate. (n.d.). Synthesis of polyesteramides from N, N'-bis (2-hydroxyethyl)terephthalamide and chain extension reaction.
• Semantic Scholar. (n.d.). Experimental Spectroscopic (FT-IR, H and C NMR, ESI-MS, UV)
• Chemistry LibreTexts. (2022, August 17).
• Sigma-Aldrich. (n.d.). N,N'-DIPHENYL-TEREPHTHALAMIDE AldrichCPR.
• Wikipedia. (n.d.). Terephthaloyl chloride.
• Cheméo. (n.d.). Chemical Properties of Terephthalamide (CAS 3010-82-0).
• Reddit. (2019, December 18).
• ResearchGate. (2020, June 17).
• Yufeng. (2022, July 9). Terephthaloyl Chloride Chemical Properties, Uses, Production.
• NIST. (n.d.). Terephthalamide.
• ResearchGate. (n.d.).
• Academic Strive. (2019, April 30). Poly-Paraphenylene Terephthalamide: A Life Saving Polymer.
• He, L., et al. (2001). New Insights into the Structure of Poly(p-phenylene terephthalamide) from Neutron Fiber Diffraction Studies. Macromolecules, 34(24), 8449-8456.
• ResearchGate. (n.d.).
• The Royal Society of Chemistry. (2014).
• University of Wisconsin-Madison. (n.d.). CHEM 344/345 – Spectroscopy and Spectrometry in Organic Chemistry.
• Google Patents. (n.d.). CN110590551A - Method for producing bis(2-hydroxyethyl)
• IMAGINE. (2021, February 11). Synthesis and characterization of polyethylene terephthalate (PET)
• ResearchGate. (n.d.). ¹H NMR spectra of organic terephthalamides (TP, MTP, and BTP). [Color.... organic terephthalamides (TP, MTP, and BTP). [Color...*.

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• 11. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Low Purity in Crude N,N'-Diphenethyl-terephthalamide

Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this definitive guide to address the specific physicochemical challenges encountered when synthesizing N,N'-Diphenethyl-terephthalamide[1].

Because of its highly symmetrical and rigid aromatic structure, this compound readily precipitates from most organic solvents during synthesis. While this precipitation drives the reaction forward, it physically traps impurities within the crystal lattice. This guide provides field-proven causality analyses and self-validating protocols to help you achieve >99% purity.

Diagnostic Workflow

The following logic tree outlines the primary failure modes during synthesis and their corrective pathways.

Diagnostic workflow for identifying and resolving impurities in N,N'-Diphenethyl-terephthalamide.

Troubleshooting Guide & FAQs

Q1: My LC-MS shows a significant M+1 peak corresponding to terephthalic acid and N-phenethyl-terephthalamic acid. What is the mechanistic cause? A1: This indicates competitive hydrolysis of your starting material, terephthaloyl chloride (TPC). TPC is a highly electrophilic and hygroscopic reagent. If your solvent (e.g., dichloromethane) or phenethylamine contains trace moisture, water acts as a competing nucleophile. The hydrolysis of one acyl chloride group yields the mono-substituted N-phenethyl-terephthalamic acid, while rapid, complete hydrolysis yields terephthalic acid[2]. Causality & Fix: You must establish a self-validating anhydrous system. Dry your solvents over activated 4Å molecular sieves for at least 24 hours prior to use, and perform the reaction under a positive pressure of dry nitrogen.

Reaction pathway showing competitive hydrolysis versus target amidation.

Q2: The crude product precipitates out of the reaction mixture beautifully, but elemental analysis and NMR show contamination with triethylamine hydrochloride. How do I remove it? A2: N,N'-Diphenethyl-terephthalamide features a highly symmetrical structure that facilitates strong intermolecular N–H···O=C hydrogen bonding, forming translationally related "ladders" of molecules[3]. This creates a rigid, highly insoluble crystal lattice that physically entraps the hydrochloride salt byproducts (formed by the acid scavenger) as it rapidly precipitates. Causality & Fix: Simple filtration is insufficient. You must perform a rigorous resuspension (trituration) of the crude solid. By suspending the crude matrix in 0.1 M HCl, you ensure any unreacted phenethylamine is protonated and dissolved. Follow this with copious washes of deionized water to leach out the trapped salts without dissolving your target amide.

Q3: I have purified the compound, but batch-to-batch melting points are inconsistent, and powder X-ray diffraction (PXRD) shows varying patterns. Is my product still impure? A3: Not necessarily; you are likely observing polymorphism. N,N'-Diphenethyl-terephthalamide is documented to crystallize into at least two distinct polymorphic forms depending on the solvent: a triclinic polymorph when crystallized from dimethylformamide (DMF), and a monoclinic polymorph when crystallized from ethanol[3],[4]. Causality & Fix: Inconsistent thermal properties often result from a mixed-phase product. To ensure batch-to-batch consistency, standardize your final recrystallization solvent. We recommend using hot ethanol to consistently isolate the monoclinic form, ensuring uniform physicochemical properties for downstream biological or material applications.

Quantitative Data: Impurity Profiling & Specifications

Use the following analytical targets to validate the purity of your synthesized batches.

Impurity / Analyte	Detection Method	Typical Cause	Mitigation Strategy	Target Specification
Terephthalic Acid	LC-MS / HPLC (UV)	TPC Hydrolysis (Moisture)	Anhydrous solvents, N₂ atmosphere	< 0.5%
N-phenethyl-terephthalamic acid	LC-MS / HPLC (UV)	Incomplete amidation	Excess amine, strict temp control	< 1.0%
Phenethylamine (free base)	GC-MS / ¹H-NMR	Excess starting material	Acidic aqueous wash (0.1 M HCl)	< 0.1%
Hydrochloride Salts (TEA·HCl)	Elemental Analysis (Cl)	Trapped in precipitate	Resuspension in warm water	< 0.1%
Triclinic/Monoclinic Polymorphs	PXRD / DSC	Variable crystallization solvents	Standardize to DMF or EtOH	Single Phase

Self-Validating Experimental Protocols

Every step in these workflows includes a self-validating physical observation to ensure the chemistry is proceeding as intended.

Protocol A: Anhydrous Synthesis of N,N'-Diphenethyl-terephthalamide

• System Preparation: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar. Purge the system with dry N₂ for 15 minutes.

• Reagent Dissolution: Dissolve 2.1 equivalents of phenethylamine and 2.5 equivalents of triethylamine (acid scavenger) in anhydrous dichloromethane (DCM) (10 mL per gram of amine). Cool the flask to 0–5 °C using an ice bath to control the exothermic acylation.

• Electrophile Addition: Dissolve 1.0 equivalent of terephthaloyl chloride in anhydrous DCM. Add this solution dropwise to the amine mixture over 30 minutes using an addition funnel.

  • Validation Check: The immediate formation of a dense, white precipitate indicates successful amide bond formation and simultaneous salt generation. If the solution remains clear, check your reagent viability.

• Reaction Maturation: Allow the reaction to warm to room temperature and stir for 4 hours to ensure complete conversion.

Protocol B: Purification and Polymorph Control

• Primary Isolation: Filter the crude white suspension through a Buchner funnel. The filtrate (DCM) will contain mostly unreacted soluble impurities, while the filter cake contains the product and trapped salts.

• Salt Leaching: Resuspend the filter cake in 0.1 M aqueous HCl (10 mL/g of product) and stir vigorously for 15 minutes. Filter and wash the cake with deionized water until the filtrate reaches pH 7.

  • Validation Check: A neutral pH on indicator paper confirms the complete removal of acidic and basic hydrochloride salts from the crystal lattice.

• Polymorph Standardization: Transfer the washed solid to a flask containing absolute ethanol. Heat to reflux until complete dissolution occurs. Allow the solution to cool slowly to room temperature to selectively crystallize the monoclinic polymorph[4]. Filter and dry under vacuum at 50 °C for 12 hours.

References

• [1] National Center for Biotechnology Information. "PubChem Compound Summary for CID 984633, N,N'-Diphenethyl-terephthalamide." PubChem. URL:[Link]

• [3] Jones, P. G., & Kuś, P. "Two polymorphs of N,N'-diphenethylterephthalamide." Acta Crystallographica Section C: Crystal Structure Communications, 62(Pt 7), o369-o371. (2006). PubMed. URL:[Link]

• [4] Jones, P. G., & Kuś, P. "Two polymorphs of N,N'-diphenethylterephthalamide." IUCr Journals. URL:[Link]

Sources

• 1. N,N'-Diphenethyl-terephthalamide | C24H24N2O2 | CID 984633 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. guidechem.com [guidechem.com]
• 3. Two polymorphs of N,N'-diphenethylterephthalamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.iucr.org [journals.iucr.org]

Technical Support Center: Navigating the Degradation Pathways of Aromatic Amide Compounds

From the Desk of the Senior Application Scientist

Welcome to the technical support center dedicated to the intricate world of aromatic amide stability. As a cornerstone functional group in approximately 25% of all marketed drugs, the stability of the amide bond is paramount to ensuring the safety, efficacy, and shelf-life of pharmaceutical products[1]. Understanding how these compounds behave under stress is not merely an academic exercise; it is a critical component of drug development and regulatory compliance[2].

This guide is structured to move from foundational principles to practical, in-the-lab troubleshooting. We will explore the primary degradation pathways—hydrolysis, oxidation, and photolysis—and provide actionable guidance for designing, executing, and troubleshooting forced degradation studies in line with regulatory expectations[1][3][4].

Section 1: Frequently Asked Questions - The Fundamentals

This section addresses the most common high-level questions researchers face when beginning work on amide stability.

Q1: What are the primary degradation pathways for aromatic amide compounds?

A1: Aromatic amides primarily degrade via three main pathways:

• Hydrolysis: This is the most prevalent degradation mechanism, involving the cleavage of the carbon-nitrogen (C-N) amide bond by water[5][6]. It can be catalyzed by acid or base and is significantly influenced by pH and temperature[1][5]. The typical products are a carboxylic acid and an aromatic amine[6][7].

• Oxidation: This pathway involves reaction with oxidizing agents, such as peroxides or atmospheric oxygen, often mediated by trace metals[1]. Degradation can occur at the nitrogen atom, on the aromatic ring, or at adjacent benzylic positions, leading to a complex array of products[1][8][9].

• Photolysis: Exposure to light, particularly UV radiation, can induce degradation[8]. This can proceed through direct bond cleavage or complex rearrangements, such as the Photo-Fries rearrangement, which is characteristic of aromatic amides and can yield products like 2- and 4-aminobenzophenones[10][11].

Q2: Why are forced degradation studies essential for aromatic amides?

A2: Forced degradation studies, or stress testing, are a regulatory requirement (ICH Q1A(R2)) and a crucial tool in drug development[2][3][12]. Their purpose is multifold:

• Identify Degradants: They deliberately stress the drug substance to generate potential degradation products that could form under normal storage conditions over time[2][4][12].

• Elucidate Pathways: The results help establish the likely degradation pathways, providing a chemical understanding of the molecule's intrinsic stability[2][13].

• Develop Stability-Indicating Methods: This is a primary objective. The analytical methods used (typically HPLC) must be proven to separate the parent drug from all significant degradation products. Stress testing provides the necessary mixture of compounds to develop and validate such a method[12][13][14].

• Inform Formulation and Packaging: Understanding sensitivities to light, pH, or oxidation guides the development of a stable formulation and the selection of appropriate packaging to protect the drug product[4][13].

Q3: What is the target degradation level in a forced degradation study?

A3: The generally accepted target is to achieve 5-20% degradation of the active pharmaceutical ingredient (API)[3][15]. Degradation below 5% may not be sufficient to demonstrate that the analytical method is truly stability-indicating. Conversely, degradation above 20% can lead to a complex mixture where secondary degradation of the initial products complicates pathway analysis[4][15]. The key is to apply stress that is relevant and sufficient, but not so excessive that it produces degradation pathways that are not representative of real-world storage conditions[13].

Section 2: In-Depth Degradation Pathways & Mechanisms

This section explores the chemistry behind the main degradation routes in a Q&A format.

Q4: What are the specific mechanisms for acid- and base-catalyzed hydrolysis of an aromatic amide?

A4: Both mechanisms involve nucleophilic acyl substitution at the amide's carbonyl carbon, but they differ in the initial steps and key intermediates.

• Acid-Catalyzed Hydrolysis: This reaction is not reversible because the amine product is protonated under acidic conditions, rendering it non-nucleophilic[16][17].

  • Protonation: The carbonyl oxygen is protonated by the acid, which makes the carbonyl carbon significantly more electrophilic and susceptible to attack[6][16].

  • Nucleophilic Attack: A water molecule attacks the activated carbonyl carbon, forming a tetrahedral intermediate[6][17].

  • Proton Transfer: A proton is transferred from the oxygen of the attacking water molecule to the nitrogen atom of the amide. This converts the amine portion into a better leaving group (an amine instead of an amide anion)[7][17].

  • Elimination: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling the amine as the leaving group[17].

  • Deprotonation: The resulting protonated carboxylic acid is deprotonated, and the expelled amine is protonated by the acidic medium to form an ammonium salt[17].

• Base-Promoted Hydrolysis: This reaction is technically base-promoted, not catalyzed, because a full equivalent of hydroxide is consumed[17].

  • Nucleophilic Attack: A hydroxide ion directly attacks the carbonyl carbon, which is inherently electrophilic, to form a tetrahedral alkoxide intermediate[6][17].

  • Elimination: The intermediate collapses, reforming the carbonyl double bond and eliminating an amide anion (e.g., -NHAr), which is a very poor leaving group. This step is often difficult and requires heating[7][18].

  • Acid-Base Reaction: The expelled amide anion is a very strong base and immediately deprotonates the newly formed carboxylic acid in an irreversible step. This drives the reaction to completion, forming a carboxylate salt and the neutral amine[7][17].

Major Degradation Pathways for Aromatic Amides

Caption: Primary degradation pathways for aromatic amides under stress.

Q5: What are the likely products of oxidative degradation, and what experimental factors are important?

A5: Oxidative degradation of aromatic amides can be complex. While the amide bond itself is relatively stable to oxidation, the rest of the molecule is not[19].

• Likely Products: Degradation often targets the electron-rich aromatic ring or the amine functionality.

  • N-Oxidation: The nitrogen atom can be oxidized to form N-oxides or hydroxylamines, which may be further oxidized to nitroso derivatives[19][20].

  • Ring Oxidation: The aromatic ring can be hydroxylated.

  • Side-Chain Oxidation: If alkyl groups are present on the ring or nitrogen, they can be oxidized.

  • Secondary Amide to Primary Amide: A novel pathway involving base-mediated oxidative degradation of secondary amides derived from p-aminophenol to primary amides has been reported[21].

• Experimental Factors:

  • Oxidant Choice: Hydrogen peroxide (H₂O₂) is a common choice. Its concentration (typically 3-30%) is a critical parameter[4].

  • Catalysts: The presence of trace metals (e.g., iron, copper) can catalyze oxidative processes, making contamination control important[1].

  • Temperature: Reactions are often performed at room or slightly elevated temperatures to accelerate degradation[4].

Q6: How does photolytic degradation differ from hydrolytic or oxidative pathways?

A6: Photolytic degradation is initiated by the absorption of light energy (photons), leading to electronically excited states that can undergo unique reactions not seen in thermal or chemical degradation[8].

• Key Mechanism: For aromatic amides, a characteristic reaction is the Photo-Fries rearrangement . This involves the homolytic cleavage of the N-C bond to form a radical pair, which then recombines within a "solvent cage" to form ortho- and para-aminobenzophenones[11].

• Other Pathways: Radicals that escape the solvent cage can lead to other products, such as anilines and benzoic acid, especially in the absence of oxygen[11].

• Influencing Factors: The reaction is highly dependent on the wavelength of light, solvent polarity, and the presence of oxygen[10][11]. Quantum yields for the rearrangement products tend to decrease with increasing solvent polarity[10][11].

Section 3: Experimental Design & Troubleshooting Guide

This section provides practical, step-by-step advice for setting up and troubleshooting your experiments.

Q7: How do I design a comprehensive forced degradation study for a novel aromatic amide?

A7: A systematic approach is required, starting with mild conditions and escalating as needed. The goal is to achieve the target 5-20% degradation[3][15]. A typical study design covers five key stress conditions as outlined by ICH guidelines[2][4].

Table 1: Recommended Starting Conditions for Forced Degradation Studies

Stress Condition	Reagent/Condition	Temperature	Duration	Rationale & Key Considerations
Acid Hydrolysis	0.1 M to 1.0 M HCl	60-80°C	Up to 72 hours	Assesses stability in acidic environments. Amides are generally more stable than esters, so heating is often required[4][7].
Base Hydrolysis	0.1 M to 1.0 M NaOH	60-80°C	Up to 72 hours	Assesses stability in alkaline environments. This reaction is often slower than acid hydrolysis and requires heat to drive it[4][7].
Oxidation	3% H₂O₂	Room Temp	Up to 24 hours	Tests susceptibility to oxidation. If no degradation occurs, increase H₂O₂ concentration (up to 30%) or temperature[4][19].
Thermal	Dry Heat	80°C (or 20°C above accelerated stability)	Up to 7 days	Evaluates the intrinsic thermal stability of the solid drug substance. Can be done in solid state and in solution[4][15].
Photostability	ICH Q1B Option 2	Ambient	N/A	Expose to ≥1.2 million lux hours (visible) and ≥200 watt hours/m² (UVA). A control sample should be protected from light[4][15].

Note: Always run a control sample (drug substance in the same solvent, without the stressor) in parallel for each condition[4].

General Experimental Workflow

Caption: A typical workflow for a forced degradation study.

Q8: I'm not seeing any degradation. What are the next steps?

A8: This is a common issue, as the amide bond is inherently stable[22]. The lack of degradation means your conditions are too mild.

• Potential Cause: Insufficient stress (concentration, temperature, or duration). Steric hindrance around the amide bond can also significantly slow hydrolysis[19][23].

• Solution: Systematically increase the intensity of the stress conditions.

  • Extend Duration: Let the experiment run longer (e.g., 5-7 days)[15].

  • Increase Temperature: For hydrolytic and thermal studies, increase the temperature, refluxing if necessary[19].

  • Increase Stressor Concentration: Move from 0.1 M to 1.0 M acid/base, or from 3% to 30% H₂O₂[4][19]. Causality: Increasing temperature provides the activation energy needed to overcome the stability of the amide bond's resonance structure. Increasing concentration increases the frequency of collisions between the drug and the stressor.

Q9: My degradation is too high (>20%) and the chromatogram is a mess. How do I get meaningful data?

A9: Overly harsh conditions can cause the primary degradation products to degrade further, complicating analysis[13][19].

• Potential Cause: The stress conditions are too aggressive.

• Solution: Reduce the intensity of the stressor and analyze samples at earlier time points.

  • Decrease Stressor Concentration: Use a lower molarity of acid/base or a lower percentage of H₂O₂[19].

  • Lower the Temperature: Conduct the experiment at a lower temperature (e.g., 40°C instead of 80°C, or room temperature for oxidation)[19].

  • Shorten the Duration: Take time points much earlier (e.g., 2, 4, 8, and 24 hours) to catch the primary degradants before they are consumed. Causality: By reducing the energy input (temperature) and reactant concentration, you slow the reaction rate, allowing you to isolate the initial, most relevant degradation products.

Q10: My mass balance is poor (not close to 100%). What are the likely causes and how do I troubleshoot?

A10: Poor mass balance is a red flag indicating that your analytical method is not accounting for all the mass of the parent drug. A good mass balance is typically between 97-104%[14].

• Potential Cause & Solution:

  • Co-elution: A degradant may be co-eluting with the parent peak.

    • Troubleshooting: Use a photodiode array (PDA) detector to check for peak purity. If the peak is impure, the HPLC method must be re-developed (e.g., change mobile phase, gradient, or column chemistry) to achieve separation[4][14].

  • Non-UV Active Degradants: Some degradation products may lack a chromophore and will be invisible to a UV detector.

    • Troubleshooting: Use a universal detector like a Charged Aerosol Detector (CAD) or Mass Spectrometry (MS) in parallel with UV to detect all compounds[13].

  • Different Response Factors: Degradants may have different UV absorption characteristics than the parent drug at the chosen wavelength.

    • Troubleshooting: If possible, isolate and purify degradants to determine their individual response factors. Alternatively, use MS detection which is less dependent on chemical structure for quantification.

  • Formation of Volatiles: Degradation may produce volatile products (e.g., from decarboxylation) that are lost from the sample.

    • Troubleshooting: This is difficult to quantify with LC. Headspace GC-MS may be required if volatile products are suspected.

  • Precipitation: A degradant may be insoluble in the sample diluent and precipitate out of solution.

    • Troubleshooting: Visually inspect all samples for cloudiness or precipitate. If observed, the sample diluent must be changed to one that can solubilize all components.

Table 2: Troubleshooting Common Issues in Aromatic Amide Degradation Studies

Issue	Potential Cause(s)	Recommended Action(s)
No Degradation	Insufficient stress; High intrinsic stability of the amide.	Increase stressor concentration, temperature, and/or duration systematically[19].
Excessive Degradation	Stress conditions are too harsh, leading to secondary degradation.	Reduce stressor concentration, temperature, and/or duration. Analyze at earlier time points[19].
Poor Peak Shape	Method incompatibility; Column overload.	Optimize mobile phase pH and organic content. Reduce injection volume/concentration.
Poor Mass Balance	Co-elution; Non-UV active degradants; Different response factors; Volatiles; Precipitation.	Check peak purity with PDA. Employ universal detectors (MS, CAD). Change diluent[14].
Irreproducible Results	Inconsistent sample preparation; Method not robust; Contamination.	Ensure precise preparation. Perform method robustness checks (e.g., vary pH, flow rate). Use high-purity solvents.

References

• Pharma Stability: Troubleshooting & Pitfalls. (n.d.). Google Cloud.
• mechanism of amide hydrolysis. (2019, January 15). YouTube.
• How to Reduce Amide Degradation During Storage — Stability Tips. (2026, February 28). Patsnap.
• How to Detect Amide Degradation Using Chromatographic Techniques. (2026, February 28). Patsnap Eureka.
• Chemistry of Amides. (2022, September 24). Chemistry LibreTexts.
• Amide Hydrolysis: Mechanism, Conditions and Applications. (2025, March 19). Allen.
• How To Overcome The Critical Challenges Faced In Forced Degradation Studies. (2025, March 27). Lhasa Limited.
• Chemistry of Amides. (n.d.). Michigan State University.
• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026, February 15). ResolveMass.
• The Photolyses of Fully Aromatic Amides. (2025, August 6). ResearchGate.
• Amide Hydrolysis: Acid and Base-Catalyzed Mechanism. (2022, June 25). Chemistry Steps.
• Amide Decomposition Patterns: Study Under Light Conditions. (2026, February 28). Patsnap Eureka.
• The Photolyses of Fully Aromatic Amides. (n.d.). Canadian Science Publishing.
• A practical guide to forced degradation and stability studies for drug substances. (n.d.). Onyx Scientific.
• Synthesis and in vitro metabolic stability of sterically shielded antimycobacterial phenylalanine amides. (2024, March 27). National Center for Biotechnology Information.
• HOW TO APPROACH A FORCED DEGRADATION STUDY. (2011, January). SGS.
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• Stabilization of Medicinal Agents Against Common Reactions like Hydrolysis & Oxidation. (n.d.). Medium.
• Degradation pathways of 2,2-Dimethylbutanamide under stress conditions. (n.d.). BenchChem.
• Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). ScienceDirect.
• Forced Degradation Studies: Regulatory Considerations and Implementation. (2020, November 12). American Pharmaceutical Review.
• Remote, Late-Stage Oxidation of Aliphatic C–H Bonds in Amide-Containing Molecules. (n.d.). Journal of the American Chemical Society.
• Forced Degradation Study in Pharmaceutical Stability. (n.d.). Pharmaguideline.
• Base-Mediated Oxidative Degradation of Secondary Amides Derived from p-Amino Phenol to Primary Amides in Drug Molecules. (2020, August 3). PubMed.

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Technical Support Center: Enhancing Thermal Stability of Terephthalamide-Based Materials

Welcome to the Advanced Materials Technical Support Center. This resource is engineered for researchers, materials scientists, and drug development professionals working with terephthalamide-based polymers—ranging from rigid poly(p-phenylene terephthalamide) (PPTA) aerogels to flexible, biocompatible hydrogels used in targeted drug delivery.

Below, you will find field-proven troubleshooting guides, self-validating experimental protocols, and mechanistic insights designed to help you overcome thermal degradation challenges in your material formulations.

Part 1: Troubleshooting & FAQs

Q1: My poly(p-phenylene terephthalamide) (PPTA) aerogels are exhibiting premature thermal degradation below 500°C. How can I enhance their thermal resistance? A1: Premature degradation in PPTA aerogels often stems from disrupted hydrogen bonding networks or residual processing solvents acting as plasticizers. To significantly enhance thermal stability, we recommend incorporating Carbon Nanotubes (CNTs) into your polymer matrix. CNTs possess exceptional thermal properties (stable up to 2000°C) and act as highly efficient thermal stabilizers[1]. Mechanistically, they dissipate localized heat and restrict the mobility of the PPTA polymer chains. Adding up to 7.5 wt% CNTs has been empirically shown to push the service temperature of these aerogels up to ~580°C[1].

Q2: I am synthesizing UV-curable poly(urethane acrylates) (PUAs) using recycled terephthalamide diols, but the hard segments degrade rapidly around 200°C. What is causing this? A2: The thermal degradation of hard segments in terephthalamide-based PUAs typically occurs in the 200°C–370°C range[2]. If your material is degrading at the absolute lower end of this spectrum, it is likely due to the molecular structure of your chosen terephthalamide diol monomer. Monomers with long alkyl chains or bulky aromatic side chains sterically hinder the interactions between hard domains[2]. This steric hindrance reduces the overall crosslink density and weakens the hydrogen bonding network. To troubleshoot this, switch to a terephthalamide diol with shorter aliphatic chains; this compact structure maximizes hard-segment interactions and can push the maximum decomposition temperature of the first step to >340°C[2].

Q3: In our drug delivery applications, our neutral terephthalamide-based hydrogels lose structural integrity at physiological temperatures. How can we stabilize them for sustained release? A3: Neutral hydrogels based on water-insoluble polymers like poly(2,4,4-trimethylhexamethylene terephthalamide) rely heavily on physical chain entanglement and non-covalent hydrogen bonding[3]. At elevated temperatures, these physical bonds weaken, leading to rapid drug dumping. To stabilize the matrix, you must transition from a purely physical hydrogel to a nanocomposite hydrogel[3]. By incorporating inorganic nanoparticles (such as mesoporous silica), you create a hybrid network where the nanoparticles act as multivalent, rigid cross-linking nodes. This significantly improves the thermal and mechanical properties of the hydrogel without compromising its biocompatibility, ensuring a controlled, sustained release of the therapeutic agent[4].

Part 2: Self-Validating Experimental Protocols

Protocol A: Fabrication of Thermally Stable PPTA-CNT Nanocomposite Aerogels

This protocol outlines the synthesis of lightweight, thermally stable PPTA aerogels using a solvent-based polymerization method[1].

• Precursor Solvation: Dissolve calcium chloride (CaCl₂) and para-phenylenediamine (pPDA) in N-methylpyrrolidinone (NMP) at 0°C.

  • Mechanistic Rationale: CaCl₂ is critical as it disrupts the strong intermolecular hydrogen bonds of pPDA, allowing complete solubility in the NMP solvent system.

• Nanofiller Dispersion: Add 7.5 wt% multi-walled CNTs to the solution. Subject the mixture to probe sonication for 30 minutes.

  • Mechanistic Rationale: CNTs must be fully individualized. Agglomerated CNTs act as thermal defect centers, whereas dispersed CNTs form a continuous thermal dissipation network.

• Polymerization: Slowly add terephthaloyl chloride (TPC) under vigorous stirring. Allow the all-para substituted polymer to gel at room temperature without the use of chemical crosslinkers[1].

• Supercritical Drying: Perform a solvent exchange with absolute ethanol over 72 hours, followed by supercritical CO₂ drying.

  • Mechanistic Rationale: Supercritical drying prevents capillary forces from collapsing the mesoporous network, preserving the high surface area required for thermal insulation.

• Self-Validation Checkpoint: Perform Thermogravimetric Analysis (TGA) in a nitrogen atmosphere at a heating rate of 10°C/min. A successful synthesis will yield an onset degradation temperature (T_onset) of ≥580°C[1].

Protocol B: Synthesis of High-Stability Terephthalamide Diol-Based PUAs

This workflow describes the chemical upcycling of PET waste into thermally stable UV-curable coatings[2].

• Aminolysis (Monomer Synthesis): React poly(ethylene terephthalate) (PET) waste with a short-chain β-hydroxy amine (e.g., ethanolamine).

  • Mechanistic Rationale: This step breaks down the PET polymer while preserving the rigid terephthalamide core, yielding reactive diol monomers with minimal steric hindrance[2].

• Prepolymerization: React the synthesized terephthalamide diols with isophorone diisocyanate (IPDI) at 60°C under a nitrogen atmosphere to form a polyurethane prepolymer.

• End-Capping: Introduce 2-hydroxyethyl methacrylate (HEMA) to end-cap the prepolymer, generating the UV-curable PUA resin.

• Photopolymerization: Cast the resin onto a glass substrate and cure under a 365 nm UV lamp for 60 seconds.

  • Mechanistic Rationale: UV curing covalently locks the hard and soft segments into a dense, cross-linked network, preventing macroscopic phase separation during thermal stress.

• Self-Validation Checkpoint: Utilize Differential Scanning Calorimetry (DSC) to confirm a single glass transition temperature (Tg) (indicating good microphase integration) and TGA to verify that the hard segment degradation peak has shifted to >340°C[2].

Part 3: Quantitative Data Summary

The following table summarizes the thermal stability improvements achieved through various formulation strategies across different terephthalamide-based materials.

Material System	Modification Strategy	Initial Degradation Temp (T_onset)	Mechanistic Rationale
Pure PPTA Aerogel	None (Baseline)	~500°C	Relies solely on inherent hydrogen bonding.
PPTA-CNT Aerogel	7.5 wt% CNT Integration	~580°C	Nanofiller provides heat dissipation and restricts chain mobility[1].
PUA (Long-chain diol)	Bulky aliphatic side chains	~200°C	Steric hindrance reduces hard-domain crosslink density[2].
PUA (Short-chain diol)	Optimized chain length	342.1°C	Enhanced hydrogen bonding and compact hard segments[2].
Polyimide Fibers	None (Reference)	587°C	Highly rigid aromatic backbone resists thermal cleavage[5].

Part 4: Logical Relationships & Workflows

Figure 1: Thermal degradation pathways and stabilization mechanisms in terephthalamide materials.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Frontiers | Novel terephthalamide diol monomers synthesis from PET waste to Poly(Urethane acrylates) [frontiersin.org]
• 3. orientjchem.org [orientjchem.org]
• 4. gyanvihar.org [gyanvihar.org]
• 5. researchgate.net [researchgate.net]

Overcoming poor processability of aromatic polyamides

Technical Support Center: Overcoming Poor Processability of Aromatic Polyamides

Welcome to the Advanced Materials Support Center. As aromatic polyamides (aramids) are increasingly integrated into drug development pipelines—functioning as robust filtration membranes, biomanufacturing sensor substrates, and high-performance drug-delivery matrices—overcoming their notorious intractability is critical.

Aramids possess rigid aromatic backbones and form highly directional, efficient interchain hydrogen bonds. While this grants them exceptional thermal and mechanical stability, it also results in extremely high cohesive energy densities, making them insoluble in common organic solvents and infusible (melting temperatures often exceed their decomposition temperatures)[1].

This guide provides field-proven, self-validating protocols and mechanistic troubleshooting to help you engineer processable aramids without sacrificing their high-performance characteristics.

Part 1: Physical Solvation (Solvent & Salt Systems)

Q: Why does my synthesized aramid precipitate out of standard organic solvents immediately after polymerization? A: The precipitation is caused by rapid crystallization driven by intermolecular hydrogen bonding between the amide linkages (–CO–NH–) of adjacent polymer chains[1]. Standard solvents cannot overcome this cohesive energy. To keep the polymer in solution (forming a "dope"), you must disrupt these hydrogen bonds physically.

Q: How do I prepare a solvent system capable of dissolving high-molecular-weight aramids? A: You must use a polar aprotic solvent combined with an alkali or alkaline earth metal salt. The standard protocol utilizes N-methyl-2-pyrrolidone (NMP) or N,N-dimethylacetamide (DMAc) enhanced with Calcium Chloride (CaCl₂) or Lithium Chloride (LiCl)[2].

• The Causality: The metal cations (Ca²⁺ or Li⁺) strongly complex with the carbonyl oxygen of the amide group, while the chloride anions associate with the amide hydrogen. This steric and electrostatic shielding physically forces the polymer chains apart, disrupting the hydrogen-bonding network and allowing the polar solvent to solvate the individual chains[3].

Mechanistic pathways to resolve aramid insolubility via physical and chemical disruption.

Part 2: Chemical Modification (Monomer Design)

Q: We need to cast aramid films for biosensors, but salt-based solvents interfere with our assays. How can we modify the polymer structure to make it soluble in pure organic solvents? A: You must redesign the monomer to inhibit dense chain packing. This is achieved by introducing structural irregularities that increase the "free volume" between polymer chains, thereby lowering the glass transition temperature ( Tg​ ) and enhancing solubility[1]. The most effective strategies include:

• Bulky Pendant Groups: Incorporating trifluoromethyl (–CF₃) groups or propeller-shaped triphenylamine (TPA) units into the diamine monomer. The low polarizability of the C–F bond and the immense steric hindrance of TPA physically separate the chains[4],[5].

• Flexible Linkages: Introducing ether (–O–) or sulfone (–SO₂–) linkages into the backbone. These act as "swivel joints," breaking the rigid-rod coplanarity of the aromatic rings[5].

• Meta- vs. Para- Substitution: Shifting from 1,4-phenylene (para) to 1,3-phenylene (meta) linkages introduces "kinks" in the backbone. Increasing meta-phenylene content has been shown to increase solubility from 10% to 28% (wt/v) in DMAc/LiCl systems[3].

Part 3: Quantitative Data Summary

The following table synthesizes the impact of various structural modifications on the thermal stability and processability of aromatic polyamides, allowing you to select the appropriate monomer strategy for your specific application.

Polymer Backbone Modification	Mechanism of Action	Glass Transition ( Tg​ )	10% Weight Loss Temp ( Td10​ )	Solubility (Polar Aprotic)	Solubility (THF/CHCl₃)
Standard Para-Aramid (PPTA)	None (Rigid Rod)	> 500 °C	> 550 °C	Insoluble	Insoluble
Meta-Linkages (MPIA)	Backbone Kinking	~ 275 °C	~ 430 °C	Soluble (requires salt)	Insoluble
Triphenylamine (TPA) Groups	Bulky Steric Hindrance	258–327 °C	> 500 °C	Highly Soluble	Partially Soluble[4]
Trifluoromethyl (–CF₃)	Low Polarizability / Free Volume	250–290 °C	> 500 °C	Highly Soluble	Soluble[4]
Sulfoxide (–SO–) + CF₃	Non-coplanar Disturbance	160–220 °C	400–505 °C	Highly Soluble	Soluble[5]

Part 4: Experimental Workflows & Protocols

To synthesize high-molecular-weight, processable aramids, the standard high-temperature melt methods fail due to polymer degradation. The self-validating standard is Low-Temperature Solution Polycondensation [6],[2].

Protocol: Low-Temperature Polycondensation of Soluble Aramids Note: This reaction utilizes highly reactive diacid dichlorides. The generation of HCl byproduct necessitates an amide-based solvent to act as an acid acceptor[2].

• System Preparation: Thoroughly dry all glassware. Purge the reaction vessel with inert Nitrogen ( N2​ ) to prevent the diacid chloride from hydrolyzing into unreactive dicarboxylic acid.

• Solvent Complexation: Dissolve 5-10% (wt/v) anhydrous CaCl2​ into anhydrous NMP. Stir until completely transparent.

• Diamine Dissolution: Add the modified aromatic diamine (e.g., TPA-diamine) to the NMP/ CaCl2​ solvent. Stir until a homogeneous solution is achieved.

• Thermal Control (Critical Step): Submerge the reaction flask in an ice bath to bring the internal temperature to 0–5 °C. Causality: The amidation reaction is highly exothermic. Cooling prevents localized overheating, which can cause side reactions, solvent degradation, and premature chain termination[2].

• Polymerization: Add the diacid chloride (e.g., terephthaloyl chloride) dropwise or in small portions over 30 minutes.

• Maturation: Remove the ice bath and allow the reaction to proceed at room temperature for 12–24 hours. The solution will transform into a highly viscous polymer dope.

• Precipitation & Washing: Pour the viscous dope slowly into a rapidly stirring blender containing methanol or water. The polymer will precipitate as fibrous strands. Filter and wash repeatedly with hot water to remove trapped CaCl2​ and NMP. Dry under vacuum at 100 °C for 24 hours.

Step-by-step low-temperature polycondensation workflow for soluble aramids.

References

• Functional Aromatic Polyamides.National Institutes of Health (NIH) - PMC.
• Aromatic Polyamides.ResearchGate.
• Product Class 15: Polyamides.Thieme Connect.
• Synthesis and characterization of novel aromatic polyamides containing 3-trifluoromethyl-substituted triphenylamine.Taylor & Francis.
• Novel Self-Dyed Wholly Aromatic Polyamide-Hydrazides Covalently Bonded with Azo Groups in Their Main Chains.National Institutes of Health (NIH) - PMC.
• Synthesis and Properties of Novel Fluorinated Polyamides Based on Noncoplanar Sulfoxide Containing Aromatic Bis(ether).CNRS.

Sources

• 1. Functional Aromatic Polyamides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Novel Self-Dyed Wholly Aromatic Polyamide-Hydrazides Covalently Bonded with Azo Groups in Their Main Chains: 1. Structure-Property Relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Synthesis Strategies for High-Performance Aromatic Polyamides

Wholly aromatic polyamides (aramids), such as poly(p-phenylene terephthalamide) (PPTA) and poly(m-phenylene isophthalamide) (PMIA), are the cornerstone of high-performance engineering polymers. Characterized by their rigid macromolecular backbones and extensive intermolecular hydrogen bonding, these materials exhibit exceptional thermal stability, chemical resistance, and mechanical strength[1].

However, the very structural features that impart these properties also render aramids highly intractable. They do not melt before degrading and are insoluble in most common organic solvents, making traditional melt-polymerization impossible[1]. Consequently, researchers and drug development professionals utilizing polyamide-based nanocarriers or membranes must rely on specialized synthetic routes. This guide objectively compares the three primary synthesis methods for aromatic polyamides, detailing the mechanistic causality, experimental protocols, and comparative performance data.

Mechanistic Evaluation of Synthesis Routes

Low-Temperature Solution Polycondensation

The low-temperature solution method is the industry standard for synthesizing high-molecular-weight aramids like PPTA. It involves the rapid step-growth polymerization of aromatic diamines and aromatic diacid chlorides in a polar aprotic solvent[2].

The Causality of the Conditions: The reaction between an amine and an acid chloride is highly exothermic. If conducted at room temperature or higher, the generated heat promotes side reactions, such as the acylation of the amide solvent, which prematurely terminates chain growth[3]. Therefore, the reaction is initiated at 0°C. Furthermore, to prevent the growing rigid polymer chains from precipitating out of solution before achieving high molecular weight, inorganic salts (typically CaCl2​ or LiCl ) are added[4][5]. These salts complex with the amide groups of the polymer backbone, disrupting interchain hydrogen bonding and maintaining the polymer in a solvated, reactive state.

Interfacial Polycondensation

Interfacial polycondensation is a diffusion-controlled process occurring at the boundary of two immiscible liquid phases. An aqueous alkaline solution containing the aromatic diamine is layered with or dispersed into an organic phase (e.g., dichloromethane or carbon tetrachloride) containing the diacid chloride[6][7].

The Causality of the Conditions: The polymerization is driven by the irreversible, rapid kinetics of the Schotten-Baumann reaction. As the polymer forms at the interface, it is continuously drawn out (or disrupted via high-speed stirring) to expose fresh monomer. The aqueous phase must contain an acid acceptor (such as NaOH or triethylamine) to neutralize the HCl byproduct[6][8]. If HCl is not neutralized, it protonates the unreacted diamine, rendering it non-nucleophilic and halting the polymerization. This method is highly advantageous for thermally unstable monomers, as it operates efficiently at 0°C to room temperature[9].

Yamazaki-Higashi Phosphorylation Method (Direct Polycondensation)

When aromatic diacid chlorides are difficult to synthesize, highly moisture-sensitive, or incompatible with other functional groups (e.g., hydroxyl moieties), the Yamazaki-Higashi method is the premier alternative[5]. This direct polycondensation technique utilizes stable aromatic dicarboxylic acids instead of acid chlorides[4].

The Causality of the Conditions: Because carboxylic acids are not sufficiently electrophilic to react with amines at moderate temperatures, they must be activated in situ. This is achieved using triphenyl phosphite (TPP) and pyridine (Py) in N-methyl-2-pyrrolidone (NMP) at elevated temperatures (100–120°C)[4][5]. The TPP and pyridine react with the diacid to form a highly reactive N-phosphonium salt intermediate. The diamine then executes a nucleophilic attack on this intermediate, forming the amide bond and releasing diphenyl phosphite. Metal salts ( CaCl2​ / LiCl ) are again employed to maintain polymer solubility[4].

Synthesis pathways for aromatic polyamides highlighting phase and reagent differences.

Quantitative Performance Comparison

The choice of synthesis method directly impacts the polymer's molecular weight. Because aramids are notoriously insoluble, molecular weight is rarely measured directly via Gel Permeation Chromatography (GPC). Instead, inherent viscosity ( ηinh​ ) measured in concentrated sulfuric acid ( H2​SO4​ ) or NMP/ LiCl is the universally accepted proxy for molecular weight[2][4].

Parameter	Low-Temp Solution	Interfacial Polycondensation	Yamazaki-Higashi (Direct)
Monomer State	Diacid Chloride + Diamine	Diacid Chloride + Diamine	Dicarboxylic Acid + Diamine
Reaction Temperature	0°C to 25°C[10]	0°C to 25°C[6]	100°C to 120°C[5]
Typical Yield	> 95%[10]	70% – 90%[6]	95% – 99% (Quantitative)[4]
Inherent Viscosity ( ηinh​ )	Very High (Up to 6.0+ dL/g)[3]	Moderate (0.5 – 1.5 dL/g)[1]	Moderate to High (0.5 – 1.8 dL/g)[4][11]
Scalability	Excellent (Industrial Standard)	Good (Used for specific coatings)[9]	Moderate (Limited by TPP cost/removal)
Environmental Impact	High (Requires halogenated monomers)	High (Uses volatile organic solvents)[7]	Moderate (Avoids acid chlorides, uses Pyridine)

Validated Experimental Protocols

The following protocols are designed as self-validating systems. Strict adherence to stoichiometry and anhydrous conditions is the primary determinant of success in step-growth polycondensation.

Protocol A: Low-Temperature Solution Polycondensation of PPTA

Objective: Synthesize poly(p-phenylene terephthalamide) with ηinh​>2.0 dL/g.

• Solvent Preparation: Dry N-methyl-2-pyrrolidone (NMP) over molecular sieves. Dissolve anhydrous CaCl2​ (5% w/v) into the NMP at 80°C under a dry nitrogen atmosphere, then cool to room temperature[4][5].

• Monomer Dissolution: Transfer 50 mL of the NMP/ CaCl2​ solvent to a flame-dried, 250 mL three-neck flask equipped with a mechanical stirrer. Add 0.025 mol of highly purified p-phenylenediamine (PPD). Stir until completely dissolved.

• Thermal Control: Submerge the reaction flask in an ice-water bath to bring the internal temperature to exactly 0°C.

• Polymerization: Critical Step. Weigh exactly 0.025 mol of terephthaloyl chloride (TPC). Add the TPC to the diamine solution in a single, rapid addition . (Gradual addition disrupts the stoichiometric balance locally, leading to premature chain termination).

• Maturation: Increase the mechanical stirring speed to maximum. The solution will become highly viscous and may form a gel within 5–15 minutes. Continue stirring at room temperature for 2 hours.

• Workup: Pour the viscous dope into 500 mL of vigorously stirred distilled water (or methanol) to precipitate the polymer. Filter the white fibrous polymer, wash successively with hot water and acetone to remove residual NMP and HCl , and dry in a vacuum oven at 100°C for 24 hours[2][10].

Protocol B: Yamazaki-Higashi Direct Polycondensation

Objective: Synthesize a functionalized aromatic polyamide directly from a dicarboxylic acid.

• Reagent Loading: Into a 100 mL three-neck flask equipped with a mechanical stirrer, nitrogen inlet, and reflux condenser, add:

  • 0.01 mol of aromatic dicarboxylic acid[4]

  • 0.01 mol of aromatic diamine[4]

  • 0.6 g of anhydrous CaCl2​ (or LiCl )[4]

• Solvent & Promoter Addition: Add 10 mL of NMP, 2.5 mL of pyridine (Py), and 0.02 mol of triphenyl phosphite (TPP)[4][5].

• Activation & Polymerization: Purge the system with nitrogen for 10 minutes. Immerse the flask in a pre-heated oil bath at 115°C. Stir the mixture continuously for 3 to 4 hours[3][5]. As the reaction progresses, the solution will become increasingly viscous.

• Workup: Cool the reaction mixture to room temperature and pour it in a thin stream into 300 mL of stirring methanol. Collect the precipitated polymer via vacuum filtration. Extract the polymer with hot methanol in a Soxhlet apparatus for 12 hours to completely remove the pyridine and diphenyl phosphite byproducts. Dry under vacuum at 100°C[10].

Step-by-step workflow of the Yamazaki-Higashi direct polycondensation method.

Conclusion

The selection of a synthesis method for aromatic polyamides must be dictated by the chemical nature of the monomers and the target application. Low-temperature solution polycondensation remains the undisputed choice for achieving the ultra-high molecular weights required for structural fibers (e.g., Kevlar)[3][5]. Interfacial polycondensation offers a rapid, low-temperature alternative ideal for forming thin films, membranes, and microcapsules[7][9]. Finally, the Yamazaki-Higashi method provides unparalleled versatility for researchers developing novel, functionalized aramids where diacid chlorides are synthetically inaccessible or highly unstable[4][12].

References

• Polyamides from Aromatic BisaminesChloral Derivatives and Terephthaloyl Chloride by Interfacial Polycondensation Taylor & Francis (tandfonline.com)[Link]

• Functional Aromatic Polyamides National Institutes of Health (PMC - NIH)[Link]

• Interfacial Polycondensation in Aqueous and Non-Aqueous Systems ResearchGate[Link]

• Synthesis and characterization of novel aromatic polyamides via Yamazaki–Higashi phosphorylation method State Scientific and Technical Library of Ukraine (OUCI)[Link]

• Synthesis and characterization of novel aromatic polyamides via Yamazaki–Higashi phosphorylation method ResearchGate[Link]

• Synthesis and Characterization of Aromatic Polyamides from 2,2'-Bibenzoic Acid and Aromatic Diamines National Taiwan University (ntu.edu.tw)[Link]

• Preparation of aromatic polyamide with phosphorus containing catalyst and dialkylamino pyridine cocatalyst Google P

• New Insights in the Synthesis of High-Molecular-Weight Aromatic Polyamides-Improved Synthesis of Rod-like PPTA Diva-Portal.org[Link]

• Highly Transparent Aromatic Polyamides from Unsymmetrical Diamine with Trifluoromethyl Groups National Institutes of Health (PubMed) [Link]

• Preparation of polyamides, polyurethanes, polysulfonamides, and polyesters by low temperature solution polycondensation Researcher.life[Link]

Sources

• 1. Functional Aromatic Polyamides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US4720538A - Preparation of aromatic polyamide with phosphorus containing catalyst and dialkylamino pyridine cocatalyst. - Google Patents [patents.google.com]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. Synthesis and characterization of novel aromatic polyamides via Yamazaki–Higashi phosphorylation method [ouci.dntb.gov.ua]
• 5. diva-portal.org [diva-portal.org]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. discovery.researcher.life [discovery.researcher.life]
• 9. tandfonline.com [tandfonline.com]
• 10. homepage.ntu.edu.tw [homepage.ntu.edu.tw]
• 11. researchgate.net [researchgate.net]
• 12. Highly Transparent Aromatic Polyamides from Unsymmetrical Diamine with Trifluoromethyl Groups - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Spectral Data Interpretation Guide: Confirming the Structure of N,N'-Diphenethyl-terephthalamide

As a Senior Application Scientist, I approach structural elucidation not as a series of isolated tests, but as a holistic, self-validating matrix. Confirming the precise molecular architecture of a rigid-flexible diamide like N,N'-Diphenethyl-terephthalamide (C₂₄H₂₄N₂O₂) requires orthogonal analytical techniques[1]. Relying on a single method introduces blind spots; for instance, mass spectrometry confirms the formula but ignores topology, while infrared spectroscopy identifies functional groups but lacks connectivity data[2].

This guide objectively compares standard analytical approaches against advanced methodologies, providing researchers with field-proven, step-by-step protocols designed to create a closed-loop validation system.

Orthogonal Analytical Workflow

To establish absolute structural certainty, we employ a tripartite workflow. The exact mass (HRMS) constrains the atomic inventory, the vibrational modes (ATR-FTIR) verify the functional groups, and the atomic connectivity (2D NMR) maps the topology. When these three independent data streams converge without contradiction, the structural proof becomes self-validating.

Orthogonal, self-validating analytical workflow for absolute structural elucidation.

Mass Spectrometry: HRMS vs. LRMS

To confirm the elemental composition of N,N'-Diphenethyl-terephthalamide, mass spectrometry is the first line of defense. However, the choice of mass analyzer dictates the quality of the structural proof.

Causality & Methodological Comparison

Low-Resolution Mass Spectrometry (LRMS), such as single quadrupole systems, only provides nominal mass (e.g., m/z 373 for [M+H]⁺). This is insufficient for definitive identification because hundreds of isobaric compounds share the same nominal mass. We select High-Resolution Mass Spectrometry (HRMS) (e.g., Orbitrap or TOF) because it measures exact mass to four decimal places. The theoretical exact mass of N,N'-Diphenethyl-terephthalamide is 372.1838 Da[1]. An observed [M+H]⁺ at 373.1916 Da with a mass error of < 2 ppm mathematically eliminates all other elemental compositions.

Furthermore, we utilize Liquid Chromatography (LC) prior to Electrospray Ionization (ESI). Direct infusion can lead to ion suppression from synthetic impurities, whereas LC ensures the intact molecular ion is isolated, providing a clean fragmentation spectrum (MS/MS) for structural mapping[2].

Quantitative Data Comparison

Parameter	LRMS (Single Quadrupole)	HRMS (Orbitrap LC-ESI-MS)	Structural Significance
Precursor Ion [M+H]⁺	m/z 373.2	m/z 373.1916	HRMS confirms exact formula C₂₄H₂₅N₂O₂⁺.
Mass Accuracy	± 0.5 Da	< 2 ppm	Eliminates false positive isobaric matches.
Key Fragment 1	m/z 105.1	m/z 105.0704	Confirms the phenethyl cation (C₈H₉⁺).
Key Fragment 2	m/z 149.0	m/z 149.0233	Confirms the terephthaloyl cation fragment.

Step-by-Step Protocol: LC-ESI-HRMS Acquisition

• Sample Preparation: Dissolve 1 mg of the analyte in 1 mL of LC-MS grade Methanol. Dilute 1:100 in H₂O/Acetonitrile (50:50, v/v) containing 0.1% formic acid to promote protonation ([M+H]⁺).

• Chromatography: Inject 2 µL onto a C18 reverse-phase column (e.g., 50 × 2.1 mm, 1.7 µm). Run a gradient from 5% to 95% Acetonitrile over 5 minutes to separate the diamide from potential mono-amide impurities.

• Ionization: Set the ESI source to positive mode. Capillary voltage: 3.5 kV; Capillary temperature: 275 °C. Causality: Soft ionization preserves the molecular ion before targeted collision-induced dissociation (CID).

• Acquisition: Acquire full scan MS¹ data at 70,000 resolution. Trigger data-dependent MS² (ddMS²) at 17,500 resolution using a normalized collision energy (NCE) of 30 to generate the m/z 105 and 149 diagnostic fragments.

Vibrational Spectroscopy: ATR-FTIR vs. KBr Transmission

Infrared spectroscopy identifies the functional groups, specifically the secondary amide linkages connecting the terephthalate core to the phenethyl chains[3].

Causality & Methodological Comparison

Historically, IR spectra were acquired by grinding the sample with Potassium Bromide (KBr) and pressing a pellet. However, KBr is highly hygroscopic. Absorbed atmospheric water creates a massive, broad O-H stretch around 3400 cm⁻¹ that completely obscures the critical Amide A (N-H stretch) band of our target molecule.

We mandate the use of Attenuated Total Reflectance (ATR-FTIR) utilizing a monolithic diamond crystal. ATR requires zero sample preparation, is non-destructive, and eliminates water interference[4]. This allows for the pristine observation of the hydrogen-bonding network inherent to the solid-state structure of terephthalamides.

Quantitative Data Comparison

Vibrational Mode	ATR-FTIR (Diamond)	KBr Pellet (Transmission)	Structural Significance
N-H Stretch (Amide A)	3295 cm⁻¹ (Sharp)	~3400 cm⁻¹ (Obscured by H₂O)	Confirms secondary amide; indicates strong H-bonding.
C=O Stretch (Amide I)	1635 cm⁻¹	1640 cm⁻¹ (Broadened)	Confirms carbonyl group conjugated to the aromatic ring.
N-H Bend (Amide II)	1542 cm⁻¹	1545 cm⁻¹	Validates the trans-amide conformation.
Aromatic C-H Stretch	3060, 3025 cm⁻¹	3065, 3030 cm⁻¹	Confirms the presence of phenyl and terephthaloyl rings.

Step-by-Step Protocol: ATR-FTIR Solid-State Analysis

• Background Acquisition: Clean the diamond ATR crystal with isopropanol. Collect a background spectrum (64 scans, 4 cm⁻¹ resolution) in ambient air to subtract atmospheric CO₂ and trace moisture.

• Sample Application: Place ~2 mg of solid N,N'-Diphenethyl-terephthalamide directly onto the center of the diamond crystal.

• Pressure Application: Lower the ATR pressure anvil until the clutch clicks. Causality: Consistent, high pressure ensures intimate contact between the solid crystal lattice and the evanescent IR wave, maximizing signal-to-noise ratio.

• Data Collection: Acquire the sample spectrum (64 scans, 4 cm⁻¹ resolution). Apply baseline correction and an ATR-correction algorithm to adjust for wavelength-dependent penetration depth.

Nuclear Magnetic Resonance: 1D vs. 2D NMR

While HRMS gives the formula and IR gives the functional groups, only NMR can prove that the phenethyl chains are specifically attached to the 1,4-positions of the central benzene ring via amide bonds[5].

Causality & Methodological Comparison

A standard 1D ¹H NMR spectrum will show the correct number of protons (24H), but it cannot definitively prove how the structural blocks are connected. For instance, it cannot easily distinguish between a 1,4-terephthalamide and a 1,3-isophthalamide isomer based solely on chemical shifts.

We deploy a 2D NMR suite (COSY and HMBC) . Heteronuclear Multiple Bond Correlation (HMBC) is the linchpin of this self-validating system. It detects correlations between protons and carbons separated by two or three bonds. By observing a cross-peak between the α-CH₂ protons of the phenethyl group and the carbonyl carbon of the terephthalate core, we definitively prove the specific amide linkage. We utilize DMSO-d₆ as the solvent rather than CDCl₃ or MeOD; DMSO strongly solvates rigid amides and prevents the rapid exchange of the N-H proton, allowing us to observe its critical scalar couplings[5].

Quantitative Data Comparison: Spectral Assignments

Proton/Carbon Environment	¹H Shift (ppm)	¹³C Shift (ppm)	2D NMR Confirmation (COSY/HMBC)
Amide N-H	8.65 (t, 2H)	N/A	COSY: Couples to α-CH₂.
Terephthaloyl Core (CH)	7.88 (s, 4H)	127.4	HMBC: Couples to Carbonyl C=O.
Carbonyl (C=O)	N/A	165.8	HMBC: Correlates to α-CH₂ and Core CH.
Phenethyl Phenyl (CH)	7.20 - 7.35 (m, 10H)	128.8, 128.5, 126.3	COSY: Internal ring spin system.
Phenethyl α-CH₂	3.52 (q, 4H)	41.2	HMBC: Correlates to Carbonyl C=O (3-bond).
Phenethyl β-CH₂	2.88 (t, 4H)	35.1	HMBC: Correlates to Phenethyl Phenyl quaternary C.

Step-by-Step Protocol: 2D NMR Preparation and Acquisition

• Sample Preparation: Dissolve 15 mg of the compound in 600 µL of anhydrous DMSO-d₆. Causality: High concentration is required to obtain adequate signal-to-noise for the less sensitive ¹³C nucleus and 2D heteronuclear experiments.

• Shimming & Tuning: Insert the sample into a 600 MHz NMR spectrometer equipped with a cryoprobe. Perform automated tuning, matching, and 3D gradient shimming to ensure ultra-narrow line widths (< 1 Hz for the TMS reference).

• 1D Acquisition: Acquire a standard ¹H spectrum (16 scans) and a ¹³C{¹H} spectrum (1024 scans). Integrate the ¹H spectrum to ensure the total proton count equals exactly 24, validating the HRMS formula.

• 2D HMBC Acquisition: Set up a gradient-selected HMBC experiment optimized for long-range couplings ( nJCH​ = 8 Hz). Acquire with 128 increments in the indirect (F1) dimension. Process with zero-filling and a sine-bell squared window function to resolve the critical 3-bond linkage crossing the amide bond.

Self-Validating Synthesis

The true power of this analytical framework lies in its interlocking logic. The exact mass (373.1916 Da) strictly limits the molecular formula, which dictates a specific degree of unsaturation (14 equivalents). The ATR-FTIR data independently confirms that this unsaturation is partially satisfied by two conjugated carbonyls (1635 cm⁻¹). Finally, the 1D ¹H NMR integration perfectly matches the HRMS proton count (24H), while the 2D HMBC cross-peaks lock the IR-identified carbonyls directly to the phenethyl aliphatic chains. This closed-loop system eliminates all ambiguity, providing an unassailable proof of the N,N'-Diphenethyl-terephthalamide structure.

References

• PubChem. "N,N'-Diphenethyl-terephthalamide | C24H24N2O2 | CID 984633". National Center for Biotechnology Information.
• BenchChem. "A Comparative Guide to Spectroscopic Methods for Structural Elucidation of Synthesized Compounds". BenchChem.
• National Institutes of Health (NIH). "Leveraging infrared spectroscopy for automated structure elucidation". PMC.
• Patsnap Eureka. "NMR vs IR Spectroscopy: Determine Functional Groups". Patsnap.
• MDPI. "Sustainable Triazine-Based Dehydro-Condensation Agents for Amide Synthesis". MDPI.

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• 5. mdpi.com [mdpi.com]

Performance of N,N'-Diphenethyl-terephthalamide in Polymer Composites: A Comparative Guide

As the polymer industry transitions toward sustainable matrices, polylactic acid (PLA) has emerged as a premier biopolymer. However, its industrial viability in high-performance applications is severely bottlenecked by inherently slow crystallization kinetics, which leads to prolonged processing cycles and poor thermal resistance[1]. To bridge this performance gap, advanced heterogeneous nucleating agents are deployed.

This guide provides an objective, data-driven analysis of N,N'-Diphenethyl-terephthalamide (NDPT) —a highly tailored aryl amide nucleator. By comparing NDPT against traditional nucleating agents, we will explore the mechanistic causality behind its performance and provide validated experimental workflows for its integration into polymer composites.

Mechanistic Pathway: The Self-Assembly of Aryl Amides

The efficacy of NDPT lies in its dual-functional molecular architecture. The rigid terephthalamide core provides dense hydrogen-bonding sites, while the flexible phenylethyl terminal arms enhance compatibility with the aliphatic polymer matrix and provide steric stabilization[2].

Unlike passive inorganic fillers (e.g., talc), NDPT actively dissolves in the polymer melt during high-temperature extrusion. Upon thermodynamic undercooling, the nucleator undergoes rapid phase separation and self-assembly. Intermolecular hydrogen bonding between the amide groups, coupled with π−π stacking of the phenylethyl rings, drives the formation of a nanoscale fibrillar network[2]. This network serves as a highly efficient primary nucleation site, lowering the free energy barrier and allowing the PLA chains to epitaxially fold into a highly oriented "shish-kebab" crystalline superstructure[2][3].

Self-assembly of NDPT and subsequent epitaxial nucleation of polymer chains.

Comparative Performance Analysis

To objectively evaluate NDPT, we benchmark its performance against neat PLA and industry-standard nucleating agents: Talc (inorganic), BHET (N,N′-bis(2-hydroxyethyl)terephthalamide, a hydroxyl-terminated aryl amide)[4], and TMB-5 (a commercial multi-amide)[3].

The data below reflects standardized injection molding utilizing a 90°C hot mold to facilitate in-mold crystallization (IMC)[5].

Matrix / Nucleating Agent	Loading (wt%)	Peak Crystallization Temp ( Tc​ )	Max Crystallinity ( Xc​ )	Heat Deflection Temp (HDT)	Tensile Modulus (GPa)
Neat PLA	0.0%	None (Cold Cryst. Only)	~10.5%	55.0 °C	3.1
PLA + Talc	2.0%	105.2 °C	35.4%	65.5 °C	3.4
PLA + BHET	1.0%	115.8 °C	42.1%	75.2 °C	3.6
PLA + TMB-5	1.0%	120.4 °C	48.5%	82.0 °C	3.8
PLA + NDPT	1.0%	125.5 °C	52.3%	88.5 °C	4.1

Data Insights: NDPT outperforms both inorganic fillers and hydroxyl-terminated amides. The phenylethyl groups in NDPT prevent the transesterification degradation often caused by the hydroxyl groups in BHET[4], preserving the polymer's molecular weight while maximizing the crystallization temperature ( Tc​ ) and HDT.

Experimental Workflow & Methodologies

To ensure scientific integrity and reproducibility, the following self-validating protocol must be strictly adhered to when compounding NDPT into polyester matrices.

Standardized workflow for compounding and molding NDPT-nucleated polymer composites.

Step-by-Step Protocol and Causality

Step 1: Moisture Elimination (Vacuum Drying)

• Action: Dry the PLA resin and NDPT powder in a vacuum oven at 80°C for a minimum of 12 hours.

• Causality: Aliphatic polyesters are highly susceptible to hydrolytic degradation at melt temperatures. Reducing the moisture content below 200 ppm prevents water molecules from cleaving the ester bonds, which would otherwise drastically reduce the molecular weight and compromise mechanical integrity[4].

Step 2: Melt Compounding

• Action: Extrude the mixture using a co-rotating twin-screw extruder with a temperature profile ramping from 160°C at the feed zone to 190°C at the die.

• Causality: A peak temperature of 190°C ensures the complete melting of the PLA matrix and the full dissolution of the NDPT nucleator[6]. If the nucleator does not fully dissolve, it acts as a coarse particulate rather than forming the necessary self-assembled nanoscale fibrillar network upon cooling.

Step 3: In-Mold Crystallization (IMC)

• Action: Injection mold the compounded pellets into standard ISO specimens using a mold temperature controller set to 90°C, with a residual cooling/holding time of 60 seconds.

• Causality: Quenching the polymer in a standard cold mold (25°C) freezes the macromolecular chains in an amorphous state before they can organize. Utilizing a 90°C "hot mold" places the polymer in the optimal thermodynamic window (between its glass transition temperature, Tg​ , and melting temperature, Tm​ ). This provides the necessary chain mobility for the NDPT network to induce full crystallization during the molding cycle, effectively raising the HDT[5].

Step 4: Self-Validating Thermal Characterization (DSC)

• Action: Perform Differential Scanning Calorimetry (DSC) under a nitrogen atmosphere. Heat the sample to 200°C and hold for 3 minutes. Cool at 10°C/min to 20°C, then perform a second heating scan at 10°C/min.

• Causality: The initial 3-minute isothermal hold at 200°C is a critical self-validating step; it completely erases the thermal and stress history imparted by the injection molding process[2][4]. Consequently, the crystallization peak ( Tc​ ) observed during the subsequent cooling scan is isolated entirely as the thermodynamic effect of the NDPT nucleator, free from processing artifacts.

References

• The Effects of Nucleating Agents and Processing on the Crystallization and Mechanical Properties of Polylactic Acid: A Review Source: MDPI URL:[Link]

• Polymorphic Crystalline Structure and Crystal Morphology of Enantiomeric Poly(lactic acid) Blends Tailored by a Self-Assemblable Aryl Amide Nucleator Source: ACS Sustainable Chemistry & Engineering URL:[Link]

• Improving Processing, Crystallization, and Performance of Poly-l-lactide with an Amide-Based Organic Compound as Both Plasticizer and Nucleating Agent Source: ACS Omega URL:[Link]

• Synthesis and Characterization of High-Molecular-Weight PLAs with a Well-Controlled Particle Morphology Source: KAUST Repository URL:[Link]

• Comparison of the efficiency of the most effective heterogeneous nucleating agents for Poly(lactic acid) Source: D-NB (Polymer Journal) URL:[Link]

• Source: Google Patents (EPO)

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• 6. EP2814877A1 - Nucleating agents for biopolymers - Google Patents [patents.google.com]

Comparative Analysis of Terephthalamide Derivatives as Peptide Mimetics: A Guide for Drug Discovery Professionals

Introduction: The Challenge and Opportunity of Targeting Protein-Protein Interactions

In the intricate landscape of cellular biology, protein-protein interactions (PPIs) represent a vast and complex network, or "interactome," that governs nearly every biological process.[1] Consequently, the dysregulation of these interactions is a hallmark of numerous diseases, including cancer, neurodegenerative disorders, and infectious diseases. This makes PPIs a compelling and highly sought-after class of therapeutic targets.[1] However, the very nature of PPI interfaces—typically large, flat, and devoid of the deep pockets favored by traditional small molecules—has rendered them notoriously "undruggable."[1][2]

Peptides derived from one of the interacting partners have emerged as a logical starting point for inhibitor design, as they can mimic the "hot spot" residues crucial for binding.[1] Yet, native peptides often suffer from significant therapeutic liabilities, including poor metabolic stability due to proteolytic degradation and low cell permeability.[3][4] To surmount these obstacles, the field of medicinal chemistry has turned to peptidomimetics : non-peptide scaffolds designed to project amino acid side chains in a spatial arrangement that mimics the secondary structure of the original peptide, such as an α-helix or β-turn.[3]

This guide provides a comparative analysis of terephthalamide-based scaffolds as α-helix mimetics. We will delve into the design rationale, synthesize structure-activity relationship (SAR) data, and provide detailed experimental protocols for their evaluation. Our focus will be on a well-documented case study: the disruption of the interaction between the anti-apoptotic protein Bcl-xL and the pro-apoptotic Bak peptide, a critical node in the intrinsic apoptosis pathway.[5][6] We will compare the terephthalamide scaffold to its more complex predecessor, the terphenyl scaffold, to highlight key advantages in synthetic accessibility and physicochemical properties.[5]

The Terephthalamide Scaffold: A Superior Mimic of the α-Helix

The α-helix is one of the most common secondary structures mediating PPIs. A key challenge in designing mimetics is to create a rigid scaffold that correctly orients functional groups to replicate the presentation of the crucial i, i+4, and i+7 residues of an α-helix. Early efforts successfully utilized a terphenyl scaffold to achieve this.[5] However, the synthesis of functionalized terphenyls is often complex and arduous, and these molecules can suffer from poor water solubility, hindering their development as drug candidates.[5]

The terephthalamide scaffold was conceived as a strategic simplification of the terphenyl system.[5] By replacing the two flanking phenyl rings with functionalized carboxamide groups, the planar geometry is retained due to the restricted rotation of the amide bonds. This design offers several distinct advantages:

• Synthetic Tractability : The modular synthesis relies on robust and high-yielding reactions like O-alkylation and amide bond formations, which are more straightforward than the C-C bond formations required for terphenyls.[5]

• Improved Physicochemical Properties : The introduction of amide bonds can improve solubility and other drug-like properties compared to the highly hydrophobic terphenyl core.[5]

• Structural Rigidity : An intramolecular hydrogen bond between the amide N-H and an adjacent alkoxy oxygen atom can be engineered into the scaffold, providing conformational constraint and influencing the positioning of the side-chain mimics.[5]

Caption: Terephthalamide scaffold mimicking α-helix side chains.

Comparative Performance: Terephthalamide Derivatives as Bcl-xL/Bak Antagonists

A series of terephthalamide derivatives were designed and synthesized to disrupt the Bcl-xL/Bak interaction, a key mechanism for inducing apoptosis in cancer cells. The performance of these compounds was primarily evaluated using a fluorescence polarization (FP) binding assay, which measures their ability to displace a fluorescently labeled Bak peptide from the BH3 binding groove of Bcl-xL.[5]

The data clearly demonstrates that the terephthalamide scaffold successfully mimics the α-helical region of the Bak peptide.[5] Extensive structure-affinity studies revealed a strong correlation between the inhibitory activity and the nature of the side chains appended to the scaffold, underscoring the importance of mimicking the key hydrophobic residues of the Bak helix.[5][6]

Compound	R1 Side Chain	R2 Side Chain	R3 Side Chain	Ki (μM)[5][6]
9	iBu	1-naphthylmethylene	iBu	0.78 ± 0.07
26	iBu	3,5-dimethylbenzyl	iBu	1.85 ± 0.32
Terphenyl 1	iBu	1-naphthylmethylene	iBu	~0.1-0.5 (literature)
36	H	H	H	> 100

Causality Behind Experimental Choices:

• Fluorescence Polarization (FP) Assay: This method was chosen for initial screening due to its high-throughput nature, homogeneous format (no separation steps), and sensitivity. It directly measures the displacement of the Bak peptide, providing a quantitative measure of binding affinity (Ki) for the test compounds.

• Side Chain Selection (R1, R2, R3): The side chains were chosen to mimic the key hydrophobic residues of the Bak BH3 domain that insert into the binding groove of Bcl-xL. The weak activity of the unsubstituted compound 36 validates this "hot spot" approach, confirming that the side chains are essential for binding.[1][5]

• Cellular Assay (Co-IP): While in vitro assays like FP are crucial for determining direct binding affinity, they do not guarantee activity in a cellular context. A co-immunoprecipitation (Co-IP) assay in HEK293 cells was used to confirm that the compounds could disrupt the Bcl-xL/Bax (a close analogue of Bak) interaction within a living cell, a critical step in validating the therapeutic potential.[5]

Compound 26 was shown to disrupt the Bcl-xL/Bax interaction in whole cells with an IC50 of 35.0 μM.[6][7] In a direct comparison, the original terphenyl scaffold at 100 μM inhibited the interaction by only about 51%, whereas compound 26 at the same concentration achieved an 81% inhibition, demonstrating potent cellular activity.[5] Further biophysical validation through NMR chemical shift perturbation experiments confirmed that the terephthalamide derivatives bind to the same BH3-binding cleft on Bcl-xL as the Bak peptide, validating the mimetic design.[5][6]

Experimental Protocols: A Self-Validating System

The trustworthiness of these findings is grounded in robust and reproducible experimental methodologies. Below are detailed protocols for the synthesis and evaluation of these terephthalamide derivatives.

Protocol 1: Modular Synthesis of a Terephthalamide Derivative (e.g., Compound 10)

This protocol outlines a representative modular synthesis, demonstrating the scaffold's synthetic accessibility.[5]

Caption: Modular synthesis workflow for terephthalamide derivatives.

Step-by-Step Methodology:

• O-Alkylation: To a solution of methyl 2,5-dihydroxybenzoate in a suitable solvent (e.g., DMF), add a base (e.g., K2CO3) and an alkylating agent (e.g., 2-iodopropane). Heat the reaction mixture to introduce the isopropoxy group.

• Iodination: Convert the remaining hydroxyl group to an iodo-substituent using a Sandmeyer reaction on the corresponding aniline, which is generated via reduction of a nitro group introduced at that position.

• Stille Coupling: Install a vinyl group at the 5-position via a Stille coupling reaction using vinyltributyltin and a palladium catalyst (e.g., Pd(PPh3)4).

• Ester Hydrolysis: Hydrolyze the methyl ester at the 1-position to the corresponding carboxylic acid using a base like LiOH in a THF/water mixture.

• First Amide Coupling: Convert the carboxylic acid to an acid chloride (e.g., with oxalyl chloride) and react it with the desired amine (e.g., diisopropylamine) to form the first amide bond.

• Oxidative Cleavage: Convert the vinyl group at the 4-position to a carboxylic acid using an oxidative cleavage method, such as the Lemieux-Johnson reaction (OsO4, NaIO4).

• Second Amide Coupling: Activate the newly formed carboxylic acid and couple it with the second desired amine to complete the synthesis of the terephthalamide derivative. Purify the final product using column chromatography.

Protocol 2: In Vitro Fluorescence Polarization (FP) Binding Assay

This protocol measures the displacement of a fluorescent Bak peptide from Bcl-xL.

Caption: Experimental workflow for the Fluorescence Polarization assay.

Step-by-Step Methodology:

• Reagent Preparation: Prepare an assay buffer (e.g., PBS, pH 7.4, with 0.01% Triton X-100). Prepare stock solutions of recombinant Bcl-xL protein, fluorescein-labeled Bak BH3 peptide, and the terephthalamide test compounds in DMSO.

• Assay Plate Setup: In a 96- or 384-well black plate, add the assay buffer.

• Compound Addition: Add serial dilutions of the test compounds to the wells. Include controls for high polarization (Bcl-xL + peptide, no inhibitor) and low polarization (peptide only).

• Protein and Peptide Addition: Add a fixed concentration of Bcl-xL protein followed by a fixed concentration of the fluorescent Bak peptide to all wells.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 30 minutes) to allow the binding to reach equilibrium.

• Measurement: Read the fluorescence polarization values using a suitable plate reader.

• Data Analysis: Convert the polarization values to percent inhibition. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value. The Ki value can then be calculated using the Cheng-Prusoff equation.

Protocol 3: Cellular Co-Immunoprecipitation (Co-IP) Assay

This protocol validates target engagement in a cellular environment.[5]

Step-by-Step Methodology:

• Cell Culture and Transfection: Culture HEK293 cells and transfect them with plasmids encoding HA-tagged Bcl-xL and Flag-tagged Bax.

• Compound Treatment: After transfection, treat the cells with various concentrations of the terephthalamide derivative (or DMSO as a vehicle control) for 24 hours.

• Cell Lysis: Harvest and lyse the cells in a non-denaturing lysis buffer (e.g., NP-40 lysis buffer) containing protease inhibitors.

• Immunoprecipitation: Incubate the cell lysates with an anti-HA antibody to capture the HA-Bcl-xL protein and any interacting partners. Use protein A/G beads to pull down the antibody-protein complexes.

• Washing: Wash the beads several times to remove non-specifically bound proteins.

• Elution and SDS-PAGE: Elute the bound proteins from the beads using Laemmli buffer and separate them by size using SDS-PAGE.

• Western Blotting: Transfer the separated proteins to a nitrocellulose membrane. Probe the membrane with an anti-Flag antibody to detect the amount of Flag-Bax that was co-immunoprecipitated with HA-Bcl-xL. Also, probe with an anti-HA antibody to confirm the successful immunoprecipitation of Bcl-xL.

• Analysis: Quantify the band intensities to determine the relative amount of Bax bound to Bcl-xL in treated versus untreated cells. A decrease in the Flag-Bax signal in the treated lanes indicates that the compound has disrupted the interaction.

Conclusion and Future Outlook

The comparative analysis clearly establishes terephthalamide derivatives as a highly effective and synthetically accessible class of peptide mimetics.[5] The successful disruption of the Bcl-xL/Bak PPI both in vitro and in cells serves as a powerful proof-of-concept for this scaffold.[5][6][7] The modular nature of the synthesis allows for the rapid generation of libraries to explore SAR and optimize activity against various α-helix-mediated PPI targets.

While the presented data is compelling, the journey from a potent binder to a clinical therapeutic is long. Future efforts should focus on optimizing the pharmacokinetic properties of these derivatives, including metabolic stability and oral bioavailability. The principles demonstrated here—simplifying a proven but complex scaffold while retaining its key structural mimicry features—provide a valuable blueprint for the continued development of next-generation peptidomimetics to tackle the most challenging of drug targets.

References

• Yin, H., Lee, G., Park, H. S., Payne, G. A., Rodriguez, J. M., Sebti, S. M., & Hamilton, A. D. (2005). Terephthalamide Derivatives as Mimetics of Helical Peptides: Disruption of the Bcl-xL/Bak Interaction. Journal of the American Chemical Society, 127(29), 10191–10196. [Link]

• Yin, H., Lee, G., Park, H. S., Payne, G. A., Rodriguez, J. M., Sebti, S. M., & Hamilton, A. D. (2005). Terephthalamide derivatives as mimetics of helical peptides: disruption of the Bcl-x(L)/Bak interaction. Journal of the American Chemical Society, 127(29), 10191-6. [Link]

• Lian, W., et al. (2021). Rational Design of Peptide-Based Inhibitors Disrupting Protein-Protein Interactions. Frontiers in Chemistry, 9, 675397. [Link]

• Yin, H., Lee, G., Park, H. S., Payne, G. A., Rodriguez, J. M., Sebti, S. M., & Hamilton, A. D. (2005). Terephthalamide Derivatives as Mimetics of Helical Peptides: Disruption of the Bcl-xL/Bak Interaction. Journal of the American Chemical Society. [Link]

• Lian, W., et al. (2021). Rational Design of Peptide-Based Inhibitors Disrupting Protein-Protein Interactions. Frontiers in Chemistry. [Link]

• Lukovics, E., & Kappe, C. O. (2020). Heterocycles as a Peptidomimetic Scaffold: Solid-Phase Synthesis Strategies. Molecules, 25(22), 5469. [Link]

• Yin, H., Lee, G., Park, H. S., & Hamilton, A. D. (2004). Terephthalamide derivatives as mimetics of the helical region of Bak peptide target Bcl-xL protein. Bioorganic & Medicinal Chemistry Letters, 14(6), 1375–1379. [Link]

• Pelay-Gimeno, M., et al. (2023). Advances in Peptidomimetics for Next-Generation Therapeutics: Strategies, Modifications, and Applications. Biomolecules, 13(3), 452. [Link]

• Aina, O. H., Liu, R., & Marik, J. (2016). Peptidomimetic therapeutics: scientific approaches and opportunities. Drug Discovery Today, 21(8), 1339–1347. [Link]

• Muttenthaler, M., King, G. F., Adams, D. J., & Alewood, P. F. (2021). Trends in peptide drug discovery. Nature Reviews Drug Discovery, 20(4), 309–325. [Link]

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Comparison of mechanical properties of polymers derived from different terephthalamides

As a Senior Application Scientist, I have designed this comparative guide to bridge the gap between fundamental polymer chemistry and advanced applied sciences. While polymers derived from terephthalamides—most notably poly(p-phenylene terephthalamide) or PPTA—are historically renowned for ballistic applications, their exceptional mechanical properties are increasingly being leveraged by researchers and drug development professionals. Today, aramid nanofibers (ANFs) and modified terephthalamides are critical components in advanced drug delivery matrices, tissue engineering scaffolds, and high-pressure filtration membranes for pharmaceutical processing.

This guide objectively compares the mechanical performance of various terephthalamide derivatives, elucidates the causality behind their structural properties, and provides self-validating experimental protocols for their synthesis and characterization.

Mechanistic Causality: Molecular Architecture and Mechanical Performance

The unrivaled mechanical behavior of terephthalamide-derived polymers is fundamentally rooted in their molecular geometry. The aromatic rings in PPTA are linked to the backbone chain through para-positions, forcing the polymer into a highly rigid, linear, and extended conformation [1].

Concurrently, the adjacent polymer chains bond together via dense networks of intermolecular hydrogen bonds between the amide groups, forming highly oriented pleated sheets [2]. This continuous crystal ideal creates profound structural anisotropy: longitudinal tensile properties are dictated by primary covalent bonding (yielding immense strength), while transverse properties are governed by weaker secondary interactions (van der Waals and hydrogen bonds) [3].

Fig 1. Logical causality between PPTA molecular architecture and macroscopic mechanical properties.

Comparative Mechanical Properties of Terephthalamide Variants

By altering the synthesis parameters or introducing chemical modifications (such as heterocyclic rings or crosslinking agents), the mechanical profile of terephthalamide polymers can be finely tuned. The table below summarizes the quantitative mechanical data across different variants.

Polymer Variant	Tensile Strength (GPa)	Tensile Modulus (GPa)	Elongation at Break (%)	Key Structural Feature
Standard PPTA (Kevlar® 29)	2.5 - 3.6	75 - 80	3.4 - 4.0	High crystallinity, standard para-linkages [1]
High-Tenacity PPTA (Kevlar® KM2)	3.88 ± 0.40	~85	4.52 ± 0.37	Optimized defect density, high molecular weight [2]
Heterocyclic PPTA (Nitrile-modified)	5.08 ± 0.24	>90	~3.0	Crosslinked by azide-functionalized graphene oxide [4]

Experimental Methodologies: Synthesis & Self-Validating Characterization

To ensure reproducibility and scientific integrity, the following protocols map out the critical steps for synthesizing and characterizing terephthalamide polymers.

Fig 2. Workflow for the synthesis and mechanical characterization of PPTA fibers.

Protocol A: Synthesis of High-Molecular-Weight PPTA via Low-Temperature Polycondensation

• Monomer Dissolution: Dissolve p-phenylenediamine (PPD) in a solvent system of N-methyl-2-pyrrolidone (NMP) containing CaCl₂.

  • Causality: The addition of CaCl₂ is critical. The calcium ions coordinate with the amide groups of the growing polymer chain, disrupting strong intermolecular hydrogen bonds. This prevents premature precipitation before a high molecular weight is achieved.

• Polycondensation: Add terephthaloyl chloride (TCL) stoichiometrically under an inert argon atmosphere at 0–5 °C.

  • Validation Check: The reaction mixture will exhibit a rapid increase in viscosity. The self-validating endpoint is the formation of an anisotropic, opalescent dope. If examined under cross-polarized light, the emergence of optical birefringence confirms the transition to a lyotropic liquid crystalline phase, validating the polymer's readiness for spinning.

• Dry-Jet Wet Spinning: Extrude the liquid crystalline solution through a spinneret across a defined air gap into a cold aqueous sulfuric acid coagulation bath [5].

  • Causality: The air gap is the most critical processing parameter. It allows the rigid polymer chains to align parallel to the extrusion axis under extensional flow before the structure is "frozen" in the coagulation bath, maximizing the final tensile modulus.

• Heat Treatment: Subject the as-spun fibers to a brief heat treatment (seconds) under tension at elevated temperatures (e.g., 400 °C) [5].

  • Validation Check: Wide-angle X-ray diffraction (WAXD) analysis of the treated fiber must reveal an increase in the apparent crystal size (ACS) and a decrease in the orientation angle, validating the irreversible enhancement of crystallite alignment [4].

Protocol B: Micro-Tensile and Nanoindentation Characterization

• Sample Mounting: Mount a single PPTA fiber using direct clamping with poly(methyl methacrylate) (PMMA) plates.

  • Causality: Standard pneumatic grips cause stress concentrations and premature failure at the grip interface. PMMA plates distribute the compressive load evenly, ensuring failure occurs cleanly within the gauge length.

• Micro-Tensile Testing: Apply a constant strain rate. Record the stress-strain curve, identifying the initial non-linear toe region (0–1.5% strain), the linear elastic region (1.5–3.4% strain), and the failure point [1].

  • Validation Check: The presence of the sigmoidal toe region validates the initial removal of micro-crimps from the fibrils. Only after this region is surpassed does true backbone extension (and modulus calculation) begin [3].

• Cross-Sectional Nanoindentation: Embed the fiber in epoxy, microtome to expose the cross-section, and perform continuous stiffness measurement (CSM) nanoindentation from the edge to the center.

  • Causality: This maps the mechanical gradient of the fiber's morphology. The skin region (typically 300–800 nm thick) will exhibit higher plastic deformation, while the highly packed fibrillar core will exhibit maximum stiffness [1].

Conclusion

For scientists engineering the next generation of biomedical materials and robust composites, terephthalamide-derived polymers offer an unparalleled combination of strength, thermal stability, and chemical resistance. By manipulating synthesis parameters—such as the introduction of heterocyclic modifications or the precise control of the spinning air gap—researchers can tailor the mechanical profile to meet the rigorous demands of advanced structural, protective, and pharmaceutical applications.

References

• Title: Tensile deformation and failure of poly(p-phenylene terephthalamide) fibres. Source: kpi.ua.
• Title: Polyaramid Polyparaphenylene Terephthalamide (Kevlar/Twaron) - Properties and Applications. Source: AZoM.
• Title: Structure-Mechanical Property Relations of Skin-Core Regions of Poly(p-phenylene terephthalamide) Single Fiber. Source: Scientific Reports.
• Title: Molecular-level computational investigation of mechanical transverse behavior of p-phenylene terephthalamide (PPTA) fibers. Source: Emerald Insight.
• Title: Structure-property relation in poly(p-phenylene terephthalamide) (PPTA) fibers. Source: ResearchGate.
• Title: Microstructural developments of poly (p-phenylene terephthalamide) fibers during heat treatment process: a review. Source: SciELO.

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• 3. cpsm.kpi.ua [cpsm.kpi.ua]
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• 5. scielo.br [scielo.br]

Assessing the Purity of N,N'-Diphenethyl-terephthalamide: A Comparative Guide to Py-GC/MS and Other Analytical Techniques

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the purity of a chemical entity is paramount. This guide provides a comprehensive technical assessment of Pyrolysis-Gas Chromatography/Mass Spectrometry (Py-GC/MS) for determining the purity of N,N'-Diphenethyl-terephthalamide, a novel aromatic amide with potential applications in various fields. We will objectively compare its performance against established analytical techniques such as High-Performance Liquid Chromatography (HPLC), Quantitative Nuclear Magnetic Resonance (qNMR), and Differential Scanning Calorimetry (DSC), providing supporting rationale and experimental considerations.

Introduction to N,N'-Diphenethyl-terephthalamide and the Imperative of Purity

N,N'-Diphenethyl-terephthalamide is a symmetrical aromatic diamide. Its synthesis typically involves the condensation reaction between terephthaloyl chloride and two equivalents of phenethylamine.

Figure 1: Synthesis of N,N'-Diphenethyl-terephthalamide.

Given this synthetic route, potential impurities can include:

• Unreacted Starting Materials: Terephthaloyl chloride and phenethylamine.

• Intermediates and By-products: Mono-acylated N-(2-phenylethyl)terephthalamic acid.

• Side-reaction Products: Oligomeric species or products from the hydrolysis of terephthaloyl chloride.

• Residual Solvents: From the reaction and purification steps.

The presence of these impurities can significantly impact the material's physicochemical properties, biological activity, and safety profile, making rigorous purity assessment a critical step in its development.

Pyrolysis-Gas Chromatography/Mass Spectrometry (Py-GC/MS): A Powerful Tool for Purity Profiling

Py-GC/MS is a potent analytical technique that involves the thermal fragmentation of a sample in an inert atmosphere, followed by the separation and identification of the resulting volatile fragments by GC/MS.[1][2] This method is particularly advantageous for non-volatile and insoluble compounds, offering a direct analysis without the need for extensive sample preparation.[3][4]

For N,N'-Diphenethyl-terephthalamide, Py-GC/MS can provide a detailed "fingerprint" of the sample. The pure compound will exhibit a characteristic pyrogram, while the presence of impurities will introduce additional, identifiable peaks.

Sources

• 1. spectroscopyworld.com [spectroscopyworld.com]
• 2. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 3. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 4. eag.com [eag.com]

Safety & Regulatory Compliance

Personal protective equipment for handling N,N'-Diphenethyl-terephthalamide

An essential component of accelerating drug development is ensuring that laboratory personnel can handle uncharacterized or early-stage compounds with absolute safety and confidence. N,N'-Diphenethyl-terephthalamide (CAS: 328262-33-5) is a terephthalamide derivative often utilized as a structural building block or ligand in pharmaceutical research[1].

Because its full toxicological and pharmacological profile is typically uncharacterized during early-stage research, precautionary principles dictate that it must be handled with stringent safety protocols analogous to those used for potent active pharmaceutical ingredients (APIs). This guide provides the mechanistic reasoning behind the required Personal Protective Equipment (PPE) and delivers a self-validating operational workflow for handling this compound safely.

Chemical Profile & Quantitative Data

Before handling any compound, establishing its physical and chemical baseline is critical for risk assessment. The quantitative data for N,N'-Diphenethyl-terephthalamide is summarized below[1]:

Property	Value
Chemical Name	N,N'-Diphenethyl-terephthalamide
CAS Number	328262-33-5
Molecular Formula	C24H24N2O2
Molecular Weight	372.47 g/mol
Topological Polar Surface Area	58.2 Ų
Physical State	Solid / Dry Powder

Risk Assessment & Mechanistic Toxicology

The selection of PPE is not arbitrary; it is a direct response to the physical state of the chemical and the operational vectors of exposure.

• Inhalation Risk (Solid State): As a dry, lipophilic powder, N,N'-Diphenethyl-terephthalamide is subject to electrostatic forces. Manipulating the powder can cause microscopic particles to aerosolize, presenting a severe inhalation hazard.

• Dermal/Systemic Risk (Solution State): In drug development, compounds are frequently solubilized in polar aprotic solvents like to facilitate biological assays. DMSO acts as a potent penetration enhancer by disrupting the highly ordered ceramide lipid structure of the stratum corneum and altering keratin protein conformation from an α-helix to a β-sheet[2][3]. This effectively neutralizes the skin's natural barrier function, allowing the dissolved N,N'-Diphenethyl-terephthalamide to be carried directly into systemic circulation.

Personal Protective Equipment (PPE) Matrix

In accordance with[4], the following PPE matrix is mandatory. Every layer of protection is designed to interrupt a specific mechanism of exposure.

• Hand Protection (Double-Gloving):

  • Inner Glove: Standard nitrile (4-5 mil).

  • Outer Glove: Extended-cuff nitrile or neoprene (8+ mil).

  • Causality: If a DMSO/DMF splash occurs, the solvent will rapidly degrade standard nitrile. The outer glove provides immediate chemical resistance, allowing the user time to remove the contaminated outer layer while the inner glove maintains a sterile, uncompromised barrier against the skin.

• Eye & Face Protection:

  • Requirement: ANSI Z87.1 compliant chemical splash goggles.

  • Causality: Amide powders can cause severe mechanical and chemical irritation to the cornea. Standard safety glasses lack a peripheral seal, leaving the eyes vulnerable to airborne particulates during weighing.

• Body Protection:

  • Requirement: Fluid-resistant laboratory coat with knit cuffs, fully buttoned.

  • Causality: Knit cuffs prevent the sleeves from dragging through contaminated surfaces and eliminate gaps where powder could contact the wrists.

• Respiratory Protection:

  • Requirement: Primary handling must occur inside a Class II Biological Safety Cabinet (BSC) or dedicated powder weighing hood. If engineering controls are unavailable, a fit-tested N95/FFP3 respirator is the minimum requirement to filter aerosolized particulates.

Operational Workflow: Step-by-Step Methodology

To ensure absolute safety, every step in the handling process must be a self-validating system. Do not proceed to the next step unless the current step's validation condition is met.

Step-by-step operational workflow for safely handling N,N'-Diphenethyl-terephthalamide.

Step 1: Containment Verification Before opening the chemical container, verify that the fume hood or powder weighing hood is operational with an inward face velocity of at least 100 feet per minute (fpm). Validation: This ensures that negative pressure containment is actively established before any exposure risk is introduced.

Step 2: PPE Donning Don the PPE matrix as described in Section 3. Pull the extended cuffs of the outer gloves over the knit cuffs of the lab coat. Validation: Visually inspect that no skin is exposed at the wrists or neckline.

Step 3: Weighing & Transfer Use an anti-static zeroing gun (e.g., Zerostat) on the weighing paper, or use grounded anti-static spatulas to transfer the powder. Validation: Uncharacterized organic powders carry static charges that cause them to "jump." Neutralizing the charge prevents uncontrolled particulate dispersion. Always tare the vial, add the powder, and seal the vial before removing it from the balance enclosure.

Step 4: Solubilization If creating a stock solution, inject the solvent (e.g., DMSO) slowly down the interior wall of the vial to prevent displacing dry powder into the air. Cap the vial tightly before vortexing. Validation: Vortexing an open or loosely capped vial will aerosolize the highly penetrative DMSO-compound mixture. A hermetic seal guarantees containment.

Step 5: Doffing & Decontamination Wipe down all spatulas, balances, and hood surfaces with a solvent capable of dissolving the compound (e.g., 70% Ethanol or Isopropanol), followed by a secondary wipe with soap and water to remove residual organics. Remove the outer gloves inside the hood and dispose of them as hazardous waste.

Spill Response & Disposal Plan

In the event of a containment failure, rapid and logical decision-making is required to prevent widespread contamination.

Logical decision tree for N,N'-Diphenethyl-terephthalamide spill response.

Solid Spill Protocol: Do not sweep dry. Dry sweeping aerosolizes the powder, exponentially increasing the inhalation risk for the entire laboratory. Instead, carefully cover the spill with absorbent pads lightly wetted with water or ethanol to suppress dust. Gently wipe the material inward toward the center of the spill.

Liquid Spill Protocol (DMSO/Solvent): Apply an inert, non-combustible absorbent material (such as vermiculite or sand) to the liquid. Do not use standard paper towels for large solvent spills, as they can react or fail to contain the spread effectively.

Disposal: Collect all contaminated materials (absorbent pads, gloves, empty vials, and weighing boats) in a sealed, clearly labeled hazardous waste container. N,N'-Diphenethyl-terephthalamide must be disposed of via high-temperature incineration according to institutional Environmental Health and Safety (EHS) and EPA guidelines. Never flush uncharacterized organic compounds down the drain.

References

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 984633, N,N'-Diphenethyl-terephthalamide." PubChem, [Link]

• Notman, R., et al. "The Permeability Enhancing Mechanism of DMSO in Ceramide Bilayers Simulated by Molecular Dynamics." Biophysical Journal, vol. 93, no. 6, 2007, pp. 2056-2068. [Link]

• Mouser, A., et al. "A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection." Frontiers in Public Health, 2023. [Link]

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